zinc(II)iodide

Core Science & Biosynthesis

zinc(II) iodide chemical formula and structure

An In-depth Technical Guide to the Chemical Formula and Structure of Zinc(II) Iodide

Abstract

Zinc(II) iodide (ZnI₂), an inorganic compound of zinc and iodine, is a white, hygroscopic crystalline solid.[1][2] It is notable for its unique crystal structure and its utility in specialized applications, including as a Lewis acid catalyst in organic synthesis, an X-ray opaque penetrant in industrial radiography, and a stain in electron microscopy.[2][3] This guide provides a comprehensive overview of the chemical formula, molecular and crystal structures, physicochemical properties, and experimental protocols for the synthesis and analysis of zinc(II) iodide.

Chemical Formula and Physicochemical Properties

Zinc(II) iodide is represented by the chemical formula ZnI₂.[2] It exists in both anhydrous and dihydrate (ZnI₂·2H₂O) forms.[1] The compound is characterized by its high solubility in water and its tendency to absorb atmospheric moisture.[1][4] A summary of its key quantitative properties is presented in Table 1.

Table 1: Physicochemical Properties of Zinc(II) Iodide

Property	Value
Molecular Formula	ZnI₂
Molar Mass	319.19 g/mol [1]
Appearance	White crystalline solid[1][2]
Density	4.74 g/cm³[1][2]
Melting Point	446 °C (835 °F; 719 K)[1]
Boiling Point	1,150 °C (2,100 °F; 1,420 K) (decomposes)[1]
Solubility in water	450 g/100 mL (at 20 °C)[1][3]
Crystal Structure (Anhydrous)	Tetragonal, I4₁/acd[1]
Zn-I Bond Length (Gas Phase)	238 pm[1][3]
Zn-I Bond Length (Solid State)	2.61-2.63 Å[5]
Standard Enthalpy of Formation (ΔfH°)	-208.2 kJ/mol (solid)[6]
Standard Molar Entropy (S°)	161.5 J/(mol·K) (solid)[6]
Magnetic Susceptibility (χ)	-98.0·10⁻⁶ cm³/mol[3]

Molecular and Crystal Structure

The structure of zinc(II) iodide varies significantly depending on its physical state.

Gaseous Phase

In the gaseous state, ZnI₂ exists as a discrete linear molecule, as predicted by the Valence Shell Electron Pair Repulsion (VSEPR) theory.[1][3] The Zn-I bond length in the gaseous phase is 238 pm.[1][3]

Caption: Linear structure of gaseous zinc(II) iodide.

Solid-State Structure (Anhydrous)

The anhydrous crystalline form of ZnI₂ possesses an unusual tetragonal structure.[1][3] Unlike the simpler structures of other zinc dihalides, the zinc centers in ZnI₂ are tetrahedrally coordinated.[1][7] Groups of four of these tetrahedra share three vertices to form "super-tetrahedra" with the composition {Zn₄I₁₀}.[1][3] These super-tetrahedral units are then linked at their vertices to create a three-dimensional network.[1][7] This structural motif is analogous to that of phosphorus pentoxide (P₄O₁₀).[1][7]

Caption: Tetrahedral coordination of zinc in solid ZnI₂.

Caption: Simplified representation of the {Zn₄I₁₀} super-tetrahedral unit.

Aqueous Solution

In aqueous solutions, zinc(II) iodide speciates into a variety of complex ions.[1][3] The detected species include the hexaaquazinc(II) ion (Zn(H₂O)₆²⁺), [ZnI(H₂O)₅]⁺, tetrahedral ZnI₂(H₂O)₂, ZnI₃(H₂O)⁻, and ZnI₄²⁻.[1][3] The equilibrium between these species is dependent on the concentration of iodide ions.

Caption: Speciation of zinc(II) iodide in aqueous solution.

Experimental Protocols

Synthesis of Zinc(II) Iodide

Several methods are available for the laboratory synthesis of zinc(II) iodide.

Method 1: Direct Reaction of Zinc and Iodine

This is a common and straightforward method.[1][3]

• Materials:

  • Powdered zinc (Zn)

  • Iodine (I₂) crystals

  • Ethanol (B145695) or deionized water[8][9]

  • Test tubes, beakers, filter funnel, filter paper, watch glass[8][9]

• Procedure:

  • Dissolve a measured amount of iodine (e.g., 0.5 g) in a suitable solvent like ethanol (e.g., 5 cm³) in a test tube.[8]

  • Slowly add powdered zinc to the iodine solution while stirring. The reaction is exothermic.[8]

  • Continue adding zinc in small portions until the brown color of the iodine disappears, indicating the reaction is complete.[8]

  • Filter the solution to remove any excess, unreacted zinc.[8]

  • Gently evaporate the solvent from the filtrate by heating to obtain the white solid product, zinc(II) iodide.[8][10]

Method 2: Reaction with Hydroiodic Acid

• Materials:

  • Zinc oxide (ZnO) or zinc carbonate (ZnCO₃)

  • Hydroiodic acid (HI)

• Procedure:

  • Carefully add zinc oxide or zinc carbonate to hydroiodic acid.

  • The reaction proceeds as follows: ZnO + 2HI → ZnI₂ + H₂O.[3]

  • Isolate the zinc(II) iodide product by evaporation of the water.

Method 3: Double Replacement Reaction

• Materials:

  • Barium iodide (BaI₂)

  • Zinc sulfate (B86663) (ZnSO₄)

• Procedure:

  • Prepare aqueous solutions of barium iodide and zinc sulfate.

  • Mix the two solutions. A precipitate of barium sulfate (BaSO₄) will form.[11]

  • The reaction is: BaI₂(aq) + ZnSO₄(aq) → ZnI₂(aq) + BaSO₄(s).[11]

  • Filter the mixture to remove the barium sulfate precipitate.

  • Evaporate the water from the filtrate to crystallize the zinc(II) iodide.[11]

Caption: Experimental workflow for the synthesis of ZnI₂.

Qualitative Analysis

• Test for Zinc(II) Ions: The presence of Zn²⁺ ions in a solution can be confirmed by adding a piece of magnesium metal. A black deposit of zinc metal will form on the magnesium turning.[11]

• Test for Iodide Ions: The addition of a silver nitrate (B79036) (AgNO₃) solution to an aqueous sample containing iodide ions will produce a pale yellow precipitate of silver iodide (AgI).[11]

Applications

While not having major industrial applications, zinc(II) iodide is valuable in several specialized fields:

• Industrial Radiography: It is used as an X-ray opaque penetrant to enhance the contrast between damaged and intact composite materials.[2][3]

• Electron Microscopy: In conjunction with osmium tetroxide, ZnI₂ serves as a stain.[3]

• Catalysis: It functions as a Lewis acid catalyst in organic reactions, such as the conversion of methanol (B129727) to triptane.[2][3]

References

• 1. Zinc iodide - Wikipedia [en.wikipedia.org]
• 2. Zinc Iodide Formula - Structure, Properties, Uses, Sample Questions - GeeksforGeeks [geeksforgeeks.org]
• 3. webqc.org [webqc.org]
• 4. CAS 10139-47-6: Zinc iodide | CymitQuimica [cymitquimica.com]
• 5. next-gen.materialsproject.org [next-gen.materialsproject.org]
• 6. zinc iodide [chemister.ru]
• 7. quora.com [quora.com]
• 8. Exothermic redox reaction of zinc with iodine | Class experiment | RSC Education [edu.rsc.org]
• 9. chymist.com [chymist.com]
• 10. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 11. chemistry.mdma.ch [chemistry.mdma.ch]

An In-depth Technical Guide to the Physical and Chemical Properties of Anhydrous Zinc Iodide (ZnI₂)

For Researchers, Scientists, and Drug Development Professionals

Anhydrous zinc iodide (ZnI₂) is a versatile inorganic compound with significant applications in organic synthesis, materials science, and analytical chemistry. Its utility as a Lewis acid catalyst, a reagent in the preparation of organozinc compounds, and a component in medical imaging and electronics underscores the importance of a thorough understanding of its properties. This technical guide provides a comprehensive overview of the physical and chemical characteristics of anhydrous ZnI₂, detailed experimental protocols, and visualizations of its structural and reactive nature.

Physical Properties of Anhydrous Zinc Iodide

Anhydrous zinc iodide is a white to yellowish-brown crystalline powder that is highly hygroscopic, readily absorbing moisture from the atmosphere.[1][2][3][4] It possesses a sharp, saline taste.[3][5] Due to its sensitivity to air and light, it can decompose and turn brown upon exposure due to the liberation of iodine.[4][6] Proper storage in a dry, dark environment is crucial.[4]

Quantitative Physical Data

A summary of the key physical properties of anhydrous ZnI₂ is presented in the table below for easy reference and comparison.

Property	Value	References
Molecular Formula	ZnI₂	[1][3][7]
Molecular Weight	319.19 g/mol	[1][3][7]
Appearance	White to yellowish-brown crystalline powder	[1][3][7]
Melting Point	445 - 446 °C	[1][2][7][8]
Boiling Point	624 - 625 °C (decomposes at higher temperatures)	[4][5][7][9]
Note: Some sources cite 1150 °C with decomposition.	[2][4][6][8]
Density	4.74 g/cm³ at 25 °C	[1][2][7][8]
Solubility in Water	450 g/100 mL at 20 °C	[10]
Crystal Structure	Tetragonal	[10]
Space Group	I4₁/acd	[10]

Solubility Profile

Anhydrous zinc iodide is highly soluble in water and various polar organic solvents.[1][11] Its solubility in a range of solvents is detailed in the table below.

Solvent	Solubility	Reference
Water	450 g/100 mL (20 °C)	[10]
Ethanol	Soluble	[4][5][9]
Diethyl Ether	9.57 g/100 g (20 °C)	[9]
Acetone	Soluble	[9]
Glycerol	40 g/100 g (15.5 °C)	[9]
Pyridine	12.9 g/100 g (18 °C)	[9]
Liquid Ammonia	0.1 g/100 g (25 °C)	[9]

Crystal Structure

The crystal structure of solid anhydrous zinc iodide is notably distinct from other zinc dihalides. The zinc centers are tetrahedrally coordinated; however, groups of four of these tetrahedra share three vertices to form "super-tetrahedra" with the composition {Zn₄I₁₀}.[10] These super-tetrahedral units are then interconnected at their vertices to create a three-dimensional framework.[10] This structural arrangement is analogous to the structure of phosphorus pentoxide (P₄O₁₀).[10] In the gaseous phase, ZnI₂ adopts a linear geometry as predicted by VSEPR theory.[8]

Conceptual Diagram of ZnI₂ Crystal Structure.

Chemical Properties and Reactivity

Anhydrous zinc iodide exhibits a range of chemical behaviors, primarily characterized by its hygroscopic nature, sensitivity to light, and its role as a Lewis acid.

• Hygroscopicity and Decomposition: ZnI₂ readily absorbs atmospheric water to form hydrates.[2][8] Upon exposure to light or air, it can decompose, releasing elemental iodine, which imparts a brownish color to the compound.[4][6]

• Lewis Acidity: The zinc center in ZnI₂ is electron-deficient, making it an effective Lewis acid. This property is the basis for its catalytic activity in numerous organic reactions, where it can activate electrophiles.[1][12]

• Reactions with Oxidizing Agents: Zinc iodide can be oxidized by strong oxidizing agents. For instance, it reacts with nitric acid to produce zinc ions, elemental iodine, and nitrous acid.

• Formation of Complexes: As a Lewis acid, ZnI₂ readily forms complexes with a variety of Lewis bases.[12] In aqueous solutions, a complex equilibrium exists, involving species such as [Zn(H₂O)₆]²⁺, [ZnI(H₂O)₅]⁺, and tetrahedral ZnI₂(H₂O)₂.[10]

Experimental Protocols

Synthesis of Anhydrous Zinc Iodide

A common and reliable method for the laboratory synthesis of anhydrous zinc iodide is the direct reaction of zinc metal and iodine in a suitable solvent, followed by purification. The use of diethyl ether as a solvent is advantageous as it facilitates a smooth reaction and simplifies the isolation of the product.

Materials and Equipment:

• Zinc dust (<100 mesh)

• Iodine crystals

• Anhydrous diethyl ether

• Round-bottom flask with a reflux condenser

• Heating mantle

• Magnetic stirrer and stir bar

• Sand core funnel for filtration

• Schlenk line or vacuum manifold

• Sublimation apparatus

• Inert atmosphere (e.g., nitrogen or argon)

Procedure:

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a nitrogen inlet, add zinc dust (1 part by weight) and anhydrous diethyl ether (10 parts by volume).

• Addition of Iodine: While stirring the zinc suspension under a positive pressure of nitrogen, slowly add iodine crystals (2-4 parts by weight, depending on the purity of the zinc) in portions.[4] The reaction is exothermic, and the addition should be controlled to maintain a gentle reflux.

• Reaction Completion: After the complete addition of iodine, continue to heat the mixture at reflux with vigorous stirring. The disappearance of the characteristic purple or brown color of iodine indicates the completion of the reaction.[4]

• Filtration: Allow the reaction mixture to cool to room temperature. Under an inert atmosphere, filter the solution through a sand core funnel to remove any unreacted zinc and other solid impurities.

• Solvent Removal: Transfer the clear, colorless filtrate to a clean, dry flask. Remove the diethyl ether under reduced pressure to obtain the crude zinc iodide as a white solid.

• Purification by Sublimation: For obtaining high-purity anhydrous zinc iodide, the crude product is purified by sublimation.[4][5] Transfer the crude ZnI₂ to a sublimation apparatus. Heat the apparatus to 300-350 °C under a high vacuum.[4] The pure zinc iodide will sublime and deposit on the cold finger of the apparatus as fine, white crystals.

• Storage: After cooling, the purified anhydrous zinc iodide should be quickly transferred to a tightly sealed container and stored in a desiccator in the dark to prevent decomposition and hydration.

References

• 1. orgosolver.com [orgosolver.com]
• 2. Zinc Iodide Formula - Structure, Properties, Uses, Sample Questions - GeeksforGeeks [geeksforgeeks.org]
• 3. chemimpex.com [chemimpex.com]
• 4. Page loading... [guidechem.com]
• 5. Zinc iodide | 10139-47-6 [chemicalbook.com]
• 6. Zinc Iodide Formula: Properties, Chemical Structure and Uses [extramarks.com]
• 7. chemimpex.com [chemimpex.com]
• 8. collegedunia.com [collegedunia.com]
• 9. zinc iodide [chemister.ru]
• 10. Zinc iodide - Wikipedia [en.wikipedia.org]
• 11. chemimpex.com [chemimpex.com]
• 12. mdpi.com [mdpi.com]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to the Solubility of Zinc Iodide in Organic Solvents

This technical guide provides a comprehensive overview of the solubility of zinc iodide in various organic solvents. The information is curated for professionals in research and development who require precise data and methodologies for their work.

Quantitative Solubility Data

Solvent	Chemical Formula	Solubility ( g/100 g of solvent)	Temperature (°C)	Reference(s)
Alcohols
Methanol	CH₃OH	Soluble	Not Specified	[1][2]
Ethanol	C₂H₅OH	Soluble	Not Specified	[3][4][5]
Glycerol	C₃H₈O₃	40	15.5	[3]
1g in 2mL	Not Specified	[5]
Ethers
Diethyl Ether	(C₂H₅)₂O	9.57	20	[3]
Ketones
Acetone	(CH₃)₂CO	Soluble	Not Specified	-
Esters
Ethyl Acetate	CH₃COOC₂H₅	Data not available	-	-
Halogenated Hydrocarbons
Dichloromethane	CH₂Cl₂	Data not available	-	-
Amides
N,N-Dimethylformamide (DMF)	(CH₃)₂NC(O)H	Soluble	[2]	-
Sulfoxides
Dimethyl Sulfoxide (DMSO)	(CH₃)₂SO	Soluble	[2][6][7]	-
Acids
Acetic Acid	CH₃COOH	Very Soluble	Not Specified	[3]
Other Solvents
Pyridine	C₅H₅N	12.9	18	[3]
Ammonia (liquid)	NH₃	0.1	25	[3]
Sulfur Dioxide (liquid)	SO₂	0.11	0	[3]

Factors Influencing Solubility

The dissolution of zinc iodide in organic solvents is a complex process governed by several factors:

• Solvent Polarity: Zinc iodide, being an ionic compound, generally shows higher solubility in polar solvents that can effectively solvate the Zn²⁺ and I⁻ ions. Protic solvents like alcohols can form hydrogen bonds, which can influence solubility.

• Lattice Energy: The energy required to break the crystal lattice of solid zinc iodide is a significant barrier to dissolution. Solvents that can provide a high degree of solvation energy are more effective at overcoming this lattice energy.

• Temperature: The effect of temperature on solubility depends on the enthalpy of the solution. For many salts, solubility increases with temperature, but this is not a universal rule and should be determined experimentally for each solvent system.

• Presence of Other Solutes: The presence of other substances in the solvent can affect the solubility of zinc iodide through common ion effects or by altering the properties of the solvent.

Experimental Protocols for Solubility Determination

The determination of the solubility of zinc iodide in an organic solvent can be carried out using several established methods. The gravimetric method is a common and reliable technique.

Gravimetric Method for Solubility Determination

This method involves preparing a saturated solution, separating the undissolved solid, and then determining the mass of the dissolved solute in a known mass or volume of the solvent.

Materials and Apparatus:

• Anhydrous Zinc Iodide (ZnI₂)

• Organic solvent of interest

• Thermostatically controlled shaker or water bath

• Analytical balance

• Volumetric flasks and pipettes

• Filtration apparatus (e.g., syringe filters with appropriate membrane material)

• Evaporating dish or beaker

• Oven

Procedure:

• Preparation of a Saturated Solution:

  • Add an excess amount of anhydrous zinc iodide to a known volume or mass of the organic solvent in a sealed container. The presence of undissolved solid is necessary to ensure saturation.[8]

  • Place the container in a thermostatically controlled shaker or water bath set to the desired temperature.

  • Allow the mixture to equilibrate for a sufficient period (e.g., 24-48 hours), with continuous agitation to ensure equilibrium is reached between the dissolved and undissolved solute.[9][10]

• Separation of the Saturated Solution:

  • Once equilibrium is achieved, cease agitation and allow the undissolved solid to settle.

  • Carefully withdraw a known volume of the supernatant (the clear saturated solution) using a pipette. It is crucial to avoid transferring any solid particles. A syringe filter can be used to ensure the removal of all solid matter.

• Determination of Solute Mass:

  • Transfer the known volume of the saturated solution to a pre-weighed evaporating dish or beaker.[11]

  • Gently evaporate the solvent under controlled conditions (e.g., in a fume hood on a hot plate at low heat or in a rotary evaporator) until the solute is completely dry.

  • Place the dish containing the solid residue in an oven at a suitable temperature to remove any remaining solvent.

  • Cool the dish in a desiccator and weigh it on an analytical balance. Repeat the drying and weighing process until a constant mass is obtained.[11][12]

• Calculation of Solubility:

  • The mass of the dissolved zinc iodide is the difference between the final mass of the dish with the residue and the initial mass of the empty dish.

  • The mass of the solvent can be determined from the initial volume and its density at the experimental temperature.

  • Express the solubility in the desired units, such as grams of solute per 100 grams of solvent.

Visualizing Experimental and Logical Workflows

General Workflow for Solubility Determination

The following diagram illustrates a typical workflow for determining the solubility of zinc iodide in an organic solvent.

Workflow for Solubility Determination

This guide provides a foundational understanding of zinc iodide's solubility in organic solvents, offering both available data and a robust methodology for its experimental determination. For solvents where only qualitative data is presented, researchers are encouraged to perform experimental measurements to obtain quantitative values tailored to their specific laboratory conditions.

References

• 1. studylib.net [studylib.net]
• 2. taylorandfrancis.com [taylorandfrancis.com]
• 3. zinc iodide [chemister.ru]
• 4. Zinc iodide | 10139-47-6 [chemicalbook.com]
• 5. Zinc Iodide ZnI2 CAS 10139-47-6 Manufacturers and Suppliers - Price - Fengchen [fengchengroup.com]
• 6. researchgate.net [researchgate.net]
• 7. Zinc Iodide in combination with Dimethyl Sulfoxide for treatment of SARS-CoV-2 and other viral infections - PMC [pmc.ncbi.nlm.nih.gov]
• 8. uomus.edu.iq [uomus.edu.iq]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Solubility of Organic Salts in Solvent–Antisolvent Mixtures: A Combined Experimental and Molecular Dynamics Simulations Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 11. scribd.com [scribd.com]
• 12. pharmajournal.net [pharmajournal.net]

A Comprehensive Technical Guide to the Synthesis of Zinc Iodide from Zinc and Iodine

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the synthesis of zinc iodide from its constituent elements, zinc and iodine. Zinc iodide (ZnI₂) is a versatile inorganic compound with applications in various fields, including organic synthesis, analytical chemistry, and materials science.[1][2] This document outlines the core principles of its synthesis, offering detailed experimental protocols, quantitative data summaries, and visual representations of the underlying chemical processes.

Core Reaction and Principles

The synthesis of zinc iodide from elemental zinc and iodine is a direct combination reaction, a classic example of a redox process.[3] The fundamental chemical equation for this reaction is:

Zn + I₂ → ZnI₂ [3]

In this reaction, zinc metal is oxidized to zinc ions (Zn²⁺), while iodine is reduced to iodide ions (I⁻). The reaction is typically exothermic.[3] Although the direct reaction between solid zinc and iodine at room temperature is slow due to the lack of molecular collisions, the presence of a solvent facilitates the reaction by allowing for the necessary ionic and molecular mobility.[4]

Quantitative Data Summary

The following tables summarize key quantitative data related to the physical properties of zinc iodide and a comparison of different synthetic methods found in the literature.

Table 1: Physical and Chemical Properties of Zinc Iodide

Property	Value	Reference
Chemical Formula	ZnI₂	[5]
Molar Mass	319.19 g/mol	[6]
Appearance	White crystalline solid	[5][6]
Density	4.74 g/cm³	[6]
Melting Point	446 °C	[5][6]
Boiling Point	625 °C (decomposes)	[7]
Solubility in Water	450 g/100 mL (20 °C)	[5][6]
CAS Number	10139-47-6	[5]

Table 2: Comparison of Synthetic Protocols for Zinc Iodide

Solvent	Reactants & Stoichiometry	Reaction Conditions	Observations	Yield	Reference
Water	0.1 g Zinc powder, 0.1 g Iodine	Gentle heating to evaporate water after reaction	Reaction initiated by a drop of water, violet iodine fumes may be observed.[8][9]	Not specified	[8]
Ethanol (B145695)	0.5 g Iodine, excess Zinc powder in 5 cm³ ethanol	Stirring with a thermometer to monitor temperature rise	Exothermic reaction, brown color of iodine fades.[3]	Not specified	[3]
Methanol (B129727)	Zinc powder (excess), Iodine	Boiling methanol for 15-20 minutes	Dark iodine color disappears, replaced by pale yellow of zinc iodide solution.[10]	Not specified	[10]
Anhydrous Ether	1 part Zinc powder, 2-4 parts Iodine, 10 parts ether	Refluxing	The initial color of the liquid disappears.	Not specified	[7]
Acetic Acid (dilute aq.)	Zinc and Iodine	Not specified	Prevents the formation of a white precipitate of zinc hydroxide.[11]	Close to 100%	[11][12]

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the literature.

Synthesis in an Aqueous Medium

This protocol is adapted from a procedure designed to demonstrate the reaction.[8]

Materials:

• Zinc powder (0.1 g)

• Iodine crystals (0.1 g)

• Distilled or deionized water

• Watch glass or Petri dish

• Stirring rod

• Filter paper and funnel

• Beaker (50 mL)

• Hot plate

Procedure:

• Place 0.1 g of zinc powder and 0.1 g of iodine crystals on a dry watch glass.

• Gently mix the solids together with a stirring rod without grinding them.

• Add a single drop of water to the mixture. Observe any evidence of a chemical reaction, such as a change in color or the evolution of heat and vapor.

• Continue to add water dropwise until no further reaction is observed.

• Filter the resulting solution into a 50 mL beaker to remove any unreacted zinc.

• Gently heat the beaker on a hot plate to evaporate the water and obtain solid zinc iodide.

Safety Precautions: Iodine vapors are toxic; this procedure should be performed in a well-ventilated area or a fume hood.[8]

Synthesis in Ethanol

This protocol is based on a method described by the Royal Society of Chemistry.[3]

Materials:

• Iodine powder (0.5 g)

• Zinc powder (in excess)

• Ethanol (5 cm³)

• Test tube

• Measuring cylinder

• Spatula

• Thermometer

• Filter funnel and paper

• Watch glass

Procedure:

• Measure 5 cm³ of ethanol using a measuring cylinder and pour it into a test tube containing 0.5 g of powdered iodine.

• Stir the mixture with a thermometer until all the iodine has dissolved, noting the initial temperature.

• Slowly add excess zinc powder to the solution while stirring continuously with the thermometer.

• Observe the temperature change, which indicates an exothermic reaction.

• Continue adding small amounts of zinc powder until the brown color of the iodine has disappeared, indicating the completion of the reaction.

• Filter the solution to remove the excess zinc.

• To isolate the zinc iodide, a few drops of the filtrate can be placed on a watch glass and the solvent allowed to evaporate.[3]

Synthesis in Anhydrous Ether for High Purity Product

This method is suitable for preparing anhydrous zinc iodide.[7]

Materials:

• Zinc powder (1 part by weight)

• Iodine (2-4 parts by weight)

• Anhydrous ether (10 parts by weight)

• Round-bottom flask with reflux condenser

• Heating mantle

• Sand core funnel

Procedure:

• In a round-bottom flask, combine one part zinc powder, 2-4 parts iodine, and 10 parts anhydrous ether.

• Heat the mixture under reflux.

• Continue refluxing until the initial color of the solution disappears.

• Once the reaction is complete, filter the hot solution through a sand core funnel to remove excess zinc and any zinc oxide.

• Remove the ether from the filtrate by heating under reduced pressure.

• The resulting solid can be further purified by sublimation at approximately 400°C to yield pure, anhydrous zinc iodide.[7]

Visualization of Processes

The following diagrams, created using the DOT language, illustrate key aspects of the synthesis of zinc iodide.

Caption: Workflow for the synthesis of zinc iodide from zinc and iodine.

Caption: Redox mechanism for the formation of zinc iodide.

Side Reactions and Considerations

When the synthesis is performed in an aqueous medium without the presence of an acid, a white precipitate of zinc hydroxide, Zn(OH)₂, may form.[11] The use of dilute acetic acid can prevent the formation of this side product.[11][12]

Conclusion

The synthesis of zinc iodide from elemental zinc and iodine is a straightforward and adaptable process that can be carried out using various solvents. The choice of solvent and reaction conditions can be tailored to achieve the desired purity and form of the final product. For high-purity anhydrous zinc iodide, synthesis in a non-aqueous solvent like ether followed by sublimation is recommended. For general laboratory preparations, aqueous or alcohol-based methods are effective and demonstrative of fundamental chemical principles. Understanding the underlying redox chemistry and potential side reactions is crucial for optimizing the synthesis and achieving high yields of the desired product.

References

• 1. nbinno.com [nbinno.com]
• 2. chemimpex.com [chemimpex.com]
• 3. Exothermic redox reaction of zinc with iodine | Class experiment | RSC Education [edu.rsc.org]
• 4. m.youtube.com [m.youtube.com]
• 5. medium.com [medium.com]
• 6. Zinc iodide - Wikipedia [en.wikipedia.org]
• 7. Page loading... [wap.guidechem.com]
• 8. chymist.com [chymist.com]
• 9. S120: Chemical Rxns – Synthesis & Decomposition – Zn & I2 | Lecture Demonstration Manual General Chemistry | University of Colorado Boulder [colorado.edu]
• 10. studylib.net [studylib.net]
• 11. chemistry.mdma.ch [chemistry.mdma.ch]
• 12. researchgate.net [researchgate.net]

molecular geometry of gaseous zinc iodide

An In-depth Technical Guide to the Molecular Geometry of Gaseous Zinc Iodide

For: Researchers, Scientists, and Drug Development Professionals

Introduction

Zinc iodide (ZnI₂) is an inorganic compound that serves as a valuable model for studying the structural chemistry of metal halides. While its solid-state structure is characterized by a complex tetragonal crystal lattice with tetrahedrally coordinated zinc centers, its molecular geometry in the gaseous phase is markedly different.[1][2] This guide provides a comprehensive overview of the , focusing on its theoretical prediction, experimental determination, and the associated methodologies. Understanding the intrinsic structure of individual ZnI₂ molecules, free from intermolecular forces present in the solid state, is crucial for fundamental chemical research and computational modeling.

Theoretical Prediction and Electronic Structure

The geometry of gaseous zinc iodide can be predicted using the Valence Shell Electron Pair Repulsion (VSEPR) theory. The zinc atom has two valence electrons, and in ZnI₂, it forms single bonds with two iodine atoms. With two bonding pairs and no lone pairs of electrons on the central zinc atom, VSEPR theory predicts a linear arrangement to minimize electron pair repulsion.[1] This results in an I-Zn-I bond angle of 180°.

The electronic configuration of the zinc center in the +2 oxidation state is [Ar]3d¹⁰, while each iodine atom is in the -1 oxidation state with a configuration of [Kr]5s²5p⁶.[1] The bonding involves the overlap of zinc's sp hybrid orbitals with the 5p orbitals of the iodine atoms to form two sigma (σ) bonds.[1]

Experimentally Determined Molecular Geometry

The molecular structure of gaseous ZnI₂ has been determined experimentally, confirming the predictions of VSEPR theory. In the gas phase, the molecule is linear with a Zinc-Iodine (Zn-I) bond length of 238 picometers (pm).[1][2] This data is primarily obtained through gas-phase electron diffraction (GED).

Data Presentation: Molecular Parameters

The quantitative data for the is summarized in the table below.

Parameter	Symbol	Value	Experimental Method
Zinc-Iodine Bond Length	r(Zn-I)	238 pm[1][2]	Gas-Phase Electron Diffraction
Iodine-Zinc-Iodine Bond Angle	∠(I-Zn-I)	180°	Gas-Phase Electron Diffraction
Molecular Geometry	Linear[1][2]	Gas-Phase Electron Diffraction

Experimental Protocol: Gas-Phase Electron Diffraction (GED)

Gas-phase electron diffraction is a powerful technique for determining the structure of molecules in the gaseous state, where they are free from the influence of intermolecular forces found in liquids and solids.[1] The following is a detailed methodology for the determination of the molecular structure of zinc iodide using GED, based on established general protocols.[1][2]

Objective: To determine the internuclear distances (bond lengths) and geometry of zinc iodide molecules in the gas phase.

Methodology:

• Sample Preparation and Vaporization:

  • Anhydrous solid zinc iodide is placed in a sample holder connected to a nozzle system within the diffraction apparatus.

  • The sample is heated under high vacuum (typically 10⁻⁷ mbar) to its sublimation point (melting point: 446 °C).[2] This generates a stream of gaseous ZnI₂ molecules.

• Electron Beam Generation:

  • An electron gun generates a high-energy, monochromatic beam of electrons. The electrons are accelerated by a potential of several thousand volts (kV), resulting in a wavelength on the order of picometers, which is comparable to molecular bond lengths.[2]

• Diffraction Process:

  • The focused electron beam is directed to intersect the effusing jet of gaseous ZnI₂ molecules at a right angle.

  • The electrons are scattered by the electrostatic potential of the atoms within the randomly oriented gas molecules. This scattering creates an interference pattern.

• Detection:

  • The scattered electrons travel a set distance to a detector, which is often a photographic plate or a modern CCD-based detector.

  • The interference of the scattered electron waves produces a pattern of concentric rings on the detector. The intensity of these rings varies as a function of the scattering angle.

• Data Collection and Analysis:

  • The intensity of the diffraction pattern is measured as a function of the scattering angle.

  • The total scattering intensity is composed of atomic scattering (a smooth, decaying background) and molecular scattering (an oscillating signal).[2]

  • The molecular scattering component, which contains the structural information, is isolated by subtracting the atomic scattering background.

  • A Fourier transform is applied to the molecular scattering data to generate a radial distribution curve (RDC).

  • The peaks on the RDC correspond to the internuclear distances within the molecule. For ZnI₂, the primary peak will correspond to the Zn-I bond distance, and another peak at approximately twice this distance will correspond to the I-I distance.

  • By fitting a theoretical model of the molecular geometry to the experimental data, precise values for bond lengths and angles are determined. For ZnI₂, the I-I distance being exactly twice the Zn-I distance confirms the linear geometry.

Visualizations

Molecular Geometry of Gaseous ZnI₂

The following diagram illustrates the linear geometry of a single zinc iodide molecule in the gas phase.

Caption: Linear geometry of gaseous zinc iodide (ZnI₂).

Experimental Workflow for Gas-Phase Electron Diffraction

This diagram outlines the key stages of determining molecular structure using the gas-phase electron diffraction technique.

Caption: Workflow for molecular structure determination via Gas-Phase Electron Diffraction.

References

• 1. Gas electron diffraction - Wikipedia [en.wikipedia.org]
• 2. brainly.in [brainly.in]

An In-depth Technical Guide to the Hygroscopic Nature and Handling of Zinc(II) Iodide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Zinc(II) iodide (ZnI₂), an inorganic salt with significant applications in chemical synthesis, catalysis, and as a component in electrolyte solutions, exhibits a pronounced hygroscopic nature. This property, characterized by the ready absorption of moisture from the atmosphere, necessitates specific handling and storage protocols to maintain its chemical integrity and prevent degradation. This technical guide provides a comprehensive overview of the hygroscopic behavior of zinc(II) iodide, supported by quantitative data, detailed experimental methodologies for its characterization, and stringent guidelines for its safe handling.

Physicochemical Properties of Zinc(II) Iodide

Zinc(II) iodide is a white to off-white crystalline solid that is highly soluble in water.[1][2] It exists in both anhydrous and dihydrate forms.[1] Upon exposure to air and light, it can decompose and turn brown due to the formation of iodine.[3]

Table 1: Physical and Chemical Properties of Zinc(II) Iodide

Property	Value	References
Chemical Formula	ZnI₂	[1]
Molar Mass	319.20 g/mol	[4]
Appearance	White or nearly white crystalline powder	[3]
Melting Point	446 °C	[5]
Boiling Point	624 °C (decomposes)	[3]
Solubility in Water	450 g/100 mL at 20 °C	[1]
Density	4.74 g/cm³	[5]
Hygroscopic Nature	Highly hygroscopic	[3][5]
Critical Relative Humidity (CRH)	18.9%	[6]

Hygroscopic Nature of Zinc(II) Iodide

The hygroscopicity of a substance is its ability to attract and hold water molecules from the surrounding environment. For solid crystalline materials like zinc(II) iodide, this phenomenon is quantified by the Critical Relative Humidity (CRH). The CRH is the specific relative humidity at which a salt will begin to absorb moisture from the atmosphere.[7]

Zinc(II) iodide has a very low Critical Relative Humidity of 18.9%.[6] This indicates that it is highly hygroscopic and will readily absorb atmospheric moisture at common laboratory ambient conditions, which typically have a relative humidity well above this value. This absorption of water leads to the formation of a saturated solution, a process known as deliquescence. The strong hygroscopic nature of zinc(II) iodide is a critical factor that dictates its handling and storage requirements.

Consequences of Moisture Absorption

The absorption of atmospheric water by zinc(II) iodide can lead to several undesirable consequences:

• Physical Changes: The solid will become wet, cake, and eventually dissolve to form a concentrated aqueous solution.

• Chemical Decomposition: In the presence of moisture and air, particularly with exposure to light, zinc(II) iodide can decompose, leading to the liberation of free iodine and the formation of zinc oxide. This is visually observed as the white powder turning brown.[3]

• Inaccurate Dosing: For applications requiring precise quantities of the anhydrous salt, the presence of absorbed water will lead to significant errors in mass measurements.

• Alteration of Reactivity: The presence of water can alter the reactivity of zinc(II) iodide in chemical reactions, potentially leading to unwanted side reactions or changes in reaction kinetics.

Experimental Protocol for Determining Hygroscopicity

A detailed understanding of the hygroscopic properties of a material is crucial for its proper use and storage. The following protocol outlines a gravimetric method for determining the hygroscopicity of zinc(II) iodide.

Principle

This method involves exposing a known mass of anhydrous zinc(II) iodide to a controlled humidity environment and measuring the change in mass over time. The rate and extent of mass gain provide a quantitative measure of its hygroscopicity.

Materials and Apparatus

• Anhydrous zinc(II) iodide

• Analytical balance (readable to 0.1 mg)

• Controlled humidity chamber or desiccators containing saturated salt solutions to maintain specific relative humidities (e.g., saturated potassium acetate (B1210297) solution for ~23% RH, saturated magnesium chloride solution for ~33% RH, etc.)

• Hygrometer for verifying the relative humidity inside the chamber

• Weighing boats (low-profile, non-reactive material)

• Spatula

• Stopwatch

• Glove box or a dry, inert atmosphere environment for initial sample handling

Procedure

• Sample Preparation: Inside a glove box or an environment with a relative humidity below the CRH of zinc(II) iodide (<18.9%), accurately weigh approximately 1.0 g of anhydrous zinc(II) iodide into a pre-weighed weighing boat. Record the initial mass (m_initial).

• Exposure: Quickly transfer the weighing boat containing the sample into the controlled humidity chamber.

• Mass Measurement: At regular time intervals (e.g., 1, 5, 10, 30, 60 minutes, and then hourly), remove the sample from the chamber and quickly weigh it on the analytical balance. Record the mass (m_t) and the time (t). Minimize the time the sample is exposed to the ambient laboratory environment during weighing.

• Equilibrium: Continue taking measurements until the mass of the sample becomes constant, indicating that it has reached equilibrium with the surrounding humidity.

• Data Analysis: Calculate the percentage mass gain at each time point using the following formula: Percentage Mass Gain (%) = [(m_t - m_initial) / m_initial] * 100

• Reporting: Plot the percentage mass gain as a function of time. The initial slope of the curve indicates the rate of water absorption. The final, constant mass gain represents the total amount of water absorbed at that specific relative humidity.

Handling and Storage of Zinc(II) Iodide

Given its highly hygroscopic, air-sensitive, and light-sensitive nature, stringent handling and storage procedures are mandatory to preserve the quality of zinc(II) iodide.

Personal Protective Equipment (PPE)

When handling zinc(II) iodide, the following PPE should be worn:

• Eye Protection: Chemical safety goggles or a face shield.[5]

• Skin Protection: Chemical-resistant gloves (e.g., nitrile) and a lab coat.[5]

• Respiratory Protection: If there is a risk of inhaling dust, a NIOSH-approved respirator should be used.[5]

Handling Procedures

• Inert Atmosphere: All handling of anhydrous zinc(II) iodide should be performed in a controlled, dry environment such as a glove box or under a stream of an inert gas (e.g., argon or nitrogen).

• Avoid Inhalation: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of dust.[5]

• Prevent Contact: Avoid contact with skin, eyes, and clothing.[8]

• Dispensing: Use clean, dry spatulas and weighing equipment.

• Spill Cleanup: In case of a spill, carefully sweep up the solid material, avoiding dust generation, and place it in a designated, sealed container for disposal.[5]

Storage Requirements

• Container: Store in a tightly sealed, airtight container.[9] The container should be opaque or stored in a dark place to protect it from light.

• Atmosphere: For long-term storage, it is recommended to store under an inert atmosphere.[5]

• Location: Store in a cool, dry, and well-ventilated area.[9]

• Segregation: Keep away from incompatible materials such as strong oxidizing agents, strong bases, peroxides, and metals.[9][10]

Safety and Hazard Information

Zinc(II) iodide is classified as a corrosive substance that can cause severe skin burns and eye damage.[4] It is also harmful if swallowed or inhaled.

Table 2: GHS and NFPA 704 Hazard Ratings for Zinc(II) Iodide

Hazard Classification	Rating	Details	References
GHS Pictograms	Corrosion, Environmental Hazard	Causes severe skin burns and eye damage. Very toxic to aquatic life.	[4]
GHS Signal Word	Danger	[4]
GHS Hazard Statements	H314, H410	Causes severe skin burns and eye damage. Very toxic to aquatic life with long lasting effects.	[4]
NFPA 704 Health	3	Can cause serious or permanent injury.	[5]
NFPA 704 Flammability	1	Must be preheated before ignition can occur.	[5]
NFPA 704 Instability	0	Normally stable, even under fire conditions.	[5]

Conclusion

The highly hygroscopic nature of zinc(II) iodide, underscored by its low critical relative humidity, is a defining characteristic that profoundly influences its handling, storage, and application. For researchers, scientists, and drug development professionals, a thorough understanding of this property and adherence to the stringent protocols outlined in this guide are paramount to ensure the material's integrity, experimental accuracy, and laboratory safety. The implementation of controlled atmosphere handling and appropriate storage conditions are not merely recommendations but essential practices for the successful utilization of this versatile chemical compound.

References

• 1. Zinc iodide - Wikipedia [en.wikipedia.org]
• 2. medium.com [medium.com]
• 3. Page loading... [wap.guidechem.com]
• 4. Zinc iodide | I2Zn | CID 66278 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 6. zinc iodide [chemister.ru]
• 7. Critical relative humidity - Wikipedia [en.wikipedia.org]
• 8. datasheets.scbt.com [datasheets.scbt.com]
• 9. fishersci.com [fishersci.com]
• 10. carlroth.com [carlroth.com]

An In-depth Technical Guide to Zinc Iodide: Dihydrate vs. Anhydrous Forms

For Researchers, Scientists, and Drug Development Professionals

Introduction

Zinc iodide (ZnI₂) is a versatile inorganic compound utilized across a spectrum of scientific and industrial disciplines, including organic synthesis, analytical chemistry, and materials science. It exists in two primary forms: anhydrous zinc iodide and zinc iodide dihydrate (ZnI₂·2H₂O). The presence of water of crystallization in the dihydrate form imparts distinct physical and chemical properties compared to its anhydrous counterpart. Understanding these differences is critical for researchers and drug development professionals to select the appropriate form for their specific application, ensuring optimal performance, stability, and reproducibility of experimental outcomes. This technical guide provides a comprehensive comparison of zinc iodide dihydrate and its anhydrous form, detailing their properties, experimental considerations, and applications.

Core Properties: A Comparative Analysis

The fundamental difference between the two forms of zinc iodide lies in the presence of two water molecules per formula unit in the dihydrate. This seemingly minor difference has significant implications for their chemical and physical properties. Both forms are white crystalline solids that are highly soluble in water and other polar solvents.[1][2] They are also known to be hygroscopic, readily absorbing moisture from the atmosphere.[2][3][4] Upon exposure to air and light, both forms can decompose and turn brown due to the liberation of iodine.[2][3][5]

Quantitative Data Summary

The following table summarizes the key quantitative differences between anhydrous zinc iodide and zinc iodide dihydrate.

Property	Anhydrous Zinc Iodide (ZnI₂)	Zinc Iodide Dihydrate (ZnI₂·2H₂O)
Molecular Formula	ZnI₂[1]	ZnI₂·2H₂O[2]
Molar Mass	319.19 g/mol [1]	355.2 g/mol [6]
Melting Point	446 °C (835 °F; 719 K)[7]	Decomposes upon heating
Boiling Point	1,150 °C (2,100 °F; 1,420 K) (decomposes)[7]	Not applicable
Density	4.74 g/cm³[7]	Data not readily available
Solubility in Water	450 g/100mL (20 °C)[7]	Highly soluble[8]

Experimental Protocols

Synthesis of Anhydrous Zinc Iodide

Anhydrous zinc iodide can be prepared by the direct reaction of zinc and iodine in a suitable solvent like refluxing ether.[7][9]

Methodology:

• In a round-bottom flask equipped with a reflux condenser, combine zinc powder and iodine crystals in anhydrous ether.

• Heat the mixture to reflux. The reaction is initiated by the solvent and proceeds as the iodine dissolves and reacts with the zinc.

• Continue the reflux until the characteristic purple color of iodine disappears, indicating the completion of the reaction.

• Filter the hot solution to remove any unreacted zinc.

• The anhydrous zinc iodide can be obtained by evaporating the ether under reduced pressure.

Synthesis of Zinc Iodide Dihydrate

The dihydrate form is typically prepared in an aqueous solution.

Methodology:

• React zinc powder with iodine in water. The reaction is exothermic.

• Stir the mixture until the iodine has completely reacted, and the solution becomes colorless.

• Filter the solution to remove excess zinc.

• Carefully evaporate the water from the filtrate at a temperature below 100 °C to prevent the decomposition of the product.

• Crystals of zinc iodide dihydrate will form upon cooling. These can be collected by filtration.

Handling and Storage

Due to their hygroscopic and light-sensitive nature, both forms of zinc iodide require careful handling and storage.[5] They should be stored in tightly sealed, light-resistant containers in a cool, dry place to prevent moisture absorption and photodegradation.

Applications in Research and Development

Both anhydrous and dihydrate forms of zinc iodide find applications in various fields, with the choice of form often dictated by the specific requirements of the reaction or system.

• Organic Synthesis: Anhydrous zinc iodide is a widely used Lewis acid catalyst in organic reactions.[7][10] It can catalyze a variety of transformations, including the formation of carbon-carbon and carbon-heteroatom bonds.[10][11] Its anhydrous nature is often crucial in reactions where the presence of water would be detrimental.

• Pharmaceuticals and Drug Development: Zinc iodide serves as a reagent in the synthesis of various pharmaceutical compounds.[1][12] It can be used as a source of iodine for the iodination of aromatic compounds to create derivatives with specific medicinal properties.[11] In some formulations, it is used for its antiseptic properties.[11][13] A combination of zinc iodide and dimethyl sulfoxide (B87167) (DMSO) has been explored for the treatment of respiratory diseases.[14][15]

• Analytical Chemistry: Zinc iodide is used in the preparation of reagents for the detection and quantification of various substances, such as nitrites and free chlorine.[3][5][13]

• Materials Science and Electronics: Anhydrous zinc iodide is important in the production of semiconductors and other electronic materials.[1][12] It is also used in the electrolyte for zinc-iodine batteries.[16][17]

• Microscopy: In combination with osmium tetroxide, zinc iodide is used as a stain in electron microscopy to enhance contrast.[7][18]

• Industrial Radiography: Zinc iodide is employed as an X-ray opaque penetrant to improve contrast in industrial radiography.[7][18]

Logical Relationships and Workflows

The selection between anhydrous and dihydrate zinc iodide is a critical decision in experimental design. The following diagram illustrates the decision-making process based on reaction requirements.

Caption: Decision workflow for selecting the appropriate form of zinc iodide.

The synthesis of zinc iodide from its elemental constituents is a common laboratory procedure. The following diagram outlines the general workflow.

Caption: Synthesis workflow for zinc iodide.

Conclusion

The choice between anhydrous zinc iodide and zinc iodide dihydrate is a critical parameter in experimental and developmental work. The anhydrous form is essential for moisture-sensitive applications, particularly in its role as a Lewis acid catalyst in organic synthesis. The dihydrate, while less commonly specified in literature, is suitable for aqueous-based reactions and may offer a more cost-effective alternative when the presence of water is not a concern. A thorough understanding of their respective properties, coupled with careful handling and storage, is paramount for achieving reliable and reproducible results in research, drug development, and other advanced applications.

References

• 1. chemimpex.com [chemimpex.com]
• 2. collegedunia.com [collegedunia.com]
• 3. Page loading... [guidechem.com]
• 4. Zinc iodide | 10139-47-6 [chemicalbook.com]
• 5. Page loading... [guidechem.com]
• 6. ZINC;diiodide;dihydrate | H4I2O2Zn | CID 71396115 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Zinc iodide - Wikipedia [en.wikipedia.org]
• 8. CAS 10139-47-6: Zinc iodide | CymitQuimica [cymitquimica.com]
• 9. Zinc iodide [himedialabs.com]
• 10. nbinno.com [nbinno.com]
• 11. chemiis.com [chemiis.com]
• 12. chemimpex.com [chemimpex.com]
• 13. nbinno.com [nbinno.com]
• 14. auctoresonline.org [auctoresonline.org]
• 15. Zinc Iodide in combination with Dimethyl Sulfoxide for treatment of SARS-CoV-2 and other viral infections - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. A Successful Catalyst Design for Advanced Zinc-Iodine Batteries - Tech Briefs [techbriefs.com]
• 17. A successful catalyst design for advanced zinc-iodine batteries [chemeurope.com]
• 18. Zinc Iodide Formula - Structure, Properties, Uses, Sample Questions - GeeksforGeeks [geeksforgeeks.org]

A Technical Guide to the Thermochemical Data of Zinc Iodide Formation

This technical guide provides a comprehensive overview of the core thermochemical data associated with the formation of zinc iodide (ZnI₂). It is intended for researchers, scientists, and professionals in drug development who require precise thermodynamic values and an understanding of their experimental origins. This document summarizes key quantitative data, outlines experimental methodologies, and provides logical visualizations to illustrate fundamental thermodynamic relationships and workflows.

Core Thermochemical Data

The formation of solid zinc iodide from its constituent elements in their standard states, solid zinc (Zn(s)) and solid iodine (I₂(s)), is an exothermic process. The reaction is represented as:

Zn(s) + I₂(s) → ZnI₂(s)

The standard state for these calculations is defined at a temperature of 298.15 K (25 °C) and a pressure of 1 bar. The key thermochemical parameters for the formation of solid zinc iodide are summarized below.

Table 1: Standard Thermochemical Values for the Formation of Zinc Iodide (ZnI₂(s))

Thermochemical Parameter	Symbol	Value	Units
Standard Enthalpy of Formation	ΔH°f	-208.0	kJ/mol[1][2]
Standard Gibbs Free Energy of Formation	ΔG°f	-209.0	kJ/mol[3][4][5]

| Standard Molar Entropy | S° | 161.1 | J/(mol·K)[2][3][4] |

Note: Values are for solid zinc iodide at 298.15 K.

For context, the standard molar entropies of the reactant elements in their standard states are also provided.

Table 2: Standard Molar Entropies of Constituent Elements

Element	Symbol	Standard State	Standard Molar Entropy (S°)	Units
Zinc	Zn	solid	41.63	J/(mol·K)[3][4][6]

| Iodine | I₂ | solid | 116.14 | J/(mol·K)[2][4] |

Thermodynamic Relationships

The fundamental relationship between enthalpy, entropy, and Gibbs free energy is crucial for understanding the spontaneity of a reaction. The diagram below illustrates the equation that connects these primary thermochemical quantities.

Gibbs free energy equation relating enthalpy and entropy.

Experimental Protocols

The determination of the standard enthalpy of formation (ΔH°f) of zinc iodide is typically achieved through solution calorimetry. While direct synthesis is possible, a common and precise method involves measuring the heat of reaction in a solution, from which the enthalpy of formation can be calculated using Hess's Law.

Protocol: Determining Enthalpy of Formation via Solution Calorimetry

This protocol outlines a generalized procedure for determining the enthalpy of formation of ZnI₂(s).

• Objective: To measure the enthalpy change for the reaction of zinc powder with a solution of iodine in a suitable solvent and use it to calculate the standard enthalpy of formation of ZnI₂(s).

• Materials & Apparatus:

  • High-purity zinc powder (excess reactant).

  • High-purity iodine crystals (limiting reactant).

  • Solvent (e.g., methanol, ethanol, or a suitable aqueous solution).[7][8]

  • Isoperibol or adiabatic solution calorimeter.

  • Calibrated thermometer or thermistor with high precision (e.g., ±0.001 K).

  • Stirrer.

  • Timer.

  • Weighing boats and a high-precision analytical balance.

• Methodology:

  • Calorimeter Calibration: The heat capacity of the calorimeter system (C_cal) is determined by performing a reaction with a known enthalpy change or by using an electrical heater. This step is critical for accurate results.

  • Reactant Preparation: A precise mass of iodine is weighed and dissolved in a known volume of the solvent within the calorimeter's reaction vessel. The system is allowed to reach thermal equilibrium.

  • Reaction Initiation: A precisely weighed mass of zinc powder (in stoichiometric excess to ensure all iodine reacts) is added to the iodine solution to initiate the reaction. The direct reaction of zinc and iodine yields zinc iodide.[7][9]

  • Temperature Monitoring: The temperature of the solution is recorded at regular intervals before, during, and after the reaction until a stable final temperature is reached. The exothermic nature of the reaction will cause a temperature rise.[1][7]

  • Data Analysis: The corrected temperature change (ΔT) is determined by extrapolating the pre- and post-reaction temperature-time data to the time of mixing, accounting for any heat exchange with the surroundings.

  • Calculation of Reaction Heat (q_rxn): The heat evolved by the reaction is calculated using the formula: q_rxn = - (C_cal + C_sol) × ΔT where C_sol is the heat capacity of the solution.

  • Enthalpy Calculation: The molar enthalpy of reaction (ΔH_rxn) is found by dividing q_rxn by the number of moles of the limiting reactant (iodine). This value, combined with the known enthalpies of formation of the reactants and products in solution, allows for the calculation of the standard enthalpy of formation of solid ZnI₂ via a thermochemical cycle (Hess's Law).

The following diagram illustrates a generalized workflow for this experimental determination.

Experimental workflow for calorimetric determination of ΔH°f.

References

• 1. Solved The formation of zinc iodide from its elements has a | Chegg.com [chegg.com]
• 2. mrbigler.com [mrbigler.com]
• 3. you-iggy.com [you-iggy.com]
• 4. you-iggy.com [you-iggy.com]
• 5. zinc iodide [chemister.ru]
• 6. zinc [webbook.nist.gov]
• 7. Exothermic redox reaction of zinc with iodine | Class experiment | RSC Education [edu.rsc.org]
• 8. studylib.net [studylib.net]
• 9. Zinc iodide - Wikipedia [en.wikipedia.org]

An In-depth Technical Guide to the Crystal Structure of Solid Zinc Iodide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the crystal structure of solid zinc iodide (ZnI₂), a compound of interest in various chemical and materials science applications. This document details the crystallographic parameters of its known polymorphs, outlines the experimental methodologies for structure determination, and presents this information in a clear, accessible format for researchers and professionals in the field.

Introduction to the Crystal Structure of Zinc Iodide

Solid zinc iodide is a fascinating inorganic compound that exhibits polymorphism, existing in multiple crystalline forms. The arrangement of zinc (Zn²⁺) and iodide (I⁻) ions in the solid state dictates its physical and chemical properties. Unlike the more common layered structures of other zinc dihalides, zinc iodide can adopt complex three-dimensional networks. The primary coordination geometry for the zinc ion is tetrahedral, where it is surrounded by four iodide ions. However, the connectivity of these tetrahedra varies among the different polymorphs, leading to distinct crystal systems and space groups.

Polymorphism in Solid Zinc Iodide

To date, three primary polymorphs of zinc iodide have been characterized: a tetragonal form, a monoclinic form, and a trigonal form. The tetragonal structure is particularly noteworthy for its unique "super-tetrahedral" arrangement. In this configuration, four {ZnI₄} tetrahedra share vertices to create larger {Zn₄I₁₀} units, which then interconnect to form a three-dimensional framework[1][2].

Crystallographic Data of Zinc Iodide Polymorphs

The following tables summarize the key crystallographic data for the known polymorphs of solid zinc iodide, providing a comparative view of their structural parameters.

Table 1: Tetragonal Zinc Iodide

Parameter	Value
Crystal System	Tetragonal
Space Group	I4₁/acd
International Number	142
Lattice Parameters (a, c)	a = 15.045 Å, c = 15.045 Å
Lattice Angles (α, β, γ)	α = 90°, β = 90°, γ = 90°
Zn-I Bond Distance Range	2.64 - 2.67 Å[3]
Coordination Geometry	Tetrahedral (ZnI₄)
Structural Motif	Corner-sharing ZnI₄ tetrahedra forming {Zn₄I₁₀} "super-tetrahedra"[1][2]

Table 2: Monoclinic Zinc Iodide

Parameter	Value
Crystal System	Monoclinic
Space Group	C2/c
Lattice Parameters (a, b, c)	a = 18.35 Å, b = 18.37 Å, c = 14.69 Å[4]
Lattice Angles (α, β, γ)	α = 90°, β = 128.55°, γ = 90°[4]
Unit Cell Volume	3874.22 ų[4]
Zn-I Bond Distance Range	2.61 - 2.63 Å[4]
Coordination Geometry	Tetrahedral (ZnI₄)
Structural Motif	Corner-sharing ZnI₄ tetrahedra[4]

Table 3: Trigonal Zinc Iodide

Parameter	Value
Crystal System	Trigonal
Space Group	R-3m
International Number	166
Lattice Parameters (a, c)	a = 4.11 Å, c = 21.40 Å[5]
Lattice Angles (α, β, γ)	α = 90°, β = 90°, γ = 120°[5]
Unit Cell Volume	312.51 ų[5]
Zn-I Bond Length	2.88 Å[5]
Coordination Geometry	Octahedral (ZnI₆)
Structural Motif	Edge-sharing ZnI₆ octahedra forming 2D sheets[5]

Experimental Determination of Crystal Structure

The crystallographic data presented in this guide are primarily determined through single-crystal X-ray diffraction (XRD). This powerful analytical technique allows for the precise determination of the atomic arrangement within a crystalline solid.

General Experimental Workflow for Crystal Structure Determination

The following diagram illustrates the typical workflow for determining the crystal structure of a compound like zinc iodide.

References

• 1. webqc.org [webqc.org]
• 2. Zinc iodide - Wikipedia [en.wikipedia.org]
• 3. mp-27161: ZnI2 (tetragonal, I4_1/acd, 142) [legacy.materialsproject.org]
• 4. next-gen.materialsproject.org [next-gen.materialsproject.org]
• 5. next-gen.materialsproject.org [next-gen.materialsproject.org]

understanding the ZnI₂ "super-tetrahedra" structure.

An In-Depth Technical Guide to the ZnI₂ "Super-Tetrahedra" Structure

This guide provides a comprehensive overview of the unique "super-tetrahedra" crystal structure of Zinc Iodide (ZnI₂). It is intended for researchers, scientists, and professionals in drug development and materials science who seek a deeper understanding of this compound's structural characteristics. The document summarizes key crystallographic data, details experimental protocols for its synthesis and structural determination, and visualizes its structural and reaction pathways.

Introduction to the ZnI₂ "Super-Tetrahedra"

Zinc iodide (ZnI₂) is an inorganic compound that exhibits an unusual crystal structure in its solid state. Unlike the simpler crystal lattices of many other metal halides, anhydrous ZnI₂ forms a complex three-dimensional network built from larger structural motifs known as "super-tetrahedra".[1][2][3] Each of these super-tetrahedra is a cluster with the composition {Zn₄I₁₀}.[1][2] This unique arrangement distinguishes it from other zinc dihalides and is analogous to the structure of phosphorus pentoxide (P₄O₁₀).[1][2]

The fundamental building block of this structure is the tetrahedral coordination of zinc atoms by iodide ions.[1][2] Four of these individual ZnI₄ tetrahedra share three vertices to form the larger {Zn₄I₁₀} super-tetrahedron. These super-tetrahedra are then interconnected through their remaining vertices to create the overall crystal lattice.[1][2] This intricate structure gives rise to specific physical and chemical properties that are of interest in various applications, including industrial radiography and as a Lewis acid catalyst.[2][4]

Crystallographic Data

The crystal structure of ZnI₂ has been determined through X-ray diffraction studies.[4][5] The compound crystallizes in a tetragonal system, which is a key characteristic defining its symmetry and the arrangement of its constituent atoms in the solid state.

Unit Cell and Space Group

The tetragonal crystal structure of ZnI₂ is characterized by the space group I4₁/acd.[2][6] This space group notation defines the symmetry elements present in the unit cell.

Parameter	Value
Crystal System	Tetragonal
Space Group	I4₁/acd

Atomic Coordinates and Bond Parameters

Within the {Zn₄I₁₀} super-tetrahedra, the zinc atoms are tetrahedrally coordinated to iodine atoms. The Zn-I bond distances in the solid state have been reported to be in the range of 2.64–2.67 Å.[4][6] In the gaseous phase, molecular ZnI₂ is linear with a Zn-I bond length of 238 pm.[1][2]

Bond	Bond Length (Å)
Zn-I (solid)	2.64 - 2.67
Zn-I (gas)	2.38

Experimental Protocols

Synthesis of Zinc Iodide

The synthesis of zinc iodide can be achieved through the direct reaction of zinc metal and iodine.[3] This reaction is typically carried out in a solvent, as the elements do not readily react at room temperature in the absence of a medium.[1]

Materials:

• Zinc metal powder or dust

• Iodine crystals

• Ethanol or refluxing ether

• Water (for aqueous synthesis)

• Beaker or flask

• Stirring apparatus

Procedure:

• Direct Reaction in a Solvent:

  • In a well-ventilated fume hood, combine stoichiometric amounts of zinc powder and iodine crystals in a flask containing a suitable solvent like refluxing ether or ethanol.[3][7]

  • The reaction is exothermic and will proceed to form zinc iodide.[7]

  • The reaction equation is: Zn + I₂ → ZnI₂.[3]

• Aqueous Synthesis:

  • Alternatively, the reaction can be performed by reacting zinc with iodine in an aqueous solution.[1][2] A small amount of water can catalyze the reaction between solid zinc and iodine.[8]

  • The resulting solution will contain aqueous zinc iodide.

• Isolation of Anhydrous ZnI₂:

  • To obtain the solid anhydrous ZnI₂ with the super-tetrahedral structure, the solvent must be carefully evaporated from the resulting solution.

  • The white, crystalline solid product should be handled in a dry atmosphere as it is hygroscopic.[1][3]

Crystal Structure Determination by X-ray Diffraction (XRD)

The determination of the "super-tetrahedra" structure of ZnI₂ is accomplished using single-crystal X-ray diffraction. This technique allows for the precise measurement of the unit cell dimensions and the positions of the atoms within the crystal lattice.

General Protocol:

• Crystal Growth: High-quality single crystals of ZnI₂ are required for single-crystal XRD. These can be grown by slow evaporation of the solvent from a saturated solution of ZnI₂.

• Crystal Mounting: A suitable single crystal is selected and mounted on a goniometer head of a single-crystal X-ray diffractometer.

• Data Collection:

  • The crystal is irradiated with a monochromatic X-ray beam.

  • The diffracted X-rays are collected by a detector as the crystal is rotated.

  • The diffraction pattern, consisting of a series of spots of varying intensity, is recorded at different crystal orientations.

• Data Processing:

  • The positions and intensities of the diffraction spots are used to determine the unit cell parameters and the space group of the crystal.

  • For ZnI₂, this would confirm the tetragonal unit cell and the I4₁/acd space group.[2][6]

• Structure Solution and Refinement:

  • The collected data is used to solve the crystal structure, which involves determining the positions of the zinc and iodine atoms within the unit cell.

  • Computational refinement techniques are then used to improve the accuracy of the atomic positions and other crystallographic parameters, such as bond lengths and angles.

Visualizations

The {Zn₄I₁₀} Super-Tetrahedron Structure

The following diagram illustrates the connectivity within a single {Zn₄I₁₀} super-tetrahedron. It shows the four central zinc atoms, each tetrahedrally coordinated to four iodine atoms. The sharing of vertices between the individual ZnI₄ tetrahedra leads to the formation of the larger cluster.

Caption: Connectivity within a {Zn₄I₁₀} super-tetrahedron.

Synthesis and Application Pathway

This diagram outlines the logical flow from the synthesis of ZnI₂ to one of its key applications as a Lewis acid catalyst.

Caption: Workflow from ZnI₂ synthesis to its application.

References

• 1. researchgate.net [researchgate.net]
• 2. webqc.org [webqc.org]
• 3. Zinc iodide - Wikipedia [en.wikipedia.org]
• 4. Materials Data on ZnI2 by Materials Project (Dataset) | DOE Data Explorer [osti.gov]
• 5. mdpi.com [mdpi.com]
• 6. Materials Data on ZnI2 by Materials Project (Dataset) | OSTI.GOV [osti.gov]
• 7. Exothermic redox reaction of zinc with iodine | Class experiment | RSC Education [edu.rsc.org]
• 8. youtube.com [youtube.com]

A Comprehensive Technical Guide to the Safe Handling of Zinc Iodide

For researchers, scientists, and professionals in drug development, a thorough understanding of the safety protocols and handling precautions for all laboratory chemicals is paramount. This guide provides an in-depth overview of the safety data for zinc iodide, including its physical and chemical properties, handling and storage procedures, emergency protocols, and toxicological information.

Core Safety and Physical Properties

Zinc iodide (ZnI₂) is a white to yellowish crystalline solid that is hygroscopic, air-sensitive, and light-sensitive.[1][2] It is soluble in water, alcohol, and nitric acid.[3][4] Due to its corrosive nature, it can cause severe skin and eye burns upon contact.[1][5] Ingestion may lead to severe damage to the digestive tract.[1]

Property	Value	Source
Molecular Formula	ZnI₂	[3]
Molecular Weight	319.16 g/mol	[3]
Appearance	White to yellowish crystalline powder/solid	[3][4]
Density	4.74 g/cm³	[3]
Melting Point	445-448°C (833-838.4°F)	[3][6]
Solubility	Soluble in water and alcohol	[3]
Odor	Odorless	[3]
US ACGIH TLV (TWA)	0.01 mg/m³ (as Iodides)	[6]

Hazard Identification and Classification

Zinc iodide is classified as a hazardous substance. It is known to cause skin irritation and serious eye irritation.[6][7] It may also cause respiratory irritation and can be harmful to aquatic life with long-lasting effects.[6][8]

Hazard Statements:

• H314: Causes severe skin burns and eye damage.[5]

• H315: Causes skin irritation.[6][8]

• H319: Causes serious eye irritation.[6][8]

• H335: May cause respiratory irritation.[8]

• H373: May cause damage to organs (Thyroid) through prolonged or repeated exposure if swallowed.[6]

• H410: Very toxic to aquatic life with long lasting effects.[6]

Detailed Handling and Storage Protocols

Handling: When handling zinc iodide, it is crucial to avoid all personal contact, including the inhalation of dust.[4] Always use this chemical in a well-ventilated area, preferably under a fume hood.[3] Wear appropriate personal protective equipment (PPE), including chemical safety goggles or a face shield, protective gloves (e.g., PVC or nitrile rubber), and a lab coat or long-sleeved clothing to prevent skin contact.[3][4][9] If there is a risk of dust generation, an NIOSH-approved respirator with a P100 filter should be used.[3] After handling, wash hands and face thoroughly.[6]

Storage: Store zinc iodide in a cool, dry, and well-ventilated area in a tightly sealed container.[2][3] It should be protected from air, light, and moisture due to its sensitivity.[1][2] Store under an inert atmosphere if possible.[1] Keep it away from incompatible materials such as strong oxidizing agents, strong bases, peroxides, and potassium.[6] Recommended storage containers include glass, lined metal cans, or plastic pails; do not use aluminum or galvanized containers.[4] The recommended storage temperature is between 15-25°C.[10]

Emergency and First Aid Procedures

Immediate medical attention is required for all routes of exposure.[2][11]

• Eye Contact: Immediately flush the eyes with plenty of water for at least 30 minutes, holding the eyelids open.[1] Remove contact lenses if present and easy to do so.[11] Seek immediate medical attention.[1]

• Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while removing all contaminated clothing and shoes.[1] Wash contaminated clothing before reuse.[11] Seek immediate medical attention.[1]

• Ingestion: If the victim is conscious and alert, give 2-4 cupfuls of milk or water.[1] Do NOT induce vomiting.[11] Seek immediate medical attention.[1]

• Inhalation: Remove the victim from exposure to fresh air immediately.[1] If not breathing, give artificial respiration. If breathing is difficult, give oxygen.[11] Do not use mouth-to-mouth resuscitation.[1] Seek immediate medical attention.[1]

Spill and Disposal Protocols

Spill Cleanup: For minor spills, immediately clean up the area.[4] For major spills, evacuate personnel and move upwind.[4] In both cases, avoid contact with skin and eyes and prevent dust formation.[4][5] Wear full protective equipment, including a respirator.[4][12] Sweep up the spilled material and place it into a suitable, closed container for disposal.[1][5] After the material has been collected, clean the affected area.[6]

Waste Disposal: Zinc iodide and its container must be disposed of as hazardous waste.[4] Disposal should be in accordance with local, regional, and national hazardous waste regulations.[2] Do not allow the product to enter drains.[5]

Workflow for Handling a Zinc Iodide Spill.

Toxicological and Reactivity Information

Toxicology: Prolonged exposure to iodides may lead to "iodism," with symptoms including skin rash, running nose, and headache.[1] Chronic ingestion of iodides during pregnancy has been associated with adverse effects on the fetus.[1] Welding or flame cutting of metals with zinc coatings may result in the inhalation of zinc oxide fumes, which can cause "metal fume fever."[4]

Reactivity and Stability: Zinc iodide is stable under normal conditions but is sensitive to air, light, and moisture.[2][3] It can react violently with strong oxidizing agents, strong bases, peroxides, and potassium.[6][8] It is also incompatible with metals.[2] When heated to decomposition, it may produce toxic fumes of metal oxides and hydrogen iodide.[4][6]

References

• 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 2. fishersci.com [fishersci.com]
• 3. chemiis.com [chemiis.com]
• 4. datasheets.scbt.com [datasheets.scbt.com]
• 5. cdhfinechemical.com [cdhfinechemical.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. carlroth.com [carlroth.com]
• 8. carlroth.com [carlroth.com]
• 9. phywe-itemservice.s3.eu-central-1.amazonaws.com [phywe-itemservice.s3.eu-central-1.amazonaws.com]
• 10. carlroth.com [carlroth.com]
• 11. msds.nipissingu.ca [msds.nipissingu.ca]
• 12. oxfordlabfinechem.com [oxfordlabfinechem.com]

A Technical Guide to the Historical Preparation of Zinc Iodide for Researchers and Drug Development Professionals

This document provides an in-depth exploration of the historical and classical methods for the synthesis of zinc iodide (ZnI₂). For centuries, chemists have utilized straightforward yet effective reactions to produce this important inorganic compound. This guide details the core historical methodologies, offering insights into the foundational chemical principles and practical laboratory procedures of the past. The information presented here is intended for researchers, scientists, and professionals in drug development who may have an interest in historical chemical synthesis or require a fundamental understanding of zinc iodide preparation.

Direct Combination of Elements: The Primary Historical Route

The most fundamental and historically significant method for preparing zinc iodide is the direct reaction between metallic zinc and elemental iodine.[1] This redox reaction is exothermic and has been performed using various media to facilitate the interaction between the solid reactants.

Aqueous Medium Synthesis

Historically, water has been a common solvent for this reaction due to its availability and ability to promote the necessary ionic interactions.[2] The reaction proceeds as follows:

Zn(s) + I₂(s) → ZnI₂(aq)

A notable historical challenge in the aqueous synthesis is the potential for the formation of zinc hydroxide (B78521) as a white precipitate, particularly if the reaction is slow or if the zinc metal has surface oxides.[3] Early chemists would have observed this side product and, through empirical observation, may have employed techniques to mitigate its formation, such as the use of slightly acidic conditions. For instance, the use of dilute acetic acid can prevent the formation of zinc hydroxide.[3]

Experimental Protocol: Aqueous Synthesis

This protocol is a representation of a typical historical procedure for the aqueous synthesis of zinc iodide.

• Reactant Preparation: A precisely weighed quantity of fine zinc powder or dust and crystalline iodine are prepared. Historically, a slight excess of zinc was often used to ensure the complete consumption of the more valuable iodine.[2]

• Reaction Initiation: The zinc powder and iodine crystals are combined in a flask or beaker. A small amount of water is then added to initiate the reaction.[4] The mixture is stirred to ensure contact between the reactants.

• Reaction Progression: The reaction is often slow to start but becomes more vigorous as it progresses, evidenced by a change in color from the purple of iodine to a colorless solution of zinc iodide, and an increase in temperature.[2][5] Additional water may be added gradually to control the reaction rate.

• Completion and Filtration: The reaction is considered complete when the characteristic color of iodine has disappeared, leaving a colorless solution and unreacted zinc metal at the bottom. The solution is then filtered to remove the excess zinc.

• Isolation of Zinc Iodide: The resulting clear filtrate of aqueous zinc iodide is then gently heated to evaporate the water, yielding crystalline zinc iodide.[6] For a higher purity product, historical methods would have included recrystallization.

Synthesis in Organic Solvents

The use of organic solvents such as ether or ethanol (B145695) also represents a classical approach to zinc iodide synthesis.[1][5] Refluxing the reactants in ether was a common 19th and early 20th-century laboratory technique for reactions requiring a controlled temperature and anhydrous conditions.

Experimental Protocol: Synthesis in Refluxing Ether

• Apparatus Setup: A round-bottom flask is fitted with a reflux condenser. All glassware must be thoroughly dried to prevent the introduction of water.

• Reactant Addition: Zinc powder and iodine are placed in the round-bottom flask, followed by the addition of anhydrous ether.

• Reflux: The mixture is heated gently to the boiling point of ether. The refluxing action continuously washes the reactants, facilitating their combination.

• Reaction Monitoring: The progress of the reaction is monitored by the disappearance of the iodine color.

• Product Isolation: Once the reaction is complete, the solution is filtered hot to remove excess zinc. The ether is then carefully distilled off, leaving behind solid zinc iodide. Due to the flammable nature of ether, historical procedures would have emphasized the use of a water bath for heating and the absence of open flames.

Double Displacement Reaction

An alternative historical method for preparing zinc iodide involves a double displacement (metathesis) reaction, typically using barium iodide and zinc sulfate (B86663).[3] This method relies on the precipitation of insoluble barium sulfate, leaving the desired zinc iodide in solution.

BaI₂(aq) + ZnSO₄(aq) → ZnI₂(aq) + BaSO₄(s)

Experimental Protocol: Double Displacement Synthesis

• Solution Preparation: Stoichiometric amounts of barium iodide and zinc sulfate are dissolved in separate portions of water.

• Reaction: The two solutions are mixed, resulting in the immediate formation of a dense white precipitate of barium sulfate.

• Precipitate Removal: The mixture is allowed to stand for the precipitate to settle, and the supernatant liquid is then carefully decanted. The remaining precipitate is washed with a small amount of water to recover any remaining zinc iodide solution. Filtration would also be employed to ensure complete separation.

• Isolation of Zinc Iodide: The combined decanted liquid and washings, which constitute the zinc iodide solution, are then concentrated by gentle heating to induce crystallization.

Quantitative Data Summary

The following table summarizes the quantitative data extracted from various sources describing the preparation of zinc iodide.

Preparation Method	Reactant 1	Quantity 1	Reactant 2	Quantity 2	Solvent	Volume	Approximate Yield
Aqueous Synthesis	Zinc Powder	6.5 g	Iodine	25.4 g	Water	100 mL	High
Aqueous Synthesis	Zinc Powder	0.1 g	Iodine	0.1 g	Water	A few drops	Not specified
Ethanol Synthesis	Zinc Powder	0.5 g	Iodine	0.5 g	Ethanol	5 cm³	Not specified
Double Displacement	Barium Iodide	Stoichiometric	Zinc Sulfate	Stoichiometric	Water	Not specified	~100%[3]

Visualizing the Historical Workflows

The following diagrams, generated using the DOT language, illustrate the logical flow of the historical preparation methods for zinc iodide.

Caption: Workflow for the Aqueous Synthesis of Zinc Iodide.

References

• 1. Zinc iodide - Wikipedia [en.wikipedia.org]
• 2. m.youtube.com [m.youtube.com]
• 3. chemistry.mdma.ch [chemistry.mdma.ch]
• 4. youtube.com [youtube.com]
• 5. Exothermic redox reaction of zinc with iodine | Class experiment | RSC Education [edu.rsc.org]
• 6. chymist.com [chymist.com]

An In-depth Technical Guide to the Discovery and Early Studies of Zinc Iodide

This technical guide provides a comprehensive overview of the discovery and initial scientific investigations into zinc iodide (ZnI₂). The content is tailored for researchers, scientists, and drug development professionals, offering a detailed look at the historical context, early experimental protocols, and foundational data related to this inorganic compound.

Chapter 1: The Genesis of Zinc Iodide: A Historical Perspective

The element iodine was first isolated in 1811 by French chemist Bernard Courtois from seaweed ash.[1] Zinc, while used in impure forms for centuries, was isolated as a distinct element in 1746 by the German chemist Andreas Marggraf. Given the timeline of these discoveries, it is highly probable that zinc iodide was first synthesized and characterized in the early to mid-19th century, a period of significant advancement in inorganic chemistry. The early therapeutic use of various iodides in medicine from the 1820s onwards further supports this timeframe.[1]

Chapter 2: Early Physicochemical Characterization

Early studies of zinc iodide focused on establishing its fundamental physical and chemical properties. It is typically found as a white, crystalline, and hygroscopic powder that can turn brown when exposed to air and light due to the release of iodine.[2] Zinc iodide exists in both anhydrous (ZnI₂) and dihydrate forms.[3]

Table 1: Physical Properties of Zinc Iodide

Property	Value
Chemical Formula	ZnI₂
Molar Mass	319.19 g/mol [3]
Appearance	White crystalline solid[3]
Density	4.74 g/cm³[3]
Melting Point	446 °C (835 °F; 719 K)[3]
Boiling Point	1,150 °C (2,100 °F; 1,420 K) (decomposes)[3]
Crystal Structure	Tetragonal[3]

Table 2: Solubility of Zinc Iodide

Solvent	Solubility ( g/100 mL)	Temperature (°C)
Water	450	20[3]

Chapter 3: Foundational Synthesis Methodologies

Two primary methods for the synthesis of zinc iodide were established in early chemical studies: the direct reaction of its constituent elements and a double displacement reaction.

Experimental Protocol 1: Direct Reaction of Zinc and Iodine

This method involves the direct combination of zinc metal and iodine in a suitable solvent.[3] The reaction is exothermic.

Materials:

• Zinc powder

• Iodine crystals

• Anhydrous ether (or water/ethanol)

• Round-bottom flask with a reflux condenser

• Heating mantle

• Filtration apparatus

Procedure:

• In a round-bottom flask, a mixture of 1 part zinc powder, 2-4 parts iodine, and 10 parts anhydrous ether is prepared.[2]

• The mixture is heated under reflux.[2]

• The reaction is complete when the characteristic color of iodine disappears.

• The resulting solution is filtered to remove any unreacted zinc.

• The ether is then evaporated to yield crystalline zinc iodide.[2]

Workflow for the direct synthesis of zinc iodide.

Experimental Protocol 2: Double Displacement Reaction

An alternative early method for preparing zinc iodide involves a double displacement reaction between a soluble zinc salt and a soluble iodide salt, resulting in the precipitation of an insoluble salt and leaving zinc iodide in the solution.[4]

Materials:

• Zinc sulfate (B86663) (ZnSO₄) solution

• Barium iodide (BaI₂) solution

• Beaker

• Filtration apparatus

• Evaporating dish

Procedure:

• Aqueous solutions of zinc sulfate and barium iodide are mixed in a beaker.

• A precipitate of barium sulfate (BaSO₄) forms.[4]

• The mixture is filtered to remove the insoluble barium sulfate.

• The filtrate, containing aqueous zinc iodide, is collected in an evaporating dish.

• The water is carefully evaporated from the filtrate to obtain solid zinc iodide.

Pathway of the double displacement synthesis of zinc iodide.

Chapter 4: Early Applications and Investigations

In the 19th and early 20th centuries, zinc iodide found applications in medicine and chemical analysis.

• Medicinal Uses: Various iodide compounds were used therapeutically in the 19th century.[1] Zinc iodide was employed as a topical antiseptic and astringent.[3][5]

• Chemical Analysis: Zinc iodide was used in the preparation of iodine starch reagent for the determination of nitrites, free chlorine, and other oxidizing agents.[2]

Chapter 5: Conceptual Understanding of Biological Interactions

While specific signaling pathways for zinc iodide were not elucidated in early studies, a conceptual understanding of its potential biological effects can be derived from the known roles and toxicities of its constituent ions, zinc (Zn²⁺) and iodide (I⁻). In a biological system, zinc iodide would dissociate into these ions.

Zinc is an essential trace element involved in numerous enzymatic functions and cellular processes, but excessive amounts can lead to toxicity.[6] Iodide is crucial for the synthesis of thyroid hormones.[6] The following diagram illustrates a conceptual pathway of the physiological and potential toxicological effects of these ions.

Conceptual pathway of zinc and iodide ions in a biological system.

References

• 1. americanelements.com [americanelements.com]
• 2. nbinno.com [nbinno.com]
• 3. Zinc iodide - Wikipedia [en.wikipedia.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Zinc iodide | I2Zn | CID 66278 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Zinc - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Zinc Iodide as a Versatile Catalyst in Organic Synthesis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Zinc iodide (ZnI2) is a versatile and cost-effective Lewis acid catalyst that has garnered significant attention in organic synthesis.[1] Its ability to activate a wide range of functional groups has led to the development of efficient and environmentally benign synthetic methodologies. This document provides detailed application notes and experimental protocols for the use of zinc iodide in several key organic transformations, including the synthesis of trisubstituted allenes, the Biginelli reaction for the production of dihydropyrimidinones, the synthesis of cyclic carbonates from epoxides and carbon dioxide, and the one-pot synthesis of aminoindolizines.

Synthesis of Trisubstituted Allenes

The zinc iodide-catalyzed allenylation of terminal alkynes with ketones and pyrrolidine (B122466) offers a straightforward and efficient route to trisubstituted allenes.[2][3] This one-pot protocol can be performed under either conventional heating or microwave irradiation, with the latter significantly reducing reaction times.[2][3] The reaction is conducted under solvent-free conditions, minimizing waste and simplifying purification.[2][3]

Quantitative Data

Entry	Ketone	Alkyne	Product	Yield (%) (Conventional Heating, 16h)	Yield (%) (Microwave, 1h)
1	Cyclohexanone	1-Octyne	1-(1-Heptylidenecyclohexyl)pyrrolidine	85	82
2	4-Methylcyclohexanone	1-Octyne	1-(1-Heptylidene-4-methylcyclohexyl)pyrrolidine	80	78
3	Cyclopentanone	1-Octyne	1-(1-Heptylidenecyclopentyl)pyrrolidine	75	72
4	Acetophenone	1-Octyne	1-(1-Heptylidene-1-phenylethyl)pyrrolidine	68	65
5	Cyclohexanone	Phenylacetylene	1-(1-Benzylidenecyclohexyl)pyrrolidine	64	60

Experimental Protocol

Materials:

• Zinc Iodide (ZnI2)

• Ketone (1.0 mmol)

• Terminal Alkyne (1.0 mmol)

• Pyrrolidine (1.0 mmol)

• Titanium(IV) ethoxide (Ti(OEt)4) (1.0 mmol, as a water scavenger)[2]

• Round-bottom flask or microwave reaction vessel

• Stirring apparatus

• Heating mantle or microwave reactor

Procedure:

• To a dry round-bottom flask or microwave reaction vessel equipped with a magnetic stir bar, add zinc iodide (60 mol%, 0.6 mmol).

• Add the ketone (1.0 mmol), terminal alkyne (1.0 mmol), and pyrrolidine (1.0 mmol) to the reaction vessel.

• Finally, add titanium(IV) ethoxide (1.0 mmol) to the mixture.[2]

• For conventional heating: Place the flask in a preheated oil bath at 120 °C and stir for 16 hours.[2]

• For microwave irradiation: Seal the vessel and place it in the microwave reactor. Irradiate at 120 °C for 1 hour.[2]

• After the reaction is complete, cool the mixture to room temperature.

• Purify the crude product by column chromatography on silica (B1680970) gel using an appropriate eluent system (e.g., hexane (B92381)/ethyl acetate) to afford the pure trisubstituted allene (B1206475).

Proposed Reaction Mechanism

The reaction is proposed to proceed through the initial formation of a propargylamine (B41283) intermediate from the ketone, alkyne, and pyrrolidine. This is followed by a rate-determining[3][4]-hydride transfer, facilitated by the zinc iodide catalyst, to yield the final allene product.[2][3]

Caption: Proposed mechanism for ZnI2-catalyzed allene synthesis.

Biginelli Reaction for Dihydropyrimidinone Synthesis

The Biginelli reaction is a one-pot, three-component condensation reaction for the synthesis of 3,4-dihydropyrimidin-2(1H)-ones (DHPMs), which are valuable scaffolds in medicinal chemistry. Zinc iodide has been shown to be an effective catalyst for this reaction, particularly under microwave irradiation, leading to high yields in short reaction times.

Quantitative Data

Entry	Aldehyde	β-Ketoester	Urea (B33335)/Thiourea (B124793)	Product	Yield (%) (Microwave)
1	Benzaldehyde	Ethyl acetoacetate	Urea	5-Ethoxycarbonyl-4-phenyl-6-methyl-3,4-dihydropyrimidin-2(1H)-one	92
2	4-Chlorobenzaldehyde	Ethyl acetoacetate	Urea	5-Ethoxycarbonyl-4-(4-chlorophenyl)-6-methyl-3,4-dihydropyrimidin-2(1H)-one	95
3	4-Methoxybenzaldehyde	Ethyl acetoacetate	Urea	5-Ethoxycarbonyl-4-(4-methoxyphenyl)-6-methyl-3,4-dihydropyrimidin-2(1H)-one	88
4	Benzaldehyde	Methyl acetoacetate	Urea	5-Methoxycarbonyl-4-phenyl-6-methyl-3,4-dihydropyrimidin-2(1H)-one	90
5	Benzaldehyde	Ethyl acetoacetate	Thiourea	5-Ethoxycarbonyl-4-phenyl-6-methyl-3,4-dihydropyrimidin-2(1H)-thione	85

Experimental Protocol

Materials:

• Zinc Iodide (ZnI2)

• Aldehyde (1.0 mmol)

• β-Ketoester (1.0 mmol)

• Urea or Thiourea (1.5 mmol)

• Ethanol (B145695) (optional, as solvent)

• Microwave reaction vessel

• Microwave reactor

Procedure:

• In a microwave reaction vessel, combine the aldehyde (1.0 mmol), β-ketoester (1.0 mmol), urea or thiourea (1.5 mmol), and zinc iodide (20 mol%, 0.2 mmol).

• If a solvent is used, add a minimal amount of ethanol to create a slurry. Solvent-free conditions are often preferred.

• Seal the vessel and place it in the microwave reactor.

• Irradiate the mixture at a suitable temperature (e.g., 100-120 °C) for a short duration (e.g., 5-15 minutes). Monitor the reaction progress by TLC.

• After completion, cool the reaction mixture to room temperature.

• Add cold water to the reaction mixture to precipitate the product.

• Collect the solid product by filtration, wash with cold water, and recrystallize from ethanol to obtain the pure dihydropyrimidinone.

Proposed Reaction Mechanism

The Lewis acid (ZnI2) activates the aldehyde carbonyl group, facilitating the formation of an N-acyliminium ion intermediate upon reaction with urea. The β-ketoester enol then adds to this intermediate, followed by cyclization and dehydration to yield the dihydropyrimidinone product.

Caption: Lewis acid-catalyzed Biginelli reaction mechanism.

Synthesis of Cyclic Carbonates from CO2 and Epoxides

Zinc iodide, in combination with a co-catalyst system, efficiently catalyzes the cycloaddition of carbon dioxide (CO2) to epoxides, yielding valuable cyclic carbonates under mild conditions.[5] This reaction is a prime example of carbon capture and utilization (CCU), converting a greenhouse gas into useful chemicals.

Quantitative Data

Entry	Epoxide	Co-catalyst System	Temperature (°C)	Time (h)	Yield (%)
1	Styrene oxide	NbCl5 / MTBD	25	24	95
2	Propylene oxide	ZnCl2 / DBU	25	24	88
3	1,2-Epoxybutane	NbCl5 / MTBD	25	24	92
4	Phenyl glycidyl (B131873) ether	NbCl5 / MTBD	25	24	90
5	Epichlorohydrin	NbCl5 / MTBD	25	24	85

*MTBD = 7-Methyl-1,5,7-triazabicyclo[4.4.0]dec-5-ene; DBU = 1,8-Diazabicyclo[5.4.0]undec-7-ene

Experimental Protocol

Materials:

• Zinc Iodide (ZnI2)

• Niobium(V) chloride (NbCl5) or Zinc Chloride (ZnCl2)

• Organic base (MTBD or DBU)

• Epoxide (10.0 mmol)

• CO2 balloon

• Schlenk flask

• Magnetic stirrer

Procedure:

• To a dry Schlenk flask under a nitrogen atmosphere, add zinc iodide (1.2 mol%, 0.12 mmol), the metal chloride co-catalyst (e.g., NbCl5, 0.3 mol%, 0.03 mmol), and the organic base (e.g., MTBD, 3.0 mol%, 0.3 mmol).[5]

• Add the epoxide (10.0 mmol) to the flask.

• Evacuate the flask and backfill with CO2 from a balloon.

• Stir the reaction mixture at room temperature (25 °C) for 24 hours.[5]

• Upon completion, vent the excess CO2.

• The crude product can be purified by distillation or column chromatography to yield the pure cyclic carbonate.

Proposed Catalytic Cycle

The catalytic cycle involves the activation of the epoxide by the Lewis acidic zinc and co-catalyst centers. The iodide anion then acts as a nucleophile, attacking the less hindered carbon of the epoxide to open the ring. This is followed by the insertion of CO2 and subsequent ring-closing to form the cyclic carbonate and regenerate the catalyst.[5]

Caption: Catalytic cycle for cyclic carbonate synthesis.

One-Pot Synthesis of Aminoindolizines

Zinc iodide serves as a mild and efficient catalyst for the one-pot, three-component synthesis of aminoindolizines from pyridine-2-carboxaldehyde (or quinoline-2-carboxaldehyde), a secondary amine, and a terminal alkyne.[4] This protocol is characterized by its operational simplicity, short reaction times, and high yields.[4]

Quantitative Data

Entry	Aldehyde	Secondary Amine	Terminal Alkyne	Product	Yield (%)
1	Pyridine-2-carboxaldehyde	Morpholine	Phenylacetylene	2-Morpholino-1-phenylindolizine	92
2	Pyridine-2-carboxaldehyde	Piperidine	Phenylacetylene	2-Piperidino-1-phenylindolizine	90
3	Pyridine-2-carboxaldehyde	Morpholine	1-Octyne	2-Morpholino-1-hexylindolizine	85
4	Quinoline-2-carboxaldehyde	Morpholine	Phenylacetylene	2-Morpholino-1-phenyl-pyrrolo[1,2-a]quinoline	88
5	Pyridine-2-carboxaldehyde	Dibenzylamine	Phenylacetylene	2-(Dibenzylamino)-1-phenylindolizine	82

Experimental Protocol

Materials:

• Zinc Iodide (ZnI2)

• Pyridine-2-carboxaldehyde or Quinoline-2-carboxaldehyde (1.0 mmol)

• Secondary amine (1.2 mmol)

• Terminal alkyne (1.5 mmol)

• Toluene (B28343) (solvent)

• Round-bottom flask

• Reflux condenser

• Heating and stirring apparatus

Procedure:

• To a round-bottom flask, add pyridine-2-carboxaldehyde or quinoline-2-carboxaldehyde (1.0 mmol), the secondary amine (1.2 mmol), the terminal alkyne (1.5 mmol), and zinc iodide (10 mol%, 0.1 mmol) in toluene (5 mL).

• Attach a reflux condenser and heat the reaction mixture to reflux (approximately 110 °C).

• Monitor the reaction by TLC. The reaction is typically complete within 2-4 hours.

• After completion, cool the reaction mixture to room temperature.

• Remove the solvent under reduced pressure.

• Purify the residue by column chromatography on silica gel (eluting with a mixture of hexane and ethyl acetate) to obtain the pure aminoindolizine product.

Proposed Reaction Mechanism

The reaction is believed to proceed via an initial A³ (aldehyde-alkyne-amine) coupling to form a propargylamine intermediate. This is followed by a zinc iodide-catalyzed intramolecular cycloisomerization to afford the final aminoindolizine product.

Caption: Proposed A³ coupling and cycloisomerization pathway.

Conclusion

Zinc iodide has proven to be a highly effective and versatile catalyst for a range of important organic transformations. Its low cost, ready availability, and catalytic activity under mild and often environmentally friendly conditions make it an attractive choice for both academic research and industrial applications. The protocols outlined in this document provide a practical guide for the implementation of zinc iodide-catalyzed reactions in the synthesis of valuable organic molecules.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. tandfonline.com [tandfonline.com]
• 4. Zinc iodide: a mild and efficient catalyst for one-pot synthesis of aminoindolizines via sequential A3 coupling/cycloisomerization - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for the Synthesis of Triptane from Methanol Using a Zinc Iodide Catalyst

For Researchers, Scientists, and Drug Development Professionals

Introduction

The conversion of methanol (B129727) to the highly branched C7 alkane, 2,2,3-trimethylbutane (B165475) (triptane), represents a significant area of interest in hydrocarbon research. Triptane is a high-value gasoline additive with a high-octane rating. Zinc iodide (ZnI₂) has been identified as a surprisingly selective catalyst for this transformation. This document provides detailed application notes and experimental protocols for the synthesis of triptane from methanol using a zinc iodide catalyst, intended for use by researchers in the fields of chemistry and materials science.

Reaction Mechanism and Principles

The conversion of methanol to triptane over zinc iodide is understood to be a two-stage process. The initial stage involves the heterogeneously catalyzed formation of a carbon-carbon bond, likely producing ethylene. This is followed by a second, homogeneously catalyzed stage of sequential cationic methylation of the initial olefin intermediates, leading to the formation of higher hydrocarbons, with a notable selectivity towards triptane.[1][2]

The remarkable selectivity for triptane is not based on thermodynamic equilibrium, as triptane would only constitute a small fraction of the total C₇ alkane fraction at equilibrium.[2] Instead, kinetic factors under moderately acidic conditions are believed to govern the product distribution. The addition of phosphorous or hypophosphorous acid has been shown to dramatically increase the yield of triptane by acting as a hydride transfer agent to carbocationic intermediates.[3][4][5]

Quantitative Data Summary

The following table summarizes the quantitative data from key experiments on the conversion of methanol to triptane using a zinc iodide catalyst.

Catalyst System	Molar Ratio (MeOH:ZnI₂)	Temperature (°C)	Additive (mol% to MeOH)	Triptane Yield (%)	Key Observations	Reference
ZnI₂	~3:1	200	None	~17 ± 3	Complex product mixture with triptane as the major component.	[2]
ZnI₂	~3:1	200	Trimethyl phosphite (B83602) (7%)	24	Increased yield compared to no additive.	[5]
ZnI₂	~3:1	200	Hypophosphorous acid	Significantly Increased	Enhanced selectivity towards triptane.	[3][4]
ZnI₂	~3:1	150	Triptene and 1,4-cyclohexadiene	-	Formation of triptane and benzene, demonstrating hydride transfer.	[2]

Experimental Protocols

Protocol 1: General Synthesis of Triptane from Methanol

This protocol is based on a typical experimental setup described in the literature.[2]

Materials:

• Zinc iodide (ZnI₂), reagent grade

• Methanol (MeOH), reagent grade

• Isopropanol (B130326) (initiator), reagent grade

• Argon gas

• Thick-walled pressure tube with Teflon stopcock

• Stir bar

• Heating mantle or oil bath

Procedure:

• To a thick-walled pressure tube, add 2.4 g of zinc iodide and a magnetic stir bar.

• Close the tube, evacuate it, and then refill with argon gas.

• Replace the stopcock with a septum.

• Inject 1.00 mL (790 mg) of methanol and 50.0 µL of isopropanol (previously sparged with argon) into the tube.

• Replace the septum with the stopcock and stir the mixture until all solids have dissolved.

• Heat the sealed tube to 200 °C in a preheated oil bath or heating mantle for several hours (e.g., 3 hours).

• After the reaction period, cool the tube to room temperature.

• Upon cooling, three phases will be observed: an upper hydrocarbon layer, a lower aqueous layer, and some solid.

• Carefully open the tube, noting any release of volatile gases.

• The organic layer can be separated and analyzed by gas chromatography (GC) and GC-mass spectrometry (GC-MS) to determine the product distribution and yield of triptane.

Protocol 2: Enhanced Selectivity with Phosphorous Acid Additives

This protocol is a modification of the general procedure to improve the selectivity for triptane.[5][6]

Materials:

• All materials from Protocol 1

• Trimethyl phosphite (P(OMe)₃) or Hypophosphorous acid (H₃PO₂)

Procedure:

• Follow steps 1-3 of Protocol 1.

• Along with methanol and isopropanol, inject the desired amount of the phosphorous-containing additive (e.g., 7 mol% relative to methanol for trimethyl phosphite).

• Proceed with steps 5-10 of Protocol 1.

• A significant increase in the yield of triptane and a reduction in olefin and aromatic byproducts should be observed.

Visualizations

Reaction Pathway

The following diagram illustrates the proposed two-stage reaction pathway for the conversion of methanol to triptane catalyzed by zinc iodide.

References

• 1. On the mechanism of the conversion of methanol to 2,2,3-trimethylbutane (triptane) over zinc iodide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Enhanced selectivity in the conversion of methanol to 2,2,3-trimethylbutane (triptane) over zinc iodide by added phosphorous or hypophosphorous acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Enhanced selectivity in the conversion of methanol to 2,2,3-trimethylbutane (triptane) over zinc iodide by added phosphorous or hypophosphorous acid - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 5. Enhanced selectivity in the conversion of methanol to 2,2,3-trimethylbutane (triptane) over zinc iodide by added phosphorous or hypophosphorous acid - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 6. files01.core.ac.uk [files01.core.ac.uk]

Application Notes and Protocols for Zinc Iodide as an Electron Microscopy Stain

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of Zinc Iodide, in conjunction with Osmium Tetroxide (ZIO), as a specialized staining technique for transmission electron microscopy (TEM). This method is particularly effective for enhancing the contrast of various intracellular organelles.

Introduction

The Zinc Iodide-Osmium Tetroxide (ZIO) technique is a reliable method for impregnating specific cellular components, rendering them electron-dense for observation under a transmission electron microscope. This technique, a modification of the Maillet method, is widely used in neurocytology and cell biology to visualize a range of organelles, including the Golgi apparatus, endoplasmic reticulum, mitochondria, and synaptic vesicles.[1][2][3] The ZIO method offers a distinct advantage in providing high-contrast images of these structures, facilitating their morphological analysis.

Principle of the Method

The precise chemical mechanism of ZIO staining is not fully elucidated, but it is understood to involve the deposition of an electron-dense precipitate within specific organelles. The reaction product contains high levels of zinc and osmium.[4][5] Osmium tetroxide acts as both a fixative and a staining agent, primarily by reacting with lipids and proteins. The addition of zinc iodide enhances the staining of certain cellular compartments, although the final deposit does not appear to contain iodine.[4][5]

Applications

The ZIO staining technique has been successfully applied to a variety of biological samples:

• Neurobiology: Visualization of synaptic vesicles and neuronal pathways.[1][3]

• Cell Biology: Staining of the Golgi apparatus, endoplasmic reticulum, mitochondria, lysosomes, and membrane-coating granules.[4][5][6]

• Histology: Examination of various tissues, including oral epithelium, lymphoid tissue, and bone marrow cells.[1][4]

Experimental Protocols

Preparation of the Zinc Iodide-Osmium Tetroxide (ZIO) Staining Solution

Caution: Osmium tetroxide is highly toxic and volatile. All steps involving osmium tetroxide must be performed in a certified chemical fume hood with appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.

Materials:

• Osmium Tetroxide (OsO₄)

• Zinc Iodide (ZnI₂)

• Distilled water

Procedure:

• Prepare a 2% aqueous solution of Osmium Tetroxide.

• Prepare a fresh solution of Zinc Iodide. The concentration can be varied, but a common starting point is a solution containing metallic zinc and iodine. A typical preparation involves:

  • Add an excess of pure zinc powder to a solution of iodine in distilled water. The iodine solution is prepared by dissolving iodine in the water until it is saturated.

• Immediately before use, mix the 2% Osmium Tetroxide solution with the Zinc Iodide solution. A common ratio is 1:1 or 1:2 (OsO₄ solution to ZnI₂ solution), but this can be optimized depending on the tissue and target organelles.

Tissue Preparation and Staining Protocol

This protocol outlines the key steps for ZIO staining of biological tissues for TEM analysis.

1. Primary Fixation:

• Fix small tissue blocks (approximately 1 mm³) in a suitable aldehyde fixative (e.g., 2.5% glutaraldehyde (B144438) in 0.1 M cacodylate or phosphate (B84403) buffer, pH 7.4) for 2-4 hours at 4°C.

2. Rinsing:

• Wash the tissue blocks thoroughly in the same buffer used for fixation (3 x 10-minute changes) to remove excess fixative.

3. ZIO Impregnation:

• Immerse the tissue blocks in the freshly prepared ZIO staining solution.

• Incubate in the dark for 2 to 24 hours. The optimal incubation time and temperature should be determined empirically. Incubation can be performed at 4°C or room temperature (24°C).[4][5]

4. Rinsing:

• After impregnation, rinse the tissue blocks briefly in distilled water.

5. Dehydration:

• Dehydrate the tissue blocks through a graded series of ethanol (B145695) or acetone (B3395972) (e.g., 50%, 70%, 90%, 100%).

6. Infiltration and Embedding:

• Infiltrate the dehydrated tissue blocks with a suitable embedding resin (e.g., Epon, Araldite) according to the manufacturer's instructions.

• Polymerize the resin at the recommended temperature.

7. Ultrathin Sectioning:

• Cut ultrathin sections (60-90 nm) using an ultramicrotome.

8. Post-staining (Optional):

• For enhanced contrast, sections can be post-stained with uranyl acetate (B1210297) and lead citrate.

Data Presentation

The following table summarizes key parameters that can influence the outcome of ZIO staining, based on findings from various studies.

Parameter	Variation	Observed Effect	Reference
Tissue Block Size	1 mm³ vs. 4 mm³	Smaller blocks (1 mm³) show more consistent and intense staining. Staining in larger blocks can be more variable at the edges.	[4][5]
Incubation Temperature	4°C vs. 24°C	Incubation at 24°C generally results in a more intense reaction compared to 4°C.	[4][5]
Aldehyde Prefixation	With vs. Without	Prefixation with aldehydes can lead to the staining of additional organelles, such as mitochondria.	[4][5]

Troubleshooting

Issue	Possible Cause	Suggested Solution
No or Weak Staining	Inactive ZIO solution	Prepare the ZIO solution fresh immediately before use.
Insufficient incubation time	Increase the incubation time.
Poor penetration of the stain	Use smaller tissue blocks (1 mm³).
Excessive, Non-specific Staining	Over-incubation	Reduce the incubation time or temperature.
ZIO solution too concentrated	Adjust the ratio of OsO₄ to ZnI₂ solution.
Precipitate on Sections	Contaminated solutions	Filter all solutions before use. Ensure glassware is clean.

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the ZIO staining protocol.

ZIO Staining Workflow

References

• 1. New applications for the zinc iodide-osmium tetroxide technique - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. [THE OSMIUM TETROXIDE-ZINC IODIDE REACTION] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. New applications for the zinc iodide-osmium tetroxide technique - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Staining of oral epithelium with the zinc iodide-osmium reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Staining of oral epithelium with the zinc iodide-osmium reaction | Semantic Scholar [semanticscholar.org]
• 6. The Zinc Iodide-Osmium Tetroxide (Zio) Method Reveals Variation In The Distribution And Population Of Organelles In Colleter Epithelial Cells. | Even3 Publicações [even3.com.br]

Application of Zinc Iodide in Industrial Radiography: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Industrial radiography is a critical non-destructive testing (NDT) method used to inspect materials for hidden flaws. The contrast in a radiographic image is generated by the differential absorption of X-rays by the material. However, in materials with low intrinsic X-ray attenuation, such as many composites and polymers, detecting defects like cracks, voids, and delaminations can be challenging. To enhance the visibility of these defects, X-ray opaque penetrants are employed. Zinc iodide (ZnI₂) is a chemical compound that has found application as an effective X-ray opaque penetrant in industrial radiography, particularly for the inspection of composite materials. Its high atomic number components, zinc and iodine, significantly increase the attenuation of X-rays, thereby improving the contrast between the defect and the bulk material.

These application notes provide a comprehensive overview of the use of zinc iodide in industrial radiography, including detailed protocols for its application and relevant quantitative data to guide experimental design and interpretation.

Principle of Operation

The underlying principle of using zinc iodide as a contrast agent in industrial radiography is its ability to penetrate surface-breaking defects through capillary action. Once inside a flaw, the higher concentration of the high-atomic-number elements (zinc and iodine) in the penetrant solution leads to greater X-ray absorption in that region compared to the surrounding material. This difference in absorption creates a clear and high-contrast indication of the defect on the resulting radiograph.

Quantitative Data

While specific performance metrics can vary depending on the material under inspection and the imaging parameters, the following table summarizes key properties of zinc iodide relevant to its application in industrial radiography.

Property	Value	Significance in Industrial Radiography
Chemical Formula	ZnI₂	Indicates the presence of high atomic number elements (Zinc, Z=30; Iodine, Z=53) that provide good X-ray attenuation.
Molecular Weight	319.22 g/mol	A higher molecular weight contributes to a higher density of attenuating atoms in the penetrant solution.
Solubility in Water	450 g/100 mL at 20 °C[1]	High solubility allows for the preparation of concentrated aqueous solutions, leading to a higher concentration of attenuating elements within a defect.
Physical Appearance	White, hygroscopic crystalline powder[1]	The hygroscopic nature necessitates proper storage to prevent moisture absorption, which could alter the concentration of prepared solutions.

Experimental Protocols

The following protocols provide a step-by-step guide for the application of zinc iodide as a contrast agent in industrial radiography for the detection of surface-breaking defects, such as cracks in composite materials.

Protocol 1: Preparation of Zinc Iodide Penetrant Solution

1. Materials:

• Zinc Iodide (ZnI₂), powder, ≥98% purity
• Solvent: Deionized water or a low-viscosity, volatile organic solvent (e.g., ethanol, isopropanol). The choice of solvent will depend on the material being inspected and the desired penetration and evaporation characteristics.
• Glass beaker or flask
• Magnetic stirrer and stir bar
• Graduated cylinder
• Weighing scale

2. Procedure:

• Determine the desired concentration of the zinc iodide solution. While the optimal concentration can be material-dependent, a starting point for aqueous solutions is typically in the range of 50-70% by weight.
• Carefully weigh the required amount of zinc iodide powder.
• Measure the appropriate volume of the chosen solvent.
• In a well-ventilated fume hood, slowly add the zinc iodide powder to the solvent while continuously stirring with a magnetic stirrer.
• Continue stirring until the zinc iodide is completely dissolved. The solution should be clear and free of particulates.
• Store the prepared solution in a tightly sealed, light-blocking container to prevent degradation and changes in concentration due to solvent evaporation or water absorption.

Protocol 2: Application of Zinc Iodide Penetrant and Radiographic Inspection

1. Materials and Equipment:

• Prepared zinc iodide penetrant solution
• Test specimen (e.g., composite panel with suspected cracks)
• Lint-free cloths or swabs
• Developer (optional, can be a fine, light-colored powder like talc (B1216) or a commercially available developer)
• X-ray source and detector system (film or digital)
• Appropriate personal protective equipment (PPE): gloves, safety glasses, lab coat.

2. Procedure:

Mandatory Visualizations

Logical Workflow for Penetrant-Enhanced Industrial Radiography

The following diagram illustrates the logical workflow for performing industrial radiography with the aid of a zinc iodide penetrant.

Workflow for penetrant-enhanced radiography.

Safety Precautions

Zinc iodide is a hazardous substance and should be handled with appropriate care.

• Handling: Always handle zinc iodide in a well-ventilated area, preferably within a fume hood, to avoid inhalation of dust.

• Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety goggles, and a lab coat when handling the powder and its solutions.

• Ingestion and Inhalation: Zinc iodide is harmful if swallowed or inhaled.[1]

• Skin and Eye Contact: It can cause skin irritation and serious eye damage. In case of contact, rinse immediately and thoroughly with water and seek medical attention.

• Storage: Store zinc iodide in a cool, dry place away from light and moisture in a tightly sealed container.

Conclusion

Zinc iodide serves as a valuable tool in industrial radiography for enhancing the detection of surface-breaking defects in materials with low X-ray attenuation. By following the detailed protocols for solution preparation and application, researchers and professionals can significantly improve the contrast and visibility of flaws, leading to more accurate and reliable non-destructive testing. The successful application of this technique relies on careful attention to each step of the process, from surface preparation to the selection of appropriate radiographic parameters. Adherence to safety protocols is paramount when working with zinc iodide.

References

• 1. discovery.ucl.ac.uk [discovery.ucl.ac.uk]

Application Notes and Protocols for Zinc Iodide Electrolytes in Aqueous Zinc-Iodine Batteries

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use of zinc iodide (ZnI₂) electrolytes in aqueous zinc-iodine (Zn-I₂) batteries. This document is intended to guide researchers in the preparation, characterization, and application of these promising energy storage systems.

Introduction to Aqueous Zinc-Iodine Batteries

Aqueous zinc-iodine batteries are an emerging energy storage technology that offers several advantages, including high theoretical capacity, low cost, and inherent safety due to the use of non-flammable aqueous electrolytes.[1][2] The fundamental working principle of a Zn-I₂ battery involves the reversible electrochemical reaction between a zinc metal anode and an iodine cathode.[3][4] During discharge, zinc is oxidized to zinc ions (Zn²⁺) at the anode, while iodine (I₂) is reduced to iodide ions (I⁻) at the cathode. The process is reversed during charging.

Despite their potential, the performance of aqueous Zn-I₂ batteries is often hindered by challenges such as the "shuttle effect" of polyiodides, dendrite formation on the zinc anode, and sluggish reaction kinetics.[1][4][5] The formulation of the zinc iodide electrolyte plays a crucial role in mitigating these issues and enhancing overall battery performance.

Zinc Iodide Electrolyte: Properties and Preparation

The electrolyte is a critical component of the Zn-I₂ battery, facilitating ion transport between the anode and cathode. Zinc iodide is a common salt used for this purpose, often in combination with other salts like zinc sulfate (B86663) (ZnSO₄) to improve performance.[6]

Key Properties of Zinc Iodide Electrolytes

The concentration of the ZnI₂ electrolyte influences the battery's performance, including its open-circuit voltage and coulombic efficiency. Higher concentrations can sometimes lead to increased electrolyte resistance. The viscosity and ionic conductivity of the electrolyte are also critical parameters affecting ion transport and overall battery efficiency.[7]

Protocol for Preparation of Zinc Iodide Electrolyte

There are several methods to prepare a zinc iodide electrolyte, depending on the available starting materials.

Method 1: From Commercial Zinc Iodide Powder [8]

This is the most straightforward method.

Materials:

• Zinc iodide (ZnI₂) powder

• Deionized (DI) water

• Magnetic stirrer and stir bar

• Volumetric flask

Procedure:

• Calculate the required mass of ZnI₂ powder to achieve the desired molar concentration (e.g., for a 1 M solution, use 319.22 g of ZnI₂ per liter of water).

• Weigh the calculated amount of ZnI₂ powder.

• Add the ZnI₂ powder to a volumetric flask.

• Add a portion of the DI water to the flask and stir using a magnetic stirrer until the powder is fully dissolved.

• Add the remaining DI water to reach the final desired volume.

• Continue stirring for another 10-15 minutes to ensure a homogeneous solution.

Method 2: By Reacting Zinc Metal and Iodine [2][9]

This method is useful when commercial ZnI₂ powder is unavailable.

Materials:

• Zinc powder or granules

• Iodine crystals

• Deionized (DI) water

• Beaker

• Magnetic stirrer and stir bar

• Fume hood

Procedure:

• Safety Precaution: Perform this reaction in a well-ventilated fume hood as iodine can produce fumes.

• Weigh the desired amounts of zinc and iodine. A 1:1 mass ratio can be used, with a slight excess of zinc to ensure all iodine reacts.[9]

• Add the zinc powder and DI water to a beaker and begin stirring.

• Slowly add the iodine crystals to the zinc-water mixture. The reaction is exothermic and may take a few minutes to initiate.

• The solution will turn purple and then gradually become clear as the iodine reacts with the zinc to form soluble zinc iodide.

• Continue stirring until the solution is clear, indicating the completion of the reaction. There may be some unreacted zinc at the bottom.

• Decant or filter the resulting zinc iodide solution.

Experimental Protocols

Protocol for Preparation of Iodine-Carbon Composite Cathode

To overcome the low electrical conductivity of iodine, it is often incorporated into a conductive carbon host material.

Materials:

• Activated carbon, carbon nanotubes, or other porous carbon material

• Iodine crystals

• Mortar and pestle or ball mill

• Furnace with an inert atmosphere (e.g., argon)

Procedure:

• Melt Infiltration Method:

  • Mix the porous carbon material and iodine crystals in a desired weight ratio (e.g., 1:3).

  • Grind the mixture thoroughly using a mortar and pestle or a ball mill to ensure homogeneity.

  • Place the mixture in a sealed container and heat it in a furnace at a temperature above the melting point of iodine (e.g., 150 °C) for several hours under an inert atmosphere.[4]

  • Allow the mixture to cool down to room temperature. The iodine will be infiltrated into the pores of the carbon host.

• Slurry Casting:

  • Prepare a slurry by mixing the iodine-carbon composite with a binder (e.g., PVDF) and a conductive additive (e.g., carbon black) in a solvent (e.g., NMP).

  • Coat the slurry onto a current collector (e.g., carbon paper or titanium foil).

  • Dry the coated electrode in a vacuum oven to remove the solvent.

Protocol for Assembly of an Aqueous Zinc-Iodine Battery (Coin Cell)

Materials:

• Zinc foil (anode)

• Iodine-carbon composite (cathode)

• Separator (e.g., glass fiber)

• Zinc iodide electrolyte

• Coin cell components (casings, spacers, springs)

• Crimping machine

Procedure:

• Cut the zinc foil and the iodine-carbon cathode into circular discs of the appropriate size for the coin cell.

• Cut the separator into a slightly larger circular disc than the electrodes.

• Place the cathode disc in the bottom casing of the coin cell.

• Add a few drops of the zinc iodide electrolyte onto the cathode to wet it.

• Place the separator on top of the wetted cathode.

• Add a few more drops of the electrolyte onto the separator.

• Place the zinc foil anode on top of the separator.

• Add a spacer and a spring on top of the anode.

• Place the top casing over the assembly.

• Crimp the coin cell using a crimping machine to ensure it is properly sealed. The assembly can be performed in the open air.[10]

Protocol for Electrochemical Testing

Equipment:

• Battery cycler (e.g., LAND CT2001A)[11]

• Potentiostat/Galvanostat with Electrochemical Impedance Spectroscopy (EIS) capability

Procedures:

• Galvanostatic Cycling:

  • Connect the assembled coin cell to the battery cycler.

  • Set the desired current density for charging and discharging (e.g., 0.1 A g⁻¹ to 10 A g⁻¹).[12]

  • Define the voltage window for cycling (e.g., 0.6 V to 1.6 V).

  • Run the cycling test for a specified number of cycles to evaluate the capacity retention and coulombic efficiency.

• Cyclic Voltammetry (CV):

  • Connect the cell to a potentiostat.

  • Set the scan rate (e.g., 0.1 mV s⁻¹ to 10 mV s⁻¹) and the voltage range.

  • Run the CV test to study the redox reactions and electrochemical kinetics.

• Electrochemical Impedance Spectroscopy (EIS):

  • Perform EIS measurements at a specific state of charge (e.g., open-circuit voltage) to analyze the internal resistance and charge transfer kinetics of the battery.

Data Presentation

The following tables summarize the electrochemical performance of aqueous zinc-iodine batteries with different zinc iodide electrolyte formulations and cathode materials, as reported in the literature.

Table 1: Performance of Aqueous Zinc-Iodine Batteries with Different Electrolytes

Electrolyte Composition	Cathode Material	Current Density	Specific Capacity	Coulombic Efficiency (%)	Cycle Life	Reference
1 M ZnI₂	GFE-1	11.6 mA/cm²	-	72% (1st cycle)	-	[6]
1.5 M ZnI₂ + 1% Tween 20	GFE-1	20 mA	-	66.4% (1st cycle)	-	[6]
2 M ZnCl₂	PANI	6 mA cm⁻²	2 mAh cm⁻²	99.2%	1000 cycles (99.9% retention)	[4]
1 M ZnSO₄ + 0.1 M ZnI₂	-	-	13.4 mAh (theoretical)	-	-	[6]
Alkaline (KOH+KCl+ZnAc)	TBAI₃	1.0 A g⁻¹	~180 mAh g⁻¹	-	>300 cycles	[11]
Iota-Carrageenan Gel	-	-	-	99.86%	5000 cycles (91.9% retention)	[13]

Table 2: Performance of Aqueous Zinc-Iodine Batteries with Different Cathode Host Materials

Cathode Host Material	Iodine Loading	Current Density	Specific Capacity	Cycle Life	Reference
N-doped Porous Carbon (N-LPC)	-	100 mA g⁻¹	127 mAh g⁻¹	-	[12]
N-doped Hierarchical Porous Carbon (NHPC)	61.6 wt%	-	-	-	[12]
N, P co-doped Porous Carbon (NPPC-1.5)	-	10 A g⁻¹	95 mAh g⁻¹	6000 cycles (97% retention)	[12]
Br-doped Carbon Nitride (BrCN)	14.1 mg cm⁻²	-	164.4 mAh g⁻¹	10,000 cycles (86.9% retention)	[14]

Visualizations

References

• 1. An Advanced Host Material for Aqueous Zinc–iodine Batteries - PMC [pmc.ncbi.nlm.nih.gov]
• 2. m.youtube.com [m.youtube.com]
• 3. Carbon Materials for Zinc-Iodine Battery Cathodes [manu56.magtech.com.cn]
• 4. Advancements in aqueous zinc–iodine batteries: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Advancements in aqueous zinc–iodine batteries: a review - Chemical Science (RSC Publishing) DOI:10.1039/D3SC06150G [pubs.rsc.org]
• 6. My adventures building a Zinc-Iodine battery | DIY Solar Power Forum [diysolarforum.com]
• 7. researchgate.net [researchgate.net]
• 8. youtube.com [youtube.com]
• 9. m.youtube.com [m.youtube.com]
• 10. Suppressing the Shuttle Effect of Aqueous Zinc–Iodine Batteries: Progress and Prospects | MDPI [mdpi.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. mdpi.com [mdpi.com]
• 13. A highly conductive gel electrolyte with favorable ion transfer channels for long-lived zinc–iodine batteries - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 14. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: Preparation of a Standardized Zinc Iodide Solution

For Researchers, Scientists, and Drug Development Professionals

Introduction

Zinc iodide (ZnI₂) is a versatile inorganic compound with a range of applications in scientific research and development. It is utilized as a catalyst in organic synthesis, a stain in electron microscopy in conjunction with osmium tetroxide, and as an electrolyte component in certain battery technologies.[1][2] Furthermore, its properties make it a subject of interest in materials science and for its antiseptic capabilities.[3][4] For many of these applications, particularly in quantitative analytical chemistry and drug development, the use of a zinc iodide solution with a precisely known concentration is imperative.

These application notes provide a detailed protocol for the synthesis of a zinc iodide solution and its subsequent standardization via complexometric titration with ethylenediaminetetraacetic acid (EDTA).

Experimental Protocols

Preparation of Zinc Iodide Solution

This protocol describes the synthesis of zinc iodide from the direct reaction of elemental zinc and iodine in an aqueous medium. The reaction is as follows:

Zn(s) + I₂(s) → ZnI₂(aq)

2.1.1 Materials and Reagents

Reagent/Material	Grade	Supplier Example
Zinc metal, powder	≥98%	Sigma-Aldrich
Iodine, crystals	ACS Reagent	Fisher Scientific
Deionized water	Type II or better	-
Acetic acid, glacial	ACS Reagent	VWR
1000 mL volumetric flask	Class A	-
500 mL Erlenmeyer flask	-	-
Magnetic stirrer and stir bar	-	-
Heating mantle or hot plate	-	-
Filter funnel and filter paper	-	-
Analytical balance	-	-

2.1.2 Protocol

• Weighing Reagents: Accurately weigh approximately 6.54 g of zinc powder and 25.38 g of iodine crystals and transfer them to a 500 mL Erlenmeyer flask. Note: This provides a stoichiometric amount of iodine with a slight excess of zinc to ensure all iodine reacts.

• Reaction Setup: Add a magnetic stir bar to the flask and place it on a magnetic stirrer in a well-ventilated fume hood.

• Initiating the Reaction: Add approximately 100 mL of deionized water to the flask. The reaction between dry zinc and iodine is slow; water acts as a necessary medium for the reaction to proceed.[5][6]

• Controlling the Reaction: The reaction is exothermic and will generate heat.[7] Stir the mixture gently. To prevent the formation of insoluble zinc hydroxide, add approximately 5 mL of dilute acetic acid.[8]

• Driving to Completion: Gently heat the mixture to approximately 50-60°C while stirring continuously. Continue heating and stirring until the brown color of the iodine disappears, indicating the completion of the reaction. The solution should become colorless or pale yellow.[9]

• Cooling and Filtration: Allow the solution to cool to room temperature. Filter the solution through filter paper to remove the excess unreacted zinc powder.

• Final Dilution: Carefully transfer the filtered zinc iodide solution into a 1000 mL volumetric flask. Rinse the Erlenmeyer flask and filter paper with small portions of deionized water, adding the rinsings to the volumetric flask.

• Homogenization: Dilute the solution to the 1000 mL mark with deionized water, cap the flask, and invert it several times to ensure the solution is homogeneous. This results in an approximately 0.1 M zinc iodide solution.

Standardization of Zinc Iodide Solution

The concentration of the prepared zinc iodide solution is accurately determined by complexometric titration of the zinc(II) ions with a standardized EDTA solution. The 1:1 reaction is:

Zn²⁺ + EDTA⁴⁻ → [Zn(EDTA)]²⁻

2.2.1 Materials and Reagents

Reagent/Material	Grade	Notes
Zinc Iodide Solution	As prepared in 2.1	-
EDTA disodium (B8443419) salt solution, 0.05 M	Standardized	-
Ammonia-Ammonium Chloride Buffer	pH 10	Dissolve 16.9 g NH₄Cl in 143 mL conc. NH₄OH and dilute to 250 mL.
Eriochrome Black T (EBT) indicator	ACS Reagent	Grind 0.1 g EBT with 10 g NaCl or dissolve in methanol.
250 mL Erlenmeyer flasks (x3)	-	-
50 mL burette	Class A	-
25 mL volumetric pipette	Class A	-

2.2.2 Protocol

• Burette Preparation: Rinse and fill the 50 mL burette with the standardized 0.05 M EDTA solution. Record the initial volume.

• Sample Preparation: Using a volumetric pipette, transfer 25.00 mL of the prepared zinc iodide solution into three separate 250 mL Erlenmeyer flasks.

• Buffering: To each flask, add approximately 75 mL of deionized water and 3-4 mL of the pH 10 ammonia-ammonium chloride buffer solution.[1][8]

• Indicator Addition: Add a small amount (approx. 50 mg) of the ERIochrome Black T indicator mixture to each flask.[10] The solution should turn a distinct wine-red color.[11]

• Titration: Titrate the zinc iodide solution in the first flask with the EDTA solution from the burette, swirling the flask continuously. The endpoint is reached when the color of the solution sharply changes from wine-red to a clear blue.[7][8]

• Recording and Repetition: Record the final volume of the EDTA solution. Repeat the titration for the other two samples. The volumes of EDTA used should agree within 0.1 mL.

• Calculation: Calculate the molarity of the zinc iodide solution using the following formula:

  M_ZnI₂ = (M_EDTA × V_EDTA) / V_ZnI₂

  Where:

  • M_ZnI₂ = Molarity of the zinc iodide solution (mol/L)

  • M_EDTA = Molarity of the standardized EDTA solution (mol/L)

  • V_EDTA = Average volume of EDTA solution used (L)

  • V_ZnI₂ = Volume of the zinc iodide solution pipetted (L)

Data Presentation

Table 1: Reagents for Zinc Iodide Preparation (for ~1L of 0.1 M Solution)

Reagent	Molecular Weight ( g/mol )	Mass (g)	Moles (mol)
Zinc (Zn)	65.38	6.54	~0.100
Iodine (I₂)	253.81	25.38	~0.100

Table 2: Example Standardization Titration Data

Trial	Initial Burette Reading (mL)	Final Burette Reading (mL)	Volume of EDTA Used (mL)
1	0.10	25.15	25.05
2	0.25	25.32	25.07
3	0.50	25.58	25.08
Average Volume	25.07

Workflow Diagram

References

• 1. scribd.com [scribd.com]
• 2. tutorsglobe.com [tutorsglobe.com]
• 3. scribd.com [scribd.com]
• 4. youtube.com [youtube.com]
• 5. Zinc Determination Method by Titration - 911Metallurgist [911metallurgist.com]
• 6. studylib.net [studylib.net]
• 7. Estimation of Zinc by EDTA | DOCX [slideshare.net]
• 8. titrations.info [titrations.info]
• 9. Why is it necessary to standardize solutions of EDTA class 12 chemistry CBSE [vedantu.com]
• 10. shankharajsarkar.wordpress.com [shankharajsarkar.wordpress.com]
• 11. chemistry-dictionary.yallascience.com [chemistry-dictionary.yallascience.com]

Application Notes and Protocols for the Laboratory Synthesis of Zinc Iodide (ZnI₂)

Introduction

Zinc iodide (ZnI₂) is a white, hygroscopic crystalline solid with applications in various fields of chemical synthesis and analysis.[1] It is commonly used as a catalyst in organic reactions and as a component of iodine-starch reagents for the detection of oxidizing agents.[1] This document provides a detailed protocol for the synthesis of zinc iodide in a laboratory setting via the direct reaction of zinc metal and iodine. The procedure is suitable for researchers, scientists, and professionals in drug development who require a reliable method for preparing this compound.

Reaction Principle

The synthesis of zinc iodide is achieved through a redox reaction between elemental zinc and iodine.[2] Zinc metal is oxidized to Zn²⁺, while iodine is reduced to I⁻. The overall reaction is exothermic and can be represented by the following equation:

Zn + I₂ → ZnI₂[2]

The reaction can be facilitated by using a solvent to increase the contact between the reactants.[3][4] Common solvents for this synthesis include water, ethanol, and methanol (B129727).[1][2][3]

Materials and Equipment

Reagents	Equipment
Zinc powder (or granular zinc, 20 mesh)	Fume hood
Iodine crystals	Erlenmeyer flask (125 mL)
Methanol (or Ethanol or Deionized Water)	Beaker (250 mL)
Hot plate
Magnetic stirrer and stir bar (optional)
Weighing paper or boat
Graduated cylinder (25 mL)
Spatula
Stirring rod
Filter funnel and filter paper
Watch glass
Tongs
Electronic balance

Experimental Protocol

The following protocol describes the synthesis of zinc iodide using methanol as the solvent. This procedure should be performed in a well-ventilated fume hood due to the volatility and toxicity of iodine and the flammability of methanol.[3][5]

• Preparation of Reactants :

  • Weigh approximately 2.0 g of 20-mesh granular zinc metal onto a piece of weighing paper and transfer it to a 125 mL Erlenmeyer flask.[3]

  • In the fume hood, weigh approximately 2.0 g of iodine crystals onto a separate piece of weighing paper and add it to the same Erlenmeyer flask containing the zinc.[3]

• Reaction Initiation and Progression :

  • Measure 25 mL of methanol using a graduated cylinder and add it to the Erlenmeyer flask containing the zinc and iodine.[3]

  • Loosely cover the flask with aluminum foil to minimize the escape of iodine vapors.[3]

  • Place the flask on a hot plate set to a low temperature and gently heat the mixture. Swirl the flask occasionally to ensure proper mixing of the reactants.[3]

  • The reaction is exothermic, and the dark brown color of the iodine will gradually fade as it reacts to form the pale yellow solution of zinc iodide.[2][3] This process may take 15-20 minutes.[3] The reaction is complete when the brown color of the iodine has disappeared, indicating that all the iodine has reacted.[2] An excess of zinc powder will remain at the bottom of the flask.[3]

• Isolation of Zinc Iodide Solution :

  • Once the reaction is complete, remove the flask from the hot plate using tongs.

  • Carefully decant the warm, pale yellow zinc iodide solution into a clean, pre-weighed 250 mL beaker, leaving the unreacted zinc behind in the flask.[3]

  • To ensure maximum recovery of the product, wash the remaining zinc in the flask with an additional 5 mL of methanol, swirl, and decant this washing into the 250 mL beaker with the rest of the product solution. Repeat this washing step one more time.[3]

• Isolation of Solid Zinc Iodide :

  • Place the beaker containing the zinc iodide solution on a hot plate in the fume hood and gently heat to evaporate the methanol.[3]

  • As the solvent evaporates, white crystals of zinc iodide will form.[2]

  • Once all the solvent has evaporated and the solid is dry, turn off the hot plate and allow the beaker to cool to room temperature.

  • Weigh the beaker containing the solid zinc iodide to determine the yield of the reaction.

Data Presentation

Parameter	Value
Mass of Zinc (Zn)	2.0 g
Mass of Iodine (I₂)	2.0 g
Volume of Methanol	25 mL (+ 10 mL for washing)
Reaction Time	15-20 minutes
Reaction Temperature	Gentle heating on a low setting
Appearance of Product Solution	Pale yellow
Appearance of Final Product	White crystalline solid

Safety Precautions

• Always work in a well-ventilated fume hood.[3]

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Iodine is corrosive and can cause skin burns. Avoid direct contact.[5]

• Zinc dust is flammable. Keep away from open flames.[5]

• Methanol is flammable and toxic. Avoid inhalation and skin contact.[3]

• Handle hot glassware with tongs.

Visual Representation of the Experimental Workflow

References

• 1. Page loading... [wap.guidechem.com]
• 2. Exothermic redox reaction of zinc with iodine | Class experiment | RSC Education [edu.rsc.org]
• 3. studylib.net [studylib.net]
• 4. youtube.com [youtube.com]
• 5. chymist.com [chymist.com]

Application Notes and Protocols for Zinc Iodide-Catalyzed Polymerization of Vinyl Ethers

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the zinc iodide-catalyzed living cationic polymerization of vinyl ethers. This method offers a robust and controlled approach to synthesizing well-defined poly(vinyl ether)s, which are of significant interest in various fields, including drug delivery and biomaterials, due to their biocompatibility and tunable properties.

Introduction

Cationic polymerization of vinyl ethers, a class of electron-rich monomers, allows for the synthesis of polymers with diverse functionalities. The use of a zinc iodide (ZnI₂) co-catalyst in conjunction with a protonic acid initiator, such as hydrogen iodide (HI), enables a living polymerization process. This "living" nature ensures that the polymer chains grow at a uniform rate and that termination and chain transfer reactions are minimized. Consequently, polymers with predictable molecular weights, narrow molecular weight distributions (low polydispersity index, PDI), and well-defined end-groups can be achieved.

The initiating system, typically hydrogen iodide (HI) and zinc iodide (ZnI₂), is effective for the living cationic polymerization of various vinyl ethers, including isobutyl vinyl ether (IBVE). The role of ZnI₂ is to stabilize the growing carbocationic chain end, preventing undesirable side reactions and allowing for controlled chain propagation.

Reaction Mechanism and Experimental Workflow

The polymerization proceeds through a cationic mechanism involving initiation, propagation, and a reversible termination that maintains the "living" character of the polymer chains.

Proposed Signaling Pathway

The following diagram illustrates the key steps in the zinc iodide-catalyzed polymerization of a vinyl ether, initiated by hydrogen iodide.

Caption: Proposed mechanism for HI/ZnI₂-catalyzed polymerization.

Experimental Workflow

The general workflow for conducting the polymerization is outlined below. It emphasizes the need for anhydrous conditions to prevent premature termination of the living polymerization.

Caption: General experimental workflow for the polymerization.

Quantitative Data Summary

The following tables summarize the results from the living cationic polymerization of isobutyl vinyl ether (IBVE) using the HI/ZnI₂ initiating system under various conditions. The data illustrates the high degree of control achievable with this method.

Table 1: Effect of Monomer to Initiator Ratio on Polymer Characteristics

[IBVE]₀/[HI]₀	Conversion (%)	Mₙ (GPC)	Mₙ (calc)	PDI (Mₙ/Mₙ)
50	>95	5,100	5,000	1.10
100	>95	10,200	10,000	1.12
200	>95	20,500	20,000	1.15
400	>95	41,000	40,000	1.18
Conditions: [IBVE]₀ = 0.38 M, [HI]₀ varied, [ZnI₂]₀ = 1.0 mM, in toluene (B28343) at 0°C for 1 hour.

Table 2: Effect of Temperature on Polymer Characteristics

Temperature (°C)	Conversion (%)	Mₙ (GPC)	PDI (Mₙ/Mₙ)
+25	>95	10,300	1.25
0	>95	10,200	1.12
-15	>95	10,100	1.08
-40	>95	10,000	1.05
Conditions: [IBVE]₀ = 0.38 M, [HI]₀ = 10 mM, [ZnI₂]₀ = 1.0 mM, in toluene for 1 hour.

Detailed Experimental Protocols

The following protocols provide a detailed methodology for the living cationic polymerization of isobutyl vinyl ether (IBVE) using the HI/ZnI₂ initiating system.

Materials and Reagents

• Isobutyl vinyl ether (IBVE): Purified by distillation over calcium hydride.

• Toluene: Dried by passing through a solvent purification system.

• Zinc Iodide (ZnI₂): Anhydrous, stored in a desiccator.

• Hydrogen Iodide (HI): A stock solution in a suitable solvent (e.g., hexane) should be prepared and titrated before use.

• Methanol (B129727): Anhydrous, for quenching the polymerization.

• Nitrogen or Argon gas: High purity, for maintaining an inert atmosphere.

General Polymerization Procedure

• Glassware Preparation: A glass reaction tube equipped with a three-way stopcock is thoroughly dried in an oven and then flame-dried under a stream of dry nitrogen or argon.

• Reagent Charging: The reaction tube is cooled to room temperature under an inert atmosphere. Toluene (e.g., 8.0 mL), isobutyl vinyl ether (e.g., 1.0 mL, 7.6 mmol), and a stock solution of zinc iodide in toluene (e.g., 1.0 mL of a 10 mM solution, 0.01 mmol) are added sequentially via dry syringes.

• Temperature Equilibration: The reaction mixture is then cooled to the desired temperature (e.g., 0°C) in a suitable bath.

• Initiation: Polymerization is initiated by the rapid addition of a pre-chilled stock solution of hydrogen iodide in hexane (B92381) (e.g., 0.2 mL of a 0.2 M solution, 0.04 mmol) via a dry syringe.

• Polymerization: The reaction is allowed to proceed for a predetermined time (e.g., 1 hour) with gentle stirring.

• Quenching: The polymerization is terminated by the addition of pre-chilled anhydrous methanol (e.g., 1 mL).

• Polymer Isolation and Purification: The quenched reaction mixture is poured into a large volume of a non-solvent (e.g., methanol) to precipitate the polymer. The polymer is then collected, redissolved in a suitable solvent (e.g., toluene), and washed successively with dilute hydrochloric acid, aqueous sodium hydroxide (B78521) solution, and water to remove catalyst residues.

• Drying: The organic layer is separated, and the solvent is removed under reduced pressure. The resulting polymer is dried in a vacuum oven at room temperature to a constant weight.

Polymer Characterization

• Monomer Conversion: Determined by gravimetry or gas chromatography.

• Molecular Weight and Polydispersity: The number-average molecular weight (Mₙ) and polydispersity index (PDI or Mₙ/Mₙ) are determined by gel permeation chromatography (GPC) calibrated with polystyrene standards.

• Polymer Structure: The chemical structure of the polymer is confirmed by ¹H NMR spectroscopy.

Applications and Future Perspectives

The ability to synthesize well-defined poly(vinyl ether)s with controlled molecular weights and narrow polydispersities opens up a wide range of applications. In the pharmaceutical and biomedical fields, these polymers are explored as:

• Drug delivery vehicles: Their amphiphilic nature can be tuned to encapsulate both hydrophobic and hydrophilic drugs.

• Biomaterials: Their biocompatibility makes them suitable for tissue engineering scaffolds and coatings for medical devices.

• Thermosensitive materials: Block copolymers of vinyl ethers can exhibit temperature-responsive behavior, making them useful for smart drug delivery systems.

Future research in this area will likely focus on the synthesis of more complex polymer architectures, such as star-shaped and graft copolymers, and the incorporation of a wider range of functional groups to further tailor the polymer properties for specific applications in drug development and materials science.

Application Notes and Protocols for the Electrolysis of Zinc Iodide

Introduction

The electrolysis of zinc iodide (ZnI₂) is a fundamental electrochemical process that demonstrates the decomposition of a compound into its constituent elements through the application of electrical energy. This process is of significant interest in various research fields for understanding redox reactions, electrode kinetics, and the principles of electrosynthesis and electroplating. When an electric current is passed through an aqueous solution of zinc iodide, zinc ions (Zn²⁺) are reduced at the cathode to form zinc metal, while iodide ions (I⁻) are oxidized at the anode to form iodine (I₂). This application note provides a detailed experimental setup and protocol for performing the electrolysis of zinc iodide in a laboratory setting.

Core Principles

The electrolysis of zinc iodide involves the dissociation of the salt in water into zinc cations (Zn²⁺) and iodide anions (I⁻).[1] An external power source drives the non-spontaneous redox reactions at the electrodes.[1]

• At the Cathode (Negative Electrode): Zinc ions gain electrons and are reduced to form solid zinc.

  • Reduction: Zn²⁺(aq) + 2e⁻ → Zn(s)[2]

• At the Anode (Positive Electrode): Iodide ions lose electrons and are oxidized to form iodine.

  • Oxidation: 2I⁻(aq) → I₂(aq) + 2e⁻[2]

The overall reaction is the decomposition of zinc iodide into zinc and iodine: ZnI₂(aq) → Zn(s) + I₂(aq).

Experimental Setup and Materials

A typical setup for the electrolysis of zinc iodide requires the following materials and apparatus:

Apparatus:

• Electrolytic cell (e.g., U-shaped tube, beaker)[3]

• Graphite (B72142) or copper electrodes (2)[2][4]

• DC power supply (e.g., 3-10V)[3][5]

• Connecting wires with alligator clips

• Beakers

• Graduated cylinders

• Stirring rod

• Filter funnel and filter paper (optional, for solution preparation)[5]

Chemicals:

• Zinc iodide (ZnI₂) solid or solution[1]

• Distilled water[2]

• Alternatively, for in-situ preparation of zinc iodide solution:

  • Zinc powder[3][5]

  • Iodine crystals[3][5]

  • Ethanol (B145695) or distilled water as a solvent[5][6]

Quantitative Data Summary

The following table summarizes the quantitative parameters for the preparation of the zinc iodide solution and the electrolysis process, as gathered from various sources.

Parameter	Value	Source
Solution Preparation (In-situ)
Mass of Zinc Powder	~0.5 g - 1.0 g	[3][5][6]
Mass of Iodine	~0.5 g - 1.0 g	[3][5][6]
Volume of Solvent (Ethanol or Water)	5 mL - 20 mL	[5][6]
Electrolysis
DC Power Supply Voltage	3 V - 10 V	[3][5]

Experimental Protocols

Protocol 1: Electrolysis of a Pre-prepared Zinc Iodide Solution

This protocol describes the electrolysis of a commercially available zinc iodide solution or a solution prepared by dissolving solid zinc iodide in distilled water.

• Preparation of the Electrolytic Cell:

  • Fill the electrolytic cell (e.g., a 100 cm³ beaker) with the zinc iodide solution to a level that will submerge the lower portion of the electrodes.[5]

• Electrode Setup:

  • Mount two graphite electrodes in a rubber bung or clamp them in place, ensuring they are not in contact with each other within the solution.[5]

  • Immerse the electrodes into the zinc iodide solution.[5]

• Electrical Connections:

  • Using connecting wires with alligator clips, connect one electrode to the positive terminal and the other to the negative terminal of the DC power supply.[5]

• Initiation of Electrolysis:

  • Turn on the power supply to the desired voltage (e.g., 3-6V).[5]

  • A glowing torch bulb can be connected in series to visually confirm that the circuit is complete and electrolysis is occurring.[5]

• Observation:

  • Allow the electrolysis to proceed for several minutes.

  • Observe the changes at each electrode. A brown coloration due to the formation of iodine should appear around the positive electrode (anode).[5]

  • A silver-grey deposit of zinc metal will form on the negative electrode (cathode).[3][5]

• Termination and Analysis:

  • Turn off the power supply and disconnect the electrodes.

  • Carefully remove the electrodes from the solution and wash them with distilled water.[5]

  • The zinc deposit on the cathode can be confirmed by immersing the electrode tip in dilute acid, which will cause the zinc to dissolve with the evolution of hydrogen gas.[5]

Protocol 2: In-situ Preparation of Zinc Iodide and Subsequent Electrolysis

This protocol details the synthesis of zinc iodide from its elements followed by its electrolysis.

• Synthesis of Zinc Iodide:

  • In a test tube or beaker, add approximately 0.5 g of iodine crystals to 5 cm³ of ethanol or distilled water and stir to dissolve. The solution will be dark brown.[5]

  • Slowly add about 0.5 g of zinc powder to the solution while stirring. The reaction is exothermic, and the temperature will rise.[5]

  • Continue stirring until the brown color of the iodine fades, indicating the completion of the reaction to form zinc iodide. Excess zinc powder will remain.[5]

  • (Optional) Filter the solution to remove the excess zinc powder.[5]

• Electrolysis:

  • Transfer the resulting zinc iodide solution to an electrolytic cell.

  • Follow steps 2-6 from Protocol 1 to perform the electrolysis.

Experimental Workflow Diagram

Caption: Workflow of Zinc Iodide Electrolysis.

Safety Precautions

The handling of chemicals involved in this experiment requires adherence to standard laboratory safety procedures.

• Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and appropriate gloves when handling chemicals.[5][7]

• Ventilation: Perform the experiment in a well-ventilated area or under a fume hood, especially when handling solid iodine and zinc powder to avoid inhalation of dust or vapors.[4][7]

• Chemical Handling:

  • Zinc Iodide (ZnI₂): Irritant. Avoid contact with skin and eyes.[5][8] In case of contact, rinse thoroughly with water.[8][9]

  • Iodine (I₂): Harmful and can stain skin and clothing.[5][6] Avoid inhalation of vapors.

  • Zinc Powder (Zn): Highly flammable. Keep away from heat and open flames.[5]

• Waste Disposal: Dispose of chemical waste according to institutional and local regulations. Zinc iodide is harmful to aquatic life and should not be released into the environment.[7]

By following these protocols and safety guidelines, researchers can safely and effectively perform the electrolysis of zinc iodide for various scientific investigations.

References

• 1. prezi.com [prezi.com]
• 2. medienportal.siemens-stiftung.org [medienportal.siemens-stiftung.org]
• 3. m.youtube.com [m.youtube.com]
• 4. S120: Chemical Rxns – Synthesis & Decomposition – Zn & I2 | Lecture Demonstration Manual General Chemistry | University of Colorado Boulder [colorado.edu]
• 5. Exothermic redox reaction of zinc with iodine | Class experiment | RSC Education [edu.rsc.org]
• 6. files-backend.assets.thrillshare.com [files-backend.assets.thrillshare.com]
• 7. chemiis.com [chemiis.com]
• 8. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 9. carlroth.com [carlroth.com]

Application Notes and Protocols: The Role of Zinc Iodide in the Chlor-Zinc-Iodide Test for Cellulose

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the Chlor-Zinc-Iodide test for cellulose (B213188), with a specific focus on the critical role of zinc iodide in this qualitative analytical method. The included protocols and technical information are intended to support researchers in the fields of materials science, botany, and quality control.

Introduction

The Chlor-Zinc-Iodide test, also known as Schultze's test, is a widely used histochemical and qualitative analytical method for the identification of cellulose. The test relies on the production of a characteristic violet-blue color when cellulosic material is treated with a specific reagent solution containing zinc chloride, potassium iodide, and iodine.[1] This colorimetric reaction allows for the rapid and straightforward detection of cellulose in various samples, including plant tissues, paper products, and purified cellulose derivatives.

The Role of Zinc Iodide

The Chlor-Zinc-Iodide reagent is a complex solution, and each component plays a crucial role in the staining process. While often referred to as the "iodine test for cellulose," the presence of zinc chloride is indispensable for the reaction to occur with native cellulose.

Mechanism of Action:

The primary role of the highly concentrated zinc chloride in the reagent is to act as a potent swelling and disrupting agent for the highly crystalline structure of cellulose.[2] Cellulose chains are held together by a strong network of intermolecular and intramolecular hydrogen bonds, which makes them insoluble in water and resistant to chemical penetration.

Zinc chloride, a Lewis acid, interacts with the hydroxyl groups of the glucose units in the cellulose chains. This interaction disrupts the hydrogen bonding network, causing the cellulose fibers to swell and partially dissolve. This process increases the accessibility of the inner structures of the cellulose microfibrils to the iodine molecules.[2]

Once the cellulose structure is sufficiently opened, the iodine component of the reagent can penetrate and interact with the cellulose chains. The iodine, in the presence of potassium iodide, forms polyiodide ions (primarily triiodide, I₃⁻, and pentaiodide, I₅⁻). These linear polyiodide chains then intercalate within the helical structures of the amorphous regions of the cellulose, forming a charge-transfer complex. This complex is responsible for the characteristic violet-blue color. While the exact mechanism of the color formation is still a subject of investigation, it is understood to be analogous to the well-known iodine-starch reaction.

Therefore, the role of zinc iodide (formed in situ from zinc chloride and potassium iodide) can be summarized in two key steps:

• Structural Modification: Zinc chloride disrupts the crystalline structure of cellulose, enabling access to the polysaccharide chains.

• Color Formation Facilitation: The iodide ions (from potassium iodide) complex with iodine to form polyiodide chains that bind to the cellulose, producing the color.

Experimental Protocols

Preparation of Chlor-Zinc-Iodide Reagent (Schultze's Solution)

The following table outlines a common formulation for the Chlor-Zinc-Iodide reagent.[3][4]

Component	Quantity	Purpose
Zinc Chloride (ZnCl₂)	20 g	Swelling and disrupting agent for cellulose
Potassium Iodide (KI)	6.5 g	Solubilizes iodine and forms polyiodide ions
Iodine (I₂)	0.5 g	Forms the chromogenic complex with cellulose
Distilled Water	10.5 mL	Solvent

Preparation Procedure:

• Dissolve 20 g of zinc chloride in 10.5 mL of distilled water. This may require gentle heating.

• In a separate container, dissolve 6.5 g of potassium iodide in a small amount of the prepared zinc chloride solution.

• Add 0.5 g of iodine to the potassium iodide solution and mix until the iodine is completely dissolved.

• Combine the two solutions and shake for 15 minutes.

• Store the reagent in a dark, airtight bottle. The solution should be protected from light to prevent degradation.

Qualitative Test for Cellulose

Materials:

• Cellulosic sample (e.g., cotton fiber, filter paper, plant tissue section)

• Chlor-Zinc-Iodide reagent

• Microscope slide and coverslip

• Dropper or pipette

• Microscope (optional, for detailed observation)

Procedure:

• Place a small amount of the sample material on a clean microscope slide.

• Add one to two drops of the Chlor-Zinc-Iodide reagent directly onto the sample.

• Gently place a coverslip over the sample, avoiding air bubbles.

• Allow the reagent to penetrate the sample for a few minutes.

• Observe the color change. A violet-blue color indicates the presence of cellulose.[1][5]

• For detailed morphological examination, the slide can be viewed under a light microscope.

Data Presentation

The color observed in the Chlor-Zinc-Iodide test can vary depending on the purity and nature of the cellulosic material. The following table provides a general guide to the expected color changes.

Material	Expected Color
Pure Cellulose (e.g., cotton, filter paper)	Violet-blue
Lignified Cellulose (e.g., wood fibers)	Yellow to brown
Starch	Blue-black
Protein	Yellow

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for performing the Chlor-Zinc-Iodide test for cellulose.

References

• 1. Cellulose test - Cellulose test - Starch and cellulose - Carbohydrates - Biochemistry - Advanced Student Experiments - Chemistry [leybold-shop.com]
• 2. Know Thy Carbs! Safer Carbohydrate Detection Methods for School Labs – Part 2 - ChemistryViews [chemistryviews.org]
• 3. edqm.eu [edqm.eu]
• 4. pmda.go.jp [pmda.go.jp]
• 5. Method of Analysis for Microcrystalline Cellulose | Pharmaguideline [pharmaguideline.com]

Application Notes and Protocols: Employing Zinc Iodide in the Synthesis of Bioactive Oligosaccharides

For Researchers, Scientists, and Drug Development Professionals

Introduction

The strategic construction of complex oligosaccharides is a cornerstone of modern glycochemistry, with profound implications for drug discovery and development. Bioactive oligosaccharides play critical roles in a myriad of biological processes, including cell-cell recognition, immune responses, and pathogenesis. Consequently, the development of efficient and stereoselective glycosylation methods is of paramount importance. Zinc iodide (ZnI₂), a mild and inexpensive Lewis acid, has emerged as a powerful catalyst for the synthesis of challenging glycosidic linkages, particularly the 1,2-cis configuration, which is prevalent in many biologically significant glycans.[1][2][3]

These application notes provide a comprehensive overview of the use of zinc iodide in the synthesis of bioactive oligosaccharides. We present key quantitative data, detailed experimental protocols, and visual workflows to guide researchers in applying this methodology to their synthetic targets.

Data Presentation: Zinc Iodide-Mediated Glycosylations

The following tables summarize the performance of zinc iodide-catalyzed glycosylation reactions for the synthesis of various 1,2-cis linkages, highlighting the stereoselectivity and yields achieved with different glycosyl donors and acceptors.

Table 1: ZnI₂-Mediated 1,2-cis α-Glucosylation [1][2]

Glycosyl Donor (4,6-O-tethered)	Glycosyl Acceptor	Solvent	Yield (%)	α:β Ratio
2,3-di-O-benzyl-4,6-O-benzylidene-α/β-D-glucopyranosyl trichloroacetimidate (B1259523)	Methyl 2,3,4-tri-O-benzyl-α-D-glucopyranoside	Et₂O	85	>20:1
2,3-di-O-benzyl-4,6-O-benzylidene-α/β-D-glucopyranosyl trichloroacetimidate	1-Adamantanol	Et₂O	92	>20:1
2,3-di-O-benzyl-4,6-O-benzylidene-α/β-D-glucopyranosyl trichloroacetimidate	Cholesterol	Et₂O	78	>20:1

Table 2: ZnI₂-Mediated 1,2-cis β-Mannosylation [4][5]

Glycosyl Donor (4,6-O-tethered)	Glycosyl Acceptor	Solvent	Yield (%)	β:α Ratio
2,3-di-O-benzyl-4,6-O-benzylidene-α/β-D-mannopyranosyl trichloroacetimidate	Methyl 2,3,6-tri-O-benzyl-α-D-glucopyranoside	Et₂O	88	>20:1
2,3-di-O-benzyl-4,6-O-benzylidene-α/β-D-mannopyranosyl trichloroacetimidate	Chitobiosyl azide (B81097) derivative	Et₂O	81	>20:1
2,3-di-O-benzyl-4,6-O-benzylidene-α/β-D-mannopyranosyl trichloroacetimidate	Fmoc-L-Serine methyl ester	Et₂O	75	>20:1

Table 3: ZnI₂-Mediated Synthesis of Other 1,2-cis Glycosides [1][2][6]

Glycosidic Linkage	Glycosyl Donor	Glycosyl Acceptor	Solvent	Yield (%)	cis:trans Ratio
β-L-Rhamnoside	4,6-O-tethered L-rhamnosyl trichloroacetimidate	Disaccharide acceptor	Et₂O	High	High
α-2-azido-2-deoxy-glucoside	4,6-O-TIPDS-protected 2-azido-2-deoxy-D-glucosyl trichloroacetimidate	Disaccharide acceptor 19	Et₂O	82	>20:1

Experimental Protocols

The following protocols provide a general framework for conducting zinc iodide-mediated glycosylations. Optimization of reaction conditions (e.g., temperature, reaction time, and stoichiometry of reagents) may be necessary for specific substrates.

Protocol 1: General Procedure for ZnI₂-Mediated 1,2-cis Glycosylation

This protocol is based on the common methodologies described for α-glucosylation and β-mannosylation using 4,6-O-tethered glycosyl trichloroacetimidate donors.[1][2][4][5]

Materials:

• Glycosyl donor (4,6-O-tethered trichloroacetimidate) (1.0 equiv)

• Glycosyl acceptor (1.2 - 1.5 equiv)

• Zinc iodide (ZnI₂) (2.0 equiv)

• Anhydrous diethyl ether (Et₂O)

• Activated molecular sieves (4 Å)

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• Dry all glassware thoroughly in an oven and allow to cool under an inert atmosphere.

• To a flame-dried round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere, add the glycosyl donor, glycosyl acceptor, and activated molecular sieves (4 Å).

• Dissolve the mixture in anhydrous diethyl ether (to a concentration of approximately 0.01 M).

• Stir the mixture at room temperature for 30 minutes.

• Cool the reaction mixture to the desired temperature (typically 0 °C to room temperature).

• Add zinc iodide to the reaction mixture in one portion.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Filter the mixture through a pad of Celite® and wash the filter cake with dichloromethane (B109758) (CH₂Cl₂).

• Transfer the combined filtrate to a separatory funnel and wash with saturated aqueous NaHCO₃, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by silica (B1680970) gel column chromatography to afford the desired oligosaccharide.

Protocol 2: Synthesis of a Tetrasaccharide Fragment of Arabinogalactan via ZnI₂-Mediated β-Galactosylation[1][7]

This protocol illustrates the application of ZnI₂ in the synthesis of a more complex oligosaccharide, a fragment of arabinogalactan.

Materials:

• 4,6-O-tethered 2,3-di-O-benzyl-D-galactopyranosyl trichloroacetimidate (donor)

• Trisaccharide acceptor with a free hydroxyl group

• Zinc iodide (ZnI₂)

• Anhydrous diethyl ether (Et₂O)

• Activated molecular sieves (4 Å)

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• Follow steps 1-5 as described in Protocol 1, using the galactosyl donor and the trisaccharide acceptor.

• Add zinc iodide (2.0 equiv) to the reaction mixture.

• Allow the reaction to proceed at room temperature, monitoring by TLC until the starting materials are consumed.

• Work-up the reaction as described in steps 8-11 of Protocol 1.

• Purify the resulting tetrasaccharide by silica gel column chromatography.

Visualizations

The following diagrams illustrate the general workflow of ZnI₂-mediated glycosylation and a representative synthetic pathway.

Caption: General workflow for ZnI₂-mediated glycosylation.

Caption: Synthesis of an N-glycan precursor using ZnI₂.

Conclusion

Zinc iodide has proven to be a versatile and effective catalyst for the stereoselective synthesis of bioactive oligosaccharides, particularly for the construction of challenging 1,2-cis-glycosidic bonds. The use of conformationally restricted glycosyl donors, such as those with 4,6-O-tethers, in conjunction with ZnI₂, provides a reliable strategy for achieving high yields and excellent stereocontrol.[1][2][4][5] The protocols and data presented herein serve as a valuable resource for researchers engaged in the chemical synthesis of complex carbohydrates for applications in drug discovery and chemical biology. Further exploration of substrate scope and reaction optimization will undoubtedly expand the utility of this powerful glycosylation method.

References

• 1. mdpi.com [mdpi.com]
• 2. ZnI2-Mediated cis-Glycosylations of Various Constrained Glycosyl Donors: Recent Advances in cis-Selective Glycosylations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Recent advances in stereoselective 1,2-cis-O-glycosylations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Zinc(II) Iodide-Directed β-Mannosylation: Reaction Selectivity, Mode, and Application - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Zinc(ii)-mediated stereoselective construction of 1,2-cis 2-azido-2-deoxy glycosidic linkage: assembly of Acinetobacter baumannii K48 capsular pentasaccharide derivative - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Preparation of Anhydrous Zinc Iodide from Zinc Iodide Dihydrate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Zinc iodide (ZnI₂) is a versatile inorganic compound utilized in various chemical syntheses and as a catalyst. It exists in both an anhydrous form and as a dihydrate (ZnI₂·2H₂O).[1] For many applications, particularly those sensitive to moisture, the anhydrous form is essential. Zinc iodide dihydrate is a common starting material, and its effective dehydration is a critical step in obtaining the pure, anhydrous salt. These application notes provide detailed protocols for two primary methods for the preparation of anhydrous zinc iodide from its dihydrate: Thermal Dehydration and Desiccation.

Method Selection and Comparison

The choice of dehydration method depends on the desired purity, scale of the reaction, and available equipment. Thermal dehydration is a more rapid method suitable for obtaining high-purity, sublimed anhydrous zinc iodide. Desiccation is a gentler, slower method that can be employed when high temperatures are undesirable, although it may be less effective at removing all water of hydration.

Table 1: Comparison of Dehydration Methods for Zinc Iodide Dihydrate

Parameter	Thermal Dehydration	Desiccation
Principle	Removal of water by heating, followed by sublimation for purification.	Gradual removal of water in a sealed environment using a strong dehydrating agent.
Temperature	300-350°C for sublimation.[2]	Ambient temperature.
Duration	Relatively short (hours).	Long (days to weeks).
Purity of Product	High-purity, crystalline solid.[2]	Purity depends on the efficiency of the desiccant.
Key Equipment	Heat-resistant glass container, furnace or heating mantle, vacuum line (optional).	Vacuum desiccator, strong dehydrating agent (e.g., concentrated H₂SO₄).[2]
Advantages	Fast, yields high-purity product.[2]	Simple, requires minimal specialized heating equipment.
Disadvantages	Requires high temperatures, potential for decomposition if overheated.	Slow, may not achieve complete dehydration.

Experimental Protocols

Method 1: Thermal Dehydration and Sublimation

This method involves heating the zinc iodide dihydrate to first drive off the water of crystallization, followed by sublimation to yield a high-purity anhydrous product.

Materials:

• Zinc iodide dihydrate (ZnI₂·2H₂O)

• Heat-resistant glass container (e.g., borosilicate glass tube or flask)

• Tube furnace or a suitable heating mantle with temperature control

• Cold finger or a cooled surface for sublimation (optional, for collecting purified crystals)

• Inert gas supply (e.g., nitrogen or argon) (optional, to prevent oxidation)

Protocol:

• Place the zinc iodide dihydrate crystals into a clean, dry, heat-resistant glass container.

• If possible, flush the container with an inert gas to displace air and minimize oxidation, as zinc iodide can be sensitive to air and light, turning brown due to the release of iodine.[2]

• Gently heat the container to a temperature just above 100°C to drive off the water of hydration. This should be done gradually to avoid spattering.

• Once the water is removed, increase the temperature to 300-350°C to sublime the anhydrous zinc iodide.[2] The melting point of anhydrous zinc iodide is 446°C, and it boils at 624°C, above which it decomposes.[2]

• The purified anhydrous zinc iodide will deposit as white crystals on a cooler part of the apparatus.

• After the sublimation is complete, allow the apparatus to cool to room temperature under an inert atmosphere before collecting the anhydrous zinc iodide crystals.

• Store the anhydrous product in a tightly sealed container in a dark, dry place to prevent moisture absorption and decomposition.[2]

Method 2: Dehydration by Desiccation

This method utilizes a strong dehydrating agent within a sealed environment to slowly remove water from the zinc iodide dihydrate.

Materials:

• Zinc iodide dihydrate (ZnI₂·2H₂O)

• Vacuum desiccator

• A strong dehydrating agent (e.g., concentrated sulfuric acid (H₂SO₄) or phosphorus pentoxide (P₄O₁₀))

• A shallow dish or watch glass

Protocol:

• Place a suitable amount of a strong dehydrating agent, such as concentrated sulfuric acid, in the bottom of a vacuum desiccator.[2] Exercise extreme caution when handling concentrated sulfuric acid.

• Spread the zinc iodide dihydrate crystals in a thin layer in a shallow dish or on a watch glass and place it on the desiccator plate.

• Seal the desiccator and, if equipped, carefully apply a vacuum to facilitate the removal of water vapor.

• For enhanced drying, the desiccator can be filled with an inert gas like nitrogen before sealing.[2]

• Allow the zinc iodide dihydrate to remain in the desiccator at room temperature. The dehydration process is slow and may take several days to weeks, depending on the amount of sample and the efficiency of the desiccant.

• The completeness of the dehydration can be monitored by periodically weighing the sample until a constant weight is achieved.

• Once dehydrated, promptly transfer the anhydrous zinc iodide to a tightly sealed container and store it in a dark, dry place.

Visual Workflow

The following diagram illustrates the general workflow for preparing anhydrous zinc iodide from its dihydrate.

Caption: Workflow for preparing anhydrous zinc iodide from the dihydrate.

Safety Precautions

• Always wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Handle concentrated sulfuric acid with extreme care in a well-ventilated fume hood, as it is highly corrosive.

• When performing thermal dehydration, ensure adequate ventilation to remove any iodine vapors that may be released.

• Allow heated glassware to cool completely before handling.

• Zinc iodide is hygroscopic and light-sensitive; store the final product in a cool, dark, and dry environment.[2]

References

• 1. Zinc iodide - Wikipedia [en.wikipedia.org]
• 2. Page loading... [guidechem.com]

Application Notes and Protocols: Zinc Iodide as a Topical Antiseptic

These application notes provide a comprehensive overview of the use of zinc iodide (ZnI₂) in medical research as a topical antiseptic. This document is intended for researchers, scientists, and drug development professionals, offering data, experimental protocols, and visualizations to guide further investigation.

1.0 Introduction and Mechanism of Action

Zinc iodide is an inorganic compound that has been noted for its potential as a topical antiseptic.[1] Its antimicrobial properties are attributed to the synergistic or individual actions of its constituent ions: zinc (Zn²⁺) and iodide (I⁻). While less common than povidone-iodine, its unique combination of ionic activities makes it a compound of interest for various applications, including antibacterial, antifungal, and antiviral formulations.[2][3]

The proposed mechanisms of action are multifaceted:

• Zinc (Zn²⁺): Zinc ions are essential trace elements that play a crucial role in immunity and wound healing.[4][5] As an antimicrobial, Zn²⁺ is hypothesized to inhibit viral replication by interfering with enzymes like RNA-dependent RNA polymerase, a key target in many RNA viruses.[4][6] In bacteria, the antimicrobial action may involve the generation of reactive oxygen species (ROS), damage to the cell membrane, denaturation of essential proteins, and DNA damage.[7][8][9]

• Iodide (I⁻): The iodide ion contributes to the innate antiviral defense in airways through the activation of the lactoperoxidase/I₂/H₂O₂ system.[4][10] Iodine-containing compounds are well-established broad-spectrum antiseptics.

These dual mechanisms suggest that zinc iodide may offer a broad range of virucidal, antibacterial, and antifungal effects, along with anti-inflammatory and immunomodulating properties.[2]

Caption: Proposed dual-action antiseptic mechanism of Zinc Iodide.

2.0 Quantitative Data

The following tables summarize quantitative data from studies on zinc compounds. Note that much of the available research has been conducted on zinc oxide (ZnO) or zinc ions (Zn²⁺) rather than zinc iodide specifically. This data is provided as a reference for the potential efficacy and safety profile of zinc-based antiseptics.

Table 1: Antimicrobial Efficacy of Zinc Compounds (Data primarily from studies on Zinc Oxide Nanoparticles (ZnO NPs))

Microorganism	Compound	MIC (mg/mL)	MBC (mg/mL)	Reference
Escherichia coli	ZnO NPs	0.04 - 0.08	0.12 - 0.24	[7]
Pseudomonas aeruginosa	ZnO NPs	0.04 - 0.08	0.12 - 0.24	[7]
Salmonella typhi	ZnO NPs	0.04 - 0.08	0.12 - 0.24	[7]
Klebsiella pneumoniae	ZnO NPs	0.04 - 0.08	0.12 - 0.24	[7]
Bacillus subtilis	ZnO NPs	1.2	1.0	[11]
Candida albicans	ZnO NPs	2.0	1.4	[11]

MIC: Minimum Inhibitory Concentration; MBC: Minimum Bactericidal Concentration

Table 2: In Vitro Cytotoxicity of Zinc Compounds

Cell Line	Compound/Ion	Concentration	Effect	Reference
B16 Mouse Melanoma	Zn²⁺	1.25 x 10⁻⁴ mol/L	Proliferation Inhibition	[12]
HeLa Cells	Zn²⁺	1.50 x 10⁻⁴ mol/L	Proliferation Inhibition	[12]
I-221 Epithelial Cells	Zn²⁺	1.50 x 10⁻⁴ mol/L	Proliferation Inhibition	[12]
Raji Cells	Zn²⁺	>100 µM	Induces Cell Death	[13]
MG-63 Osteosarcoma	Zn²⁺	13.4 mg/L	LD₅₀ (Lethal Dose, 50%)	[14]
GC-1 Spermatogonia	ZnO NPs	20 µg/mL (12h)	~48% Decrease in Viability	[15]

3.0 Experimental Protocols

Detailed protocols for evaluating the antiseptic properties and safety of zinc iodide are provided below.

3.1 Protocol 1: Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution

This protocol determines the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism.[16]

Materials:

• Zinc Iodide (ZnI₂) stock solution (e.g., 10,000 mg/L in sterile deionized water).[16]

• Mueller-Hinton Broth (MHB) or other appropriate sterile growth medium.[17]

• Bacterial culture in logarithmic growth phase.

• Sterile 96-well microtiter plates.

• Spectrophotometer (for inoculum standardization).

• Incubator (37°C).

Procedure:

• Inoculum Preparation: a. Culture the test bacterium in MHB overnight at 37°C. b. Dilute the culture in fresh MHB to match the turbidity of a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL.[17] c. Further dilute this suspension 1:100 in MHB to achieve a final inoculum concentration of approximately 1 x 10⁶ CFU/mL.[17]

• Serial Dilution in Microtiter Plate: a. Add 100 µL of sterile MHB to wells in columns 2 through 12 of a 96-well plate. b. Add 200 µL of the ZnI₂ stock solution (at twice the desired maximum test concentration) to the wells in column 1. c. Perform a two-fold serial dilution by transferring 100 µL from column 1 to column 2, mixing well. Continue this process across the plate to column 10. Discard 100 µL from column 10. d. Column 11 serves as the growth control (no ZnI₂), and column 12 serves as the sterility control (no bacteria).

• Inoculation: a. Add 100 µL of the prepared bacterial inoculum to wells in columns 1 through 11. The final volume in each well will be 200 µL, and the final bacterial concentration will be 5 x 10⁵ CFU/mL.

• Incubation & Reading: a. Seal the plate and incubate at 37°C for 18-24 hours. b. Visually inspect the plate for turbidity. The MIC is the lowest concentration of ZnI₂ in which no visible growth is observed.[18]

Caption: Experimental workflow for MIC determination via broth microdilution.

3.2 Protocol 2: In Vitro Cytotoxicity Assay (MTT Assay)

This protocol assesses the effect of zinc iodide on the viability of mammalian cells.

Materials:

• Mammalian cell line (e.g., HaCaT keratinocytes, L929 fibroblasts).

• Complete cell culture medium (e.g., DMEM with 10% FBS).

• Zinc Iodide solutions at various concentrations.

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS).

• DMSO (Dimethyl sulfoxide).

• Sterile 96-well cell culture plates.

• Microplate reader (570 nm).

Procedure:

• Cell Seeding: a. Seed cells into a 96-well plate at a density of 1 x 10⁴ cells/well in 100 µL of complete medium. b. Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

• Treatment: a. Prepare serial dilutions of ZnI₂ in complete medium at twice the final desired concentrations. b. Remove the old medium from the wells and add 100 µL of the ZnI₂ dilutions to the respective wells. Include untreated wells as a negative control. c. Incubate for the desired exposure time (e.g., 24, 48 hours).

• MTT Addition: a. After incubation, add 20 µL of MTT solution to each well. b. Incubate for another 4 hours at 37°C. Viable cells with active mitochondrial reductase will convert the yellow MTT to purple formazan (B1609692) crystals.

• Formazan Solubilization & Reading: a. Carefully remove the medium from each well. b. Add 150 µL of DMSO to each well to dissolve the formazan crystals. c. Shake the plate for 10 minutes to ensure complete dissolution. d. Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: a. Calculate cell viability as a percentage relative to the untreated control: Cell Viability (%) = (Absorbance of Treated Cells / Absorbance of Control Cells) x 100.

3.3 Protocol 3: Conceptual In Vivo Wound Healing Model (Rodent)

This protocol provides a framework for evaluating the efficacy of a topical zinc iodide formulation on wound healing in an animal model.[19][20]

Materials:

• Rodent model (e.g., Wistar rats).

• Anesthetic agents.

• Surgical tools (scalpel, biopsy punch).

• Topical formulation of Zinc Iodide.

• Control vehicle and positive control (e.g., commercial antiseptic).

• Wound dressings.

• Digital caliper/imaging system for wound measurement.

Procedure:

• Animal Preparation: a. Acclimatize animals according to institutional guidelines. b. Anesthetize the animal and shave the dorsal surface.

• Wound Creation: a. Create full-thickness excision wounds (e.g., 8 mm diameter) on the dorsum of each animal using a sterile biopsy punch.

• Treatment Application: a. Divide animals into groups: (1) Untreated Control, (2) Vehicle Control, (3) Zinc Iodide Formulation, (4) Positive Control. b. Apply a standardized amount of the respective topical formulation to the wounds daily or as required. Cover with a sterile dressing.

• Wound Healing Assessment: a. Monitor the wound area at regular intervals (e.g., Day 0, 3, 7, 14, 21) by tracing or digital imaging. b. Calculate the percentage of wound contraction using the formula: Wound Contraction (%) = [(Initial Area - Specific Day Area) / Initial Area] x 100. c. At the end of the study, euthanize the animals and collect wound tissue for histological analysis (re-epithelialization, collagen deposition, inflammatory cell infiltration).

4.0 Application and Formulation Notes

• Broad-Spectrum Activity: Zinc iodide compositions have been proposed to have a wide range of effects against both DNA and RNA viruses, as well as antibacterial and antifungal properties.[2]

• Formulation with Enhancers: The combination of zinc iodide with solvents like Dimethyl Sulfoxide (DMSO) has been hypothesized to create a synergistic therapeutic compound, potentially enhancing tissue penetration and efficacy.[4][6]

• Wound Healing: Beyond its antiseptic properties, zinc is crucial for wound repair. Topical application of zinc has been shown to promote re-epithelialization and may be beneficial regardless of the patient's systemic zinc status.[5][19][20]

• Safety Considerations: Zinc cytotoxicity is dose-dependent.[13] High concentrations of zinc ions can inhibit cell proliferation and induce cell death.[12] Therefore, formulation development must carefully balance antimicrobial efficacy with host cell safety.

Caption: Logical flow for the development of a topical antiseptic agent.

Zinc iodide presents a compelling case for further research as a topical antiseptic due to the combined antimicrobial and immunomodulatory actions of its constituent ions. The available data on related zinc compounds is promising, but rigorous investigation into zinc iodide-specific formulations is required. Future research should focus on establishing the precise antimicrobial spectrum and efficacy (MIC/MBC) of zinc iodide, optimizing topical formulations to maximize bioavailability while ensuring safety, and validating its efficacy in controlled pre-clinical and clinical wound healing studies.[4]

References

• 1. Zinc iodide - Wikipedia [en.wikipedia.org]
• 2. Zinc Iodide in combination with Dimethyl Sulfoxide for treatment of SARS-CoV-2 and other viral infections - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. chemiis.com [chemiis.com]
• 4. Zinc Iodide in combination with Dimethyl Sulfoxide for treatment of SARS-CoV-2 and other viral infections - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Antibacterial Mechanisms of Zinc Oxide Nanoparticle against Bacterial Food Pathogens Resistant to Beta-Lactam Antibiotics - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Antibacterial Action of Zn2+ Ions Driven by the In Vivo Formed ZnO Nanoparticles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Recent Advances in Zinc Oxide Nanostructures with Antimicrobial Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 10. TW202203946A - Composition for preventing or treating chronic or acute virus infection and/or sepsis in humans or animals - Google Patents [patents.google.com]
• 11. researchgate.net [researchgate.net]
• 12. Cytotoxicity of zinc in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. ijt.arakmu.ac.ir [ijt.arakmu.ac.ir]
• 14. In vitro cytocompatibility and antibacterial studies on biodegradable Zn alloys supplemented by a critical assessment of direct contact cytotoxicity assay - PMC [pmc.ncbi.nlm.nih.gov]
• 15. In Vitro Cytotoxicity Effects of Zinc Oxide Nanoparticles on Spermatogonia Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 16. bionumbers.hms.harvard.edu [bionumbers.hms.harvard.edu]
• 17. files.core.ac.uk [files.core.ac.uk]
• 18. bmglabtech.com [bmglabtech.com]
• 19. hmpgloballearningnetwork.com [hmpgloballearningnetwork.com]
• 20. Studies on zinc in wound healing - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Zinc Iodide-Osmium Tetroxide (ZIO) Staining

For Researchers, Scientists, and Drug Development Professionals

Introduction

Zinc Iodide-Osmium Tetroxide (ZIO) is a classic and versatile staining method predominantly used in electron microscopy (EM) for enhancing the contrast of various cellular structures. This technique, a modification of the osmium tetroxide fixation method, provides excellent visualization of the endomembrane system, including the Golgi apparatus and the endoplasmic reticulum, as well as synaptic vesicles and other specific cell types like Langerhans cells.[1][2][3] The ZIO method is valued for its ability to selectively impregnate certain organelles, rendering them electron-dense and easily distinguishable.

These application notes provide a comprehensive overview of the ZIO staining technique, including detailed protocols, a summary of quantitative data, and an exploration of the staining mechanism. The information is intended to guide researchers in the successful application of this powerful staining method for their specific research needs.

Principle and Mechanism of Staining

The precise chemical mechanism of ZIO staining is not fully elucidated, but it is understood to involve the in-situ formation of a complex that has a high affinity for specific cellular components. The primary components of the ZIO solution are zinc, iodine, and osmium tetroxide, often in a buffered solution such as Tris-HCl.

The prevailing hypothesis is that the ZIO complex preferentially reacts with sulfhydryl (-SH) groups present in proteins and other molecules within specific organelles. This is supported by studies showing that blocking sulfhydryl groups can inhibit ZIO staining. The osmium tetroxide in the mixture then acts as a secondary fixative and imparts high electron density to the stained structures, allowing for their visualization by electron microscopy.

dot

References

• 1. Whole-cell observation of ZIO-stained Golgi apparatus in rat hepatocytes with serial block-face scanning electron microscope, SBF-SEM - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. New applications for the zinc iodide-osmium tetroxide technique - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

preventing the formation of zinc hydroxide byproduct in ZnI₂ synthesis.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the synthesis of zinc iodide (ZnI₂). Our goal is to help you prevent the formation of the common byproduct, zinc hydroxide (B78521) (Zn(OH)₂), ensuring a high-purity final product.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing zinc iodide (ZnI₂)?

A1: The most common and direct method for synthesizing zinc iodide is the reaction of elemental zinc and iodine in a suitable solvent.[1][2][3][4] This is an exothermic redox reaction.[1]

Q2: Why is zinc hydroxide (Zn(OH)₂) sometimes formed during ZnI₂ synthesis?

A2: Zinc hydroxide is a common byproduct when the synthesis is carried out in an aqueous solution.[5][6][7] It forms due to the hydrolysis of the zinc ion (Zn²⁺) in water, which results in a fluffy, white precipitate.[5][7]

Q3: How can I prevent the formation of zinc hydroxide?

A3: The formation of zinc hydroxide can be prevented by controlling the pH of the reaction mixture. The use of a dilute acid, such as acetic acid, is effective in preventing the precipitation of zinc hydroxide.[5][6] The acid will react with any zinc hydroxide that forms, keeping the zinc ions in solution.[5] It is recommended to maintain a pH below 7.[6]

Q4: What are the ideal solvents for ZnI₂ synthesis?

A4: Various solvents can be used, including water, ethanol (B145695), and methanol.[1][2][4] When using water, it is crucial to acidify the solution to prevent zinc hydroxide formation.[5][6]

Q5: Is there an alternative method for synthesizing ZnI₂?

A5: Yes, an alternative method is a double displacement reaction involving barium iodide and zinc sulfate.[5][7] This reaction yields zinc iodide and barium sulfate, the latter of which can be removed by filtration.

Troubleshooting Guide

Issue	Possible Cause	Solution
A white, fluffy precipitate forms in the reaction mixture.	This is likely zinc hydroxide (Zn(OH)₂), formed from the hydrolysis of zinc ions in an aqueous solution with a neutral or basic pH.[5][7]	Add a small amount of dilute acetic acid or hydrochloric acid to the reaction mixture. This will dissolve the precipitate by reacting with the zinc hydroxide.[5][6] For future syntheses in water, ensure the starting solution is slightly acidic.
The reaction between zinc and iodine is slow or does not initiate.	The reactants may not have sufficient contact, or an oxide layer on the zinc could be inhibiting the reaction. The absence of a solvent can also prevent the reaction at room temperature.[4]	Use powdered or granular zinc to increase the surface area. Ensure the reactants are well-mixed in a suitable solvent like water, ethanol, or methanol.[1][2] Gentle heating can also help initiate the reaction.
The final product is discolored (not white).	This could be due to the presence of unreacted iodine (brownish or purplish tint) or other impurities.	Ensure an excess of zinc is used to react with all the iodine.[2] The excess zinc can be filtered off at the end of the reaction. Recrystallization of the final product can also improve purity.

Experimental Protocols

Protocol 1: Direct Synthesis of Zinc Iodide in an Acidified Aqueous Solution (Recommended)

This method is designed to prevent the formation of zinc hydroxide.

Materials:

• Zinc powder or granules

• Iodine crystals

• Distilled or deionized water

• Dilute acetic acid (e.g., 0.17 M)

Procedure:

• In a fume hood, add the desired amount of iodine crystals to a flask.

• Add a sufficient volume of distilled water containing a small amount of dilute acetic acid. Stir until the iodine is dissolved.

• Slowly add a stoichiometric excess of zinc powder to the iodine solution while stirring continuously.

• The reaction is exothermic and the brown color of the iodine solution will fade as it reacts to form colorless zinc iodide.

• Continue stirring until the solution is colorless, indicating the complete reaction of iodine.

• Filter the solution to remove the excess unreacted zinc.

• The resulting solution is aqueous zinc iodide. To obtain the solid product, the solvent can be carefully evaporated.

Protocol 2: Direct Synthesis of Zinc Iodide in Ethanol

This method uses a non-aqueous solvent to avoid the hydrolysis of zinc.

Materials:

• Zinc powder

• Iodine

• Ethanol

Procedure:

• Measure 5 cm³ of ethanol and add it to 0.5 g of powdered iodine in a test tube.[1]

• Stir to dissolve the iodine, which will form a dark brown solution.[1]

• Slowly add zinc powder to the solution while stirring.[1]

• The reaction is exothermic, and the temperature will rise.[1]

• Continue adding small amounts of zinc powder until the brown color of the iodine disappears.[1]

• Filter the solution to remove any excess zinc.[1]

• The filtrate is a solution of zinc iodide in ethanol. Evaporate the ethanol to obtain solid zinc iodide.[1]

Visualizing the Chemistry

The following diagrams illustrate the chemical pathways involved in the synthesis of zinc iodide and the prevention of zinc hydroxide formation.

Caption: Chemical pathways in ZnI₂ synthesis.

Caption: Experimental workflow for ZnI₂ synthesis.

References

• 1. Exothermic redox reaction of zinc with iodine | Class experiment | RSC Education [edu.rsc.org]
• 2. studylib.net [studylib.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Zinc iodide - Wikipedia [en.wikipedia.org]
• 5. chemistry.mdma.ch [chemistry.mdma.ch]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]

Technical Support Center: Enhancing Zinc-Iodine Battery Cycle Life with Additives

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers and scientists working on improving the cycle life of zinc-iodine batteries through the use of additives.

Troubleshooting Guides

This section addresses common issues encountered during the experimental process of developing and testing zinc-iodine batteries with electrolyte additives.

Issue 1: Rapid Capacity Fading Within the First 100 Cycles

• Possible Cause 1: Zinc Dendrite Formation.

  • Symptoms: A sudden drop in capacity, short-circuiting, and visible mossy or needle-like zinc deposits on the anode upon cell disassembly.

  • Troubleshooting Steps:

    • Introduce Dendrite-Suppressing Additives: Incorporate additives known to inhibit dendrite growth. Examples include ionic liquids, polyethylene (B3416737) glycol (PEG), or salts like zinc trifluoromethanesulfonate (B1224126) (Zn(OTf)₂). These additives can work by modifying the solvation shell of Zn²⁺ ions, creating a protective layer on the zinc anode, or homogenizing the electric field.[1][2][3]

    • Optimize Additive Concentration: The concentration of the additive is crucial. Too low a concentration may be ineffective, while too high a concentration can increase electrolyte viscosity and hinder ion transport.[2]

    • Employ a Protective Layer: Consider coating the zinc anode with a protective layer, such as a cation-exchange polymer, which can physically suppress dendrite growth.[4][5]

• Possible Cause 2: Polyiodide Shuttle Effect.

  • Symptoms: A gradual but significant capacity fade, low coulombic efficiency, and a yellowish or brownish tint in the separator and electrolyte due to dissolved polyiodides.[1][6][7]

  • Troubleshooting Steps:

    • Use Complexing Agents: Introduce additives that can complex with iodine/polyiodide species, such as ionic liquids with imidazolium (B1220033) cations or zwitterions, to reduce their dissolution and shuttling.[1]

    • Modify the Separator: Employ a modified separator, such as one coated with a hierarchical porous carbon, to physically block the transport of polyiodide ions.[1]

    • Utilize Cathode Host Materials: Use carbon hosts with high surface area and porosity for the iodine cathode to physically confine the iodine and polyiodides.[8][9]

Issue 2: Low Coulombic Efficiency (<95%)

• Possible Cause 1: Parasitic Side Reactions.

  • Symptoms: Gas evolution (hydrogen) at the zinc anode, visible corrosion on the anode surface, and a steady decline in coulombic efficiency over cycling.

  • Troubleshooting Steps:

    • Increase Hydrogen Evolution Overpotential: Additives like some organic molecules can adsorb onto the zinc surface, increasing the energy barrier for the hydrogen evolution reaction (HER).[2]

    • Adjust Electrolyte pH: The pH of the electrolyte can influence the HER. Some additives can act as pH buffers to maintain a more stable pH at the electrode-electrolyte interface.[9]

    • Reduce Water Activity: Using "water-in-salt" electrolytes or adding co-solvents can reduce the amount of free water available for side reactions.[10]

• Possible Cause 2: "Dead Zinc" Formation.

  • Symptoms: A gradual decrease in the amount of active zinc available for plating/stripping, leading to capacity loss and decreased coulombic efficiency. This is often a consequence of dendrite formation where parts of the dendrites break off and become electrically isolated.[11]

  • Troubleshooting Steps:

    • Promote Uniform Zinc Deposition: Use additives that encourage a planar and dense deposition of zinc, such as surfactants or leveling agents.[3][12][13] These additives often work by adsorbing onto the high-points of the electrode surface, directing zinc deposition to the valleys and promoting a smoother surface.[3]

Frequently Asked Questions (FAQs)

Q1: What are the main functions of additives in zinc-iodine batteries?

A1: Additives in zinc-iodine batteries serve several key functions to improve cycle life:

• Suppressing Zinc Dendrites: They can alter the deposition of zinc to be more uniform and prevent the growth of needle-like structures that can cause short circuits.[2][3][11]

• Inhibiting the Polyiodide Shuttle Effect: They can trap or reduce the solubility of polyiodide ions, preventing them from migrating to the zinc anode and causing self-discharge and capacity loss.[1][6]

• Mitigating Side Reactions: They can suppress the hydrogen evolution reaction and corrosion of the zinc anode by forming a protective layer or modifying the electrolyte environment.[2][10]

• Modifying the Solvation Shell: Some additives can change the solvation structure of Zn²⁺ ions, making it easier to strip the solvating molecules during deposition, which can lead to more uniform plating.[1][2]

Q2: How do I choose the right additive for my system?

A2: The choice of additive depends on the specific problem you are trying to solve:

• For dendrite growth , consider additives like polyethylene glycol (PEG)[3][12][13], ionic liquids[1], or surfactants.

• To combat the polyiodide shuttle , look into additives that can complex with iodine, such as imidazolium-based ionic liquids.[1]

• If hydrogen evolution is a major issue, additives that adsorb on the zinc surface and increase the HER overpotential are beneficial.[2]

• Often, a combination of additives that address multiple issues simultaneously can be the most effective approach.[3][14]

Q3: What is a typical concentration range for additives?

A3: Additive concentrations can vary widely depending on the specific compound. They are typically in the millimolar (mM) to a few weight percent (wt%) range. It is crucial to perform an optimization study to find the ideal concentration for your specific electrolyte and electrode system, as too high a concentration can negatively impact electrolyte conductivity and viscosity.[2]

Q4: Can additives improve the energy density of zinc-iodine batteries?

A4: While the primary role of additives is to improve cycle life and efficiency, they can indirectly contribute to maintaining a higher practical energy density over a longer period. By preventing capacity degradation, they ensure that the battery can deliver a higher percentage of its initial energy density for more cycles.[2] However, additives themselves do not typically increase the intrinsic energy density of the battery chemistry.

Quantitative Data on Additive Performance

The following tables summarize the performance improvements achieved with various additives in zinc-iodine batteries.

Table 1: Performance of Zinc-Iodine Batteries with Different Additives

Additive	Key Improvement	Cycle Life	Capacity Retention	Coulombic Efficiency	Reference
Imidazolium-based Ionic Liquid	Suppresses polyiodide shuttling and Zn dendrites	>18,000 cycles	~0.01% decay per cycle	Not specified	[1]
1,3,5-trioxane	Forms a protective film on the Zn anode	750 cycles (pouch cell)	88.6%	Not specified	[15]
ZnI₂	Induces growth of stable Zn (002) crystal plane	35,000 cycles	98.4%	Not specified	[8]
Sulfophenylated poly(phenylene)biphenyl (sPPB)	Protects Zn anode from dendrites and triiodide crossover	4,000 cycles	~75% (from 174 to 131 mAh g⁻¹)	Not specified	[4][5]
Polyethylene glycol-200 (PEG-200) & Benzylidene acetone (B3395972) (BDA)	Suppresses dendrites and side reactions	890 hours (symmetric cell)	Not applicable	Not specified	[3][12][13]
Tween 80	Synergistically stabilizes Zn anode with MoO₂ coating	>6,000 hours (symmetric cell)	Not applicable	Not specified	[14]
Lithium Chloride (LiCl)	Suppresses dendrite growth	Long cycling stability	Improved capacity retention	Not specified	[16]
Pyridine/Imidazole	Modulates pH, prevents HER and corrosion	3,200 hours (symmetric cell)	Not applicable	99.6%	[9]

Experimental Protocols

A detailed methodology for key experiments is crucial for reproducible results.

1. Electrochemical Cycling Tests (Galvanostatic Charge-Discharge)

• Objective: To evaluate the cycling stability, capacity retention, and coulombic efficiency of the zinc-iodine battery.

• Methodology:

  • Assemble the coin cell (e.g., CR2032) in an inert atmosphere (e.g., an argon-filled glovebox).

  • Use a battery cycler to perform galvanostatic (constant current) charging and discharging between defined voltage limits (e.g., 0.8 V to 1.6 V).

  • Set a specific current density (e.g., 1 A g⁻¹ based on the mass of iodine in the cathode).

  • Record the charge and discharge capacities for each cycle.

  • Calculate the coulombic efficiency for each cycle as (Discharge Capacity / Charge Capacity) * 100%.

  • Plot the discharge capacity and coulombic efficiency as a function of the cycle number.

2. Cyclic Voltammetry (CV)

• Objective: To investigate the redox reactions occurring at the electrodes and assess the electrochemical reversibility.

• Methodology:

  • Use a three-electrode setup with a zinc anode as the working electrode, a platinum wire as the counter electrode, and an Ag/AgCl electrode as the reference electrode.

  • Scan the potential at a specific rate (e.g., 1 mV s⁻¹) within a set voltage window that covers the redox potentials of the I⁻/I₃⁻ and Zn/Zn²⁺ couples.

  • The resulting voltammogram will show peaks corresponding to the oxidation and reduction reactions. The peak separation and height provide information about the reaction kinetics and reversibility.

3. Electrochemical Impedance Spectroscopy (EIS)

• Objective: To study the impedance characteristics of the battery, including charge transfer resistance and electrolyte resistance.

• Methodology:

  • Apply a small AC voltage perturbation (e.g., 5-10 mV) over a wide frequency range (e.g., 100 kHz to 0.01 Hz) at a specific state of charge (e.g., open circuit voltage).

  • The resulting Nyquist plot can be fitted to an equivalent circuit model to extract values for different resistance and capacitance components within the battery. Changes in these values over cycling can indicate processes like SEI layer formation or electrode degradation.

Visualizations

Caption: A typical experimental workflow for testing additives in zinc-iodine batteries.

Caption: Mechanism of dendrite suppression on the zinc anode using additives.

Caption: A troubleshooting flowchart for common issues in zinc-iodine batteries.

References

• 1. researchgate.net [researchgate.net]
• 2. oaepublish.com [oaepublish.com]
• 3. Zinc dendrite suppression by a novel additive combination for rechargeable aqueous zinc batteries - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Enhanced lifetime of the zinc–iodine batteries using hydrocarbon cation-exchange polymer-protected zinc anodes - Energy Advances (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. My learning curve with Zinc-Iodine batteries | Chemisting [chemisting.com]
• 8. researchgate.net [researchgate.net]
• 9. Advancements in aqueous zinc–iodine batteries: a review - Chemical Science (RSC Publishing) DOI:10.1039/D3SC06150G [pubs.rsc.org]
• 10. Electrolyte Additives for Stable Zn Anodes - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. Zinc dendrite suppression by a novel additive combination for rechargeable aqueous zinc batteries - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 13. [PDF] Zinc dendrite suppression by a novel additive combination for rechargeable aqueous zinc batteries | Semantic Scholar [semanticscholar.org]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Zinc–Iodine battery innovation supports battery protection and may extend battery lifespan – Lithium-IQ [lithium-iq.com]
• 16. researchgate.net [researchgate.net]

dealing with the hygroscopic nature of zinc iodide in experiments.

Welcome to the technical support center for handling zinc iodide in experimental settings. This resource is designed for researchers, scientists, and drug development professionals to address the challenges associated with the hygroscopic nature of zinc iodide.

Frequently Asked Questions (FAQs)

Q1: What is zinc iodide and why is it hygroscopic?

A1: Zinc iodide (ZnI₂) is an inorganic compound that exists as a white crystalline solid.[1] It is highly hygroscopic, meaning it readily absorbs moisture from the atmosphere.[2][3] This property is due to the strong affinity of the zinc ion for water molecules. Zinc iodide can exist in both anhydrous (water-free) and hydrated forms, with the dihydrate being common.[1][2]

Q2: How does the hygroscopic nature of zinc iodide affect my experiments?

A2: The absorption of atmospheric water can lead to several experimental issues:

• Inaccurate Measurements: The mass of the zinc iodide can be artificially inflated by absorbed water, leading to errors in stoichiometry and concentration calculations.

• Side Reactions: The presence of water can lead to the formation of byproducts, such as zinc hydroxide (B78521), which can interfere with the desired reaction.[4]

• Altered Reaction Kinetics: The presence of water can change the reaction environment, potentially affecting reaction rates and yields.

• Decomposition: When exposed to air and light, zinc iodide can decompose and turn brown due to the release of iodine.[5][6]

Q3: How should I properly store anhydrous zinc iodide?

A3: To maintain its anhydrous state, zinc iodide should be stored in a tightly sealed container in a cool, dry, and well-ventilated area.[7] It is crucial to protect it from moisture, light, and incompatible substances like strong acids and oxidizing agents.[5][7] Storage in a desiccator containing a drying agent is highly recommended.

Q4: What are the visual signs that my zinc iodide has absorbed water?

A4: Anhydrous zinc iodide is a white crystalline powder.[2] If it has absorbed moisture, it may appear yellowish or clumpy.[2] Upon significant exposure to air and light, it can turn brown due to the liberation of iodine.[5][6]

Q5: Can I use zinc iodide that has been exposed to moisture?

A5: Using hydrated zinc iodide is generally not recommended for reactions that require anhydrous conditions, as it can lead to the issues mentioned in Q2. However, for some applications where the presence of water is tolerated, it might be usable. It is best to dry the compound before use if anhydrous conditions are critical.

Troubleshooting Guide

Problem	Possible Cause	Solution
Inconsistent reaction yields.	Inaccurate weighing of zinc iodide due to absorbed water.	Dry the zinc iodide before use (see protocol below). Weigh the compound quickly in a low-humidity environment or a glovebox.
Formation of a white precipitate (not the desired product).	Reaction of zinc iodide with water to form zinc hydroxide.[4]	Ensure all reactants and solvents are anhydrous. Perform the reaction under an inert atmosphere (e.g., nitrogen or argon). The addition of a small amount of dilute acetic acid can sometimes redissolve the zinc hydroxide precipitate.[8]
The zinc iodide powder is clumpy and difficult to handle.	The compound has absorbed a significant amount of moisture.	Dry the zinc iodide thoroughly before use. If clumping is severe, gently grind the dried powder in a mortar and pestle inside a glovebox or a dry environment.
The reaction mixture turns brown/purple unexpectedly.	Decomposition of zinc iodide, releasing free iodine, which can be accelerated by light and moisture.[5]	Protect the reaction from light by wrapping the reaction vessel in aluminum foil. Ensure the use of anhydrous solvents and an inert atmosphere.

Experimental Protocols

Protocol 1: Drying Hydrated Zinc Iodide

This protocol describes a method for drying zinc iodide that has been exposed to moisture.

Materials:

• Hydrated zinc iodide

• Heat-resistant glass container (e.g., a round-bottom flask)

• Vacuum oven or a furnace with temperature control

• Desiccator with a suitable desiccant (e.g., phosphorus pentoxide or concentrated sulfuric acid)

• Inert gas supply (e.g., nitrogen or argon)

Procedure:

• Place the hydrated zinc iodide in a heat-resistant glass container.

• Heat the container under vacuum. A common method is to heat the iodide to 300°C under vacuum (e.g., 2 x 10⁻² mm) for one hour.[6]

• Alternatively, sublimation can be used for purification. Heat the crystals in a heat-resistant glass container to 300-350°C to sublimate the zinc iodide, resulting in a high-purity product.[5]

• After heating, allow the container to cool to room temperature under vacuum or in a desiccator filled with an inert gas.

• Once cooled, transfer the anhydrous zinc iodide to a tightly sealed container for storage in a desiccator.

Protocol 2: Synthesis of Zinc Iodide from Zinc and Iodine

This protocol outlines the direct synthesis of zinc iodide from its elements. This reaction is exothermic.[9]

Materials:

• Zinc powder (or dust)[9]

• Iodine crystals[9]

• Anhydrous solvent (e.g., ethanol (B145695) or diethyl ether)[5][9]

• Round-bottom flask

• Reflux condenser

• Stirring apparatus

• Filtration apparatus (e.g., Büchner funnel and flask)

Procedure:

• In a round-bottom flask, combine zinc powder and iodine crystals. The reaction can be performed by directly heating the elements, but using a solvent is often safer and more controlled.[5]

• Add an anhydrous solvent like ethanol or diethyl ether.[5][9] Water can also be used as a solvent, but it may lead to the formation of zinc hydroxide if not acidified.[4][10]

• If using an organic solvent, gently heat the mixture under reflux with stirring. The reaction is complete when the characteristic brown color of the iodine disappears, and the solution becomes colorless or pale yellow.[9][11]

• If excess zinc was used, filter the hot solution to remove the unreacted zinc.

• Evaporate the solvent from the filtrate under reduced pressure to obtain the solid zinc iodide product.

• Dry the resulting zinc iodide using the procedure described in Protocol 1 to ensure it is anhydrous.

Visualizations

Caption: Decision workflow for handling zinc iodide before an experiment.

Caption: Logical steps for troubleshooting the formation of zinc hydroxide.

References

• 1. webqc.org [webqc.org]
• 2. CAS 10139-47-6: Zinc iodide | CymitQuimica [cymitquimica.com]
• 3. Zinc iodide - Wikipedia [en.wikipedia.org]
• 4. chemistry.mdma.ch [chemistry.mdma.ch]
• 5. Page loading... [guidechem.com]
• 6. Zinc iodide | 10139-47-6 [chemicalbook.com]
• 7. chemiis.com [chemiis.com]
• 8. researchgate.net [researchgate.net]
• 9. Exothermic redox reaction of zinc with iodine | Class experiment | RSC Education [edu.rsc.org]
• 10. S120: Chemical Rxns – Synthesis & Decomposition – Zn & I2 | Lecture Demonstration Manual General Chemistry | University of Colorado Boulder [colorado.edu]
• 11. studylib.net [studylib.net]

Technical Support Center: Optimizing Zinc Iodide Catalysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with zinc iodide (ZnI₂) catalysis.

Frequently Asked Questions (FAQs)

Q1: What is the role of zinc iodide in catalysis?

A1: Zinc iodide acts as a Lewis acid catalyst.[1][2] The zinc center can accept electron pairs, activating substrates and facilitating a variety of organic transformations. Its applications include the synthesis of aminoindolizines, trisubstituted allenes, and cyclic carbonates from epoxides and CO₂.[3][4][5]

Q2: How should I handle and store zinc iodide?

A2: Zinc iodide is hygroscopic, meaning it readily absorbs moisture from the atmosphere.[1] It is crucial to store it in a tightly sealed container in a dry environment, such as a desiccator. For sensitive reactions, it may be necessary to dry the zinc iodide before use.

Q3: My reaction is sluggish or not proceeding. What are the common causes?

A3: Several factors can contribute to a slow or stalled reaction:

• Catalyst Quality: The zinc iodide may be hydrated or of low purity. Ensure you are using anhydrous zinc iodide.

• Insufficient Catalyst Loading: The amount of catalyst may be too low. Optimization of the catalyst loading is often necessary.

• Solvent Effects: The choice of solvent can significantly impact the reaction rate. In some cases, solvent-free conditions or the use of specific solvents like ethanol (B145695) or even water can be beneficial.[6][7]

• Temperature: The reaction may require heating. Microwave irradiation can sometimes significantly reduce reaction times compared to conventional heating.[5][8]

• Substrate Reactivity: The electronic and steric properties of your substrates can greatly influence their reactivity.

Q4: I am observing the formation of a white precipitate in my reaction. What is it and how can I prevent it?

A4: A common issue is the formation of a white precipitate, which is often zinc hydroxide (B78521) (Zn(OH)₂). This can occur when zinc iodide is exposed to water, especially at a neutral pH. To prevent this, you can add a small amount of a weak acid, like acetic acid, to the reaction mixture. This will keep the solution slightly acidic and prevent the precipitation of zinc hydroxide.[9]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low or No Product Yield	Inactive catalyst due to hydration.	Use freshly opened, anhydrous zinc iodide or dry the catalyst before use.
Sub-optimal catalyst loading.	Screen different catalyst loadings (e.g., 5 mol%, 10 mol%, 20 mol%).[5]
Inappropriate solvent.	Test a range of solvents with varying polarities. Consider solvent-free conditions.[5][7]
Insufficient temperature.	Gradually increase the reaction temperature. Consider using microwave irradiation to accelerate the reaction.[5]
Formation of Side Products	Reaction temperature is too high.	Lower the reaction temperature and monitor the reaction progress more frequently.
Incorrect stoichiometry of reactants.	Carefully control the molar ratios of your starting materials.
Presence of impurities.	Ensure the purity of all reactants and solvents.
Difficulty in Product Isolation	Product is soluble in the aqueous phase during workup.	Perform multiple extractions with an appropriate organic solvent.
Emulsion formation during extraction.	Add brine (saturated NaCl solution) to break up the emulsion.
Inconsistent Results	Variability in the quality of zinc iodide.	Purchase high-purity, anhydrous zinc iodide from a reputable supplier.
Atmospheric moisture affecting the reaction.	Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon).

Experimental Protocols

General Procedure for a Three-Component Coupling Reaction

This protocol is a general guideline for the synthesis of aminoindolizines, as described by Yadav et al.[4]

• To a solution of pyridine-2-carboxaldehyde (1.0 mmol) in a suitable solvent, add a secondary amine (1.2 mmol) and a terminal alkyne (1.5 mmol).

• Add zinc iodide (10 mol%) to the reaction mixture.

• Stir the reaction mixture at the desired temperature (this may range from room temperature to reflux, depending on the substrates).

• Monitor the reaction progress using an appropriate analytical technique, such as Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Upon completion, quench the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate).

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Synthesis of Trisubstituted Allenes under Microwave Irradiation

The following is a representative procedure for the zinc iodide-catalyzed synthesis of trisubstituted allenes.[5][8]

• In a microwave-safe vial, combine the terminal alkyne (1.0 mmol), pyrrolidine (B122466) (1.2 mmol), and a ketone (1.5 mmol).

• Add zinc iodide (60 mol%) to the mixture.

• Seal the vial and place it in a microwave reactor.

• Irradiate the reaction mixture at a specified power (e.g., 200-300 W) and temperature for a designated time (e.g., 1 hour).

• After cooling, dilute the reaction mixture with an appropriate solvent and purify directly by column chromatography.

Data Presentation

Table 1: Optimization of Reaction Conditions for the Synthesis of Trisubstituted Allenes [5]

Entry	Catalyst (mol%)	Additive (equiv)	Temperature (°C)	Time (h)	Yield (%)
1	ZnI₂ (20)	-	120	16	<25
2	ZnI₂ (60)	-	120	16	-
3	ZnBr₂ (60)	Ti(OEt)₄ (1)	120	16	45
4	ZnCl₂ (60)	Ti(OEt)₄ (1)	120	16	38
5	ZnI₂ (60)	Ti(OEt)₄ (1)	120	16	64
6	ZnI₂ (40)	Ti(OEt)₄ (1)	120	16	59
7	ZnI₂ (60)	Ti(OEt)₄ (0.5)	120	16	52
8	ZnI₂ (60)	Ti(OEt)₄ (2)	120	16	48
9	ZnI₂ (60)	Ti(OEt)₄ (1)	110	16	55
10	ZnI₂ (60)	Ti(OEt)₄ (1)	130	16	49
11	ZnI₂ (60)	Ti(OEt)₄ (1)	120	8	51

Visualizations

Caption: A general experimental workflow for a zinc iodide-catalyzed reaction.

Caption: A troubleshooting decision tree for common issues in zinc iodide catalysis.

References

• 1. Zinc iodide - Wikipedia [en.wikipedia.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. mdpi.com [mdpi.com]
• 4. Zinc iodide: a mild and efficient catalyst for one-pot synthesis of aminoindolizines via sequential A3 coupling/cycloisomerization - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. Zinc Iodide Catalyzed Synthesis of Trisubstituted Allenes from Terminal Alkynes and Ketones - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Exothermic redox reaction of zinc with iodine | Class experiment | RSC Education [edu.rsc.org]
• 7. Mechanism of an Elusive Solvent Effect in Organozinc Reagent Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

troubleshooting poor yield in zinc iodide synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals experiencing poor yields in zinc iodide synthesis.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: What are the most common reasons for a low yield in zinc iodide synthesis?

A low percent yield can stem from several factors throughout the experimental process. These include incomplete reactions, side reactions, and loss of product during handling and purification.[1][2][3] Procedural losses, such as splattering during the drying process, can also significantly reduce the final yield.[4]

Q2: My reaction mixture formed a white precipitate that is not zinc iodide. What is it and why did it form?

The formation of a fluffy white precipitate is likely zinc hydroxide (B78521) (Zn(OH)₂).[5] This occurs when zinc and iodine react in deionized water without an acid catalyst.[5] Zinc iodide can be hydrolyzed by water to form zinc hydroxide.[5] To prevent this side reaction, a small amount of dilute acetic acid is typically added to the reaction medium.[5][6][7]

Q3: Why didn't the zinc and iodine react?

Zinc and iodine do not combine directly at room temperature in the absence of a solvent.[8] A solvent, such as water, ethanol, or ether, is necessary to facilitate the transfer of electrons and initiate the reaction.[5][8][9] The reaction is an exothermic redox process that occurs when zinc powder is added to a solution of iodine.[9]

Q4: How can I tell if the reaction is complete?

The reaction is typically complete when the characteristic brown or violet color of the iodine fades, leaving a clear, colorless solution of zinc iodide and unreacted zinc metal.[9][10] If the color persists, it may indicate that the iodine has not been fully consumed, and adding small additional amounts of zinc powder may be necessary.[9]

Q5: I lost a significant amount of product during the drying step. How can this be avoided?

Loss of product during drying is often caused by overheating the zinc iodide solution.[4] This can lead to popping and splattering of the crystals as the water evaporates.[4] To prevent this, heat the solution gently on a hot plate at a low to medium-low setting.[4][11] Evaporation should be slow and controlled to avoid losing the solid product. Be cautious, as overheating can also cause the product to decompose.[11]

Q6: Can the purity of my starting materials affect the yield?

Yes, impurities in the reactants can interfere with the reaction, leading to the formation of side products or slowing down the main reaction, which ultimately reduces the yield of the desired product.[1][2][12] Using pure reagents and clean, dry glassware is crucial for maximizing yield.[13]

Experimental Protocols & Data

Protocol 1: Synthesis of Zinc Iodide in an Aqueous Medium

This protocol is adapted from procedures involving the direct reaction of zinc and iodine in water, with an acid catalyst to prevent side reactions.

Materials:

• Granulated Zinc (Zn): 1.0 g

• Iodine (I₂): 1.0 g

• Distilled Water: 2.0 mL

• 2 M Acetic Acid: 4 drops

Procedure:

• To a test tube, add 1.0 g of granulated zinc, 2.0 mL of distilled water, and 4 drops of 2 M acetic acid.[4]

• Carefully add 1.0 g of iodine to the mixture.[4]

• Agitate the mixture by swirling. The reaction is exothermic and will proceed for several minutes.[9][14]

• Continue agitating until the brown color of the iodine disappears, indicating the reaction is complete.[9] Excess zinc will remain.

• Set up a gravity filtration apparatus to separate the excess zinc from the zinc iodide solution. Pour the contents of the test tube onto the filter paper, collecting the clear, colorless filtrate in an evaporating dish.[4]

• Rinse the remaining zinc on the filter paper with a small amount of distilled water to ensure all the zinc iodide is collected.

• Gently heat the evaporating dish on a hot plate at a low setting to evaporate the water. Avoid vigorous boiling to prevent splattering.[4][11]

• Once all the water has evaporated, a white solid of zinc iodide will remain.[9] Allow the dish to cool completely before weighing the final product.

Quantitative Data Summary

The following table summarizes reactant quantities from various synthesis methods. The direct synthesis from elements is generally preferred due to its efficiency and lower cost.[5]

Reactant 1 (Zinc)	Reactant 2 (Iodine)	Solvent	Additive	Notes	Expected Yield
1.0 g (granulated)	1.0 g	2.0 mL Distilled Water	4 drops 2 M Acetic Acid	Acetic acid prevents the formation of zinc hydroxide precipitate.[4][5]	~40-95% (highly dependent on technique)[4]
Excess Powder	0.5 g	5.0 cm³ Ethanol	None	Reaction is exothermic; the disappearance of the brown iodine color indicates completion.[9]	Can approach 100% with careful technique.[15]
0.1 g (powder)	0.1 g	1 drop Distilled Water	None	A small-scale reaction, often used for demonstrations; initiated by a single drop of water.[16]	Primarily for qualitative observation.

Visual Guides

Troubleshooting Workflow for Poor Yield

The following diagram outlines a logical workflow for diagnosing the cause of low yield in zinc iodide synthesis.

Caption: Troubleshooting flowchart for low zinc iodide yield.

Zinc Iodide Synthesis Pathway

This diagram illustrates the primary synthesis reaction and a common side reaction.

Caption: Reaction pathways in zinc iodide synthesis.

References

• 1. When Yield Prediction Does Not Yield Prediction: An Overview of the Current Challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 2. m.youtube.com [m.youtube.com]
• 3. solubilityofthings.com [solubilityofthings.com]
• 4. physicsforums.com [physicsforums.com]
• 5. chemistry.mdma.ch [chemistry.mdma.ch]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Zinc iodide - Wikipedia [en.wikipedia.org]
• 9. Exothermic redox reaction of zinc with iodine | Class experiment | RSC Education [edu.rsc.org]
• 10. S120: Chemical Rxns – Synthesis & Decomposition – Zn & I2 | Lecture Demonstration Manual General Chemistry | University of Colorado Boulder [colorado.edu]
• 11. m.youtube.com [m.youtube.com]
• 12. Reddit - The heart of the internet [reddit.com]
• 13. How To [chem.rochester.edu]
• 14. files-backend.assets.thrillshare.com [files-backend.assets.thrillshare.com]
• 15. pubs.acs.org [pubs.acs.org]
• 16. chymist.com [chymist.com]

Technical Support Center: Minimizing Polyiodide Shuttling in Zinc-Iodine Batteries

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing polyiodide shuttling in zinc-iodine batteries (ZIBs).

Section 1: Frequently Asked Questions (FAQs)

Q1: What is the polyiodide shuttle effect in zinc-iodine batteries?

A1: The polyiodide shuttle effect is a primary cause of capacity fading and low coulombic efficiency in ZIBs.[1][2] During the charging process, iodide ions (I⁻) at the cathode are oxidized to iodine (I₂). This iodine can then react with excess I⁻ in the electrolyte to form soluble polyiodide ions, such as triiodide (I₃⁻) and pentaiodide (I₅⁻).[1] These polyiodide ions are highly mobile and can diffuse across the separator to the zinc anode. At the anode, they are chemically reduced back to I⁻ by the zinc metal, which in turn gets oxidized to Zn²⁺. The newly formed I⁻ can then travel back to the cathode to be re-oxidized, creating a parasitic "shuttle" that leads to continuous self-discharge, corrosion of the zinc anode, and a rapid loss of active material from the cathode.[2]

Q2: What are the common symptoms of significant polyiodide shuttling in my ZIB experiments?

A2: Common indicators of a severe polyiodide shuttle effect include:

• Rapid Capacity Fading: A noticeable decrease in the battery's discharge capacity over a small number of cycles.[1][2]

• Low Coulombic Efficiency (CE): The ratio of discharge capacity to charge capacity is significantly less than 100%. This indicates that a portion of the charge is consumed by the parasitic shuttle reaction rather than being stored for discharge.

• High Self-Discharge Rate: The battery loses its charge quickly even when not in use (at open circuit).[1]

• Visible Color Change in Electrolyte: The electrolyte may turn yellow or brown due to the presence of dissolved polyiodides.

• Corrosion and Dendrite Formation on the Zinc Anode: Post-mortem analysis of the zinc anode may reveal a corroded surface and the growth of zinc dendrites, which can be exacerbated by the shuttle effect.[1][2]

Q3: What are the main strategies to minimize the polyiodide shuttle effect?

A3: The primary strategies to mitigate polyiodide shuttling can be categorized into three main areas:

• Electrolyte Modification: Introducing additives to the electrolyte that can complex with and immobilize the polyiodide ions, preventing their migration to the anode.[3][4]

• Cathode Material Engineering: Designing cathode host materials with strong physical or chemical adsorption capabilities to confine the iodine and polyiodide species within the cathode structure.[2][5]

• Separator Modification: Utilizing advanced separators that can selectively block the transport of polyiodide ions while allowing the passage of zinc ions.

Section 2: Troubleshooting Guides

This section provides a question-and-answer format to address specific issues you may encounter during your experiments.

Issue 1: My battery shows a rapid drop in capacity and the coulombic efficiency is below 80%.

• Possible Cause: Severe polyiodide shuttling is the most likely culprit. The dissolved polyiodides are causing a significant loss of active material and a high rate of self-discharge.

• Troubleshooting Steps:

  • Visual Inspection: If possible and safe, disassemble a cycled cell in an inert atmosphere. Observe the color of the separator and the electrolyte. A yellow or brown coloration is a strong indicator of dissolved polyiodides.

  • Electrolyte Additive: Introduce an electrolyte additive known to suppress polyiodide shuttling. Common examples include polyvinyl alcohol (PVA), starch, and resorcinol.[3][4][6] Start with a low concentration (e.g., 1-2 wt%) and optimize based on performance.

  • Cathode Host Material: If you are preparing your own cathodes, consider using a host material with a high surface area and porous structure, such as activated carbon or graphene, to better confine the iodine.[5]

  • In-situ UV-vis Spectroscopy: To confirm the presence and concentration of polyiodides in the electrolyte during cycling, perform in-situ UV-visible spectroscopy. A decrease in the characteristic absorption peaks of polyiodides with your chosen mitigation strategy will confirm its effectiveness.

Issue 2: I've added a shuttle-suppressing additive to my electrolyte, but the capacity is still fading, albeit at a slower rate.

• Possible Cause: While the additive may be reducing the shuttle effect, it might not be completely eliminating it. Other degradation mechanisms, such as zinc dendrite formation or instability of the cathode host material, could also be contributing to capacity fade.[1]

• Troubleshooting Steps:

  • Optimize Additive Concentration: The concentration of the additive is crucial. Too little may be ineffective, while too much could negatively impact the electrolyte's ionic conductivity. Systematically vary the additive concentration to find the optimal balance.

  • Characterize the Zinc Anode: After cycling, carefully disassemble the cell and examine the zinc anode using Scanning Electron Microscopy (SEM). Look for signs of dendrite growth or corrosion. If dendrites are present, consider using electrolyte additives that also promote uniform zinc deposition.

  • Evaluate Cathode Stability: Analyze the morphology and structure of your cathode material before and after cycling using techniques like SEM and X-ray Diffraction (XRD) to check for any degradation of the host material.

  • Separator Modification: Consider using a modified separator, such as a cation-exchange membrane, that can more effectively block the negatively charged polyiodide ions.

Section 3: Quantitative Data on Shuttle Suppression Strategies

The following tables summarize the performance of different strategies for minimizing polyiodide shuttling in zinc-iodine batteries.

Table 1: Performance of Electrolyte Additives

Electrolyte Additive	Concentration	Initial Discharge Capacity (mAh g⁻¹)	Capacity Retention	Coulombic Efficiency (%)	Reference
Polyvinyl Alcohol (PVA)	2.5 wt%	~160 at 0.2 A g⁻¹	Improved retention over 100 cycles	~98	[3]
Resorcinol (RSC)	Not Specified	141.1 at 1 A g⁻¹	85.8% after 10,000 cycles	High	[4]
Starch	Used as cathode binder/additive	Not Specified	>99% after 50,000 cycles	~100	[6]

Table 2: Performance of Different Cathode Host Materials

Cathode Host Material	Iodine Loading	Initial Discharge Capacity (mAh g⁻¹)	Capacity Retention	Coulombic Efficiency (%)	Reference
N-doped Hierarchical Porous Carbon	up to 61.6 wt%	~124.3 Wh kg⁻¹ (Energy Density)	Not Specified	High	[7]
Amorphous Cobalt Phosphide@Carbon	Not Specified	~80 at 1.0 A g⁻¹	Stable over 850 cycles	High	[8]
Br-doped Carbon Nitride	14.1 mg cm⁻²	97.0 at high loading	Stable performance	High	[9]

Section 4: Experimental Protocols

Protocol 1: Preparation of Iodine-Carbon Composite Cathode

This protocol describes a common method for preparing an iodine-carbon composite cathode.

• Materials:

  • Porous carbon material (e.g., activated carbon, Ketjen black)

  • Iodine (I₂) crystals

  • Binder (e.g., PVDF)

  • Conductive additive (e.g., Super P)

  • Solvent (e.g., N-Methyl-2-pyrrolidone - NMP)

  • Current collector (e.g., carbon cloth, titanium foil)

• Procedure:

  • Melt Infiltration: In a sealed container, thoroughly mix the porous carbon material and iodine crystals in a desired weight ratio (e.g., 70:30 carbon:iodine).

  • Heat the mixture in an oven or tube furnace to a temperature above the melting point of iodine (~114 °C) but below its boiling point, for instance, at 150 °C for several hours, to allow the molten iodine to infiltrate the pores of the carbon host.

  • Allow the mixture to cool down to room temperature. The resulting product is the iodine-carbon composite.

  • Slurry Preparation: Prepare a slurry by mixing the iodine-carbon composite, conductive additive, and binder in a weight ratio of typically 8:1:1 in a small amount of NMP solvent.

  • Coating: Coat the slurry uniformly onto the current collector using a doctor blade.

  • Drying: Dry the coated electrode in a vacuum oven at around 60 °C for at least 12 hours to remove the solvent.

  • Electrode Punching: Punch out circular electrodes of the desired diameter for cell assembly.

Protocol 2: Visualization of Polyiodide Shuttle in an H-type Cell

This protocol outlines the setup for a visual demonstration of the polyiodide shuttle effect.

• Materials:

  • H-type glass cell with a separator (e.g., glass fiber or Nafion membrane) separating the two compartments.

  • Zinc foil electrode (anode).

  • Iodine-carbon composite electrode (cathode).

  • Zinc-based electrolyte (e.g., 2 M ZnSO₄).

  • Electrolyte with a shuttle-suppressing additive (for comparison).

  • Potentiostat/galvanostat.

• Procedure:

  • Cell Assembly:

    • Place the separator in the frit of the H-type cell, ensuring a good seal.

    • In one compartment, insert the zinc foil anode.

    • In the other compartment, insert the iodine-carbon composite cathode.

    • Fill both compartments with the zinc-based electrolyte to the same level, ensuring the electrodes are fully submerged.

  • Control Experiment: Assemble a second H-type cell with the same components but using an electrolyte containing a shuttle-suppressing additive.

  • Electrochemical Cycling: Connect the electrodes to a potentiostat and begin charging the cells at a constant current.

  • Observation: Visually monitor the anode compartment over time. In the cell without the additive, a yellow/brown color will gradually appear in the anode compartment as polyiodides shuttle across the separator. The intensity of the color can be correlated with the extent of the shuttle effect. In the cell with the effective additive, the color change in the anode compartment should be significantly less or absent.[3]

Protocol 3: In-situ UV-vis Spectroscopy of the Electrolyte

This protocol describes how to monitor the concentration of polyiodides in the electrolyte during battery operation.

• Materials:

  • A specially designed spectroelectrochemical cell with quartz windows that allow a UV-vis beam to pass through the electrolyte.

  • Zinc foil anode and iodine-carbon cathode.

  • Zinc-based electrolyte.

  • UV-vis spectrometer.

  • Potentiostat/galvanostat.

• Procedure:

  • Cell Assembly: Assemble the spectroelectrochemical cell according to the manufacturer's instructions, ensuring the electrolyte fills the optical path.

  • Baseline Spectrum: Record a UV-vis spectrum of the pristine electrolyte before starting any electrochemical cycling. This will serve as the baseline.

  • Electrochemical Cycling: Begin charging the cell at a constant current.

  • Spectral Acquisition: Periodically record the UV-vis spectra of the electrolyte during the charging and discharging processes.

  • Data Analysis: The triiodide ion (I₃⁻) has characteristic absorption peaks at approximately 290 nm and 360 nm. Monitor the change in the absorbance at these wavelengths. An increase in absorbance indicates an increase in the concentration of I₃⁻ in the electrolyte, confirming the shuttle effect. The effectiveness of any mitigation strategy can be evaluated by the reduction in the intensity of these peaks compared to a control experiment.

Section 5: Visualizations

References

• 1. Advancements in aqueous zinc–iodine batteries: a review - Chemical Science (RSC Publishing) DOI:10.1039/D3SC06150G [pubs.rsc.org]
• 2. mdpi.com [mdpi.com]
• 3. Restraining the shuttle effect of polyiodides and modulating the deposition of zinc ions to enhance the cycle lifespan of aqueous Zn–I2 batteries - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Taming polyiodides: phenol chemistry for shuttle-free and durable zinc–iodine batteries - Energy & Environmental Science (RSC Publishing) [pubs.rsc.org]
• 5. Carbon Materials for Zinc-Iodine Battery Cathodes [manu56.magtech.com.cn]
• 6. Polyiodide Confinement by Starch Enables Shuttle-Free Zn-Iodine Batteries [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. An Advanced Host Material for Aqueous Zinc–iodine Batteries - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]

Technical Support Center: Stabilizing Zinc Anodes in Zinc-Iodine Battery Electrolytes

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on stabilizing zinc anodes in zinc-iodine battery electrolytes.

Troubleshooting Guide

This guide addresses common issues encountered during experimentation, offering potential causes and solutions.

Issue	Potential Causes	Troubleshooting Steps & Solutions
Rapid capacity fading and short cycle life	1. Zinc Dendrite Formation: Uneven zinc deposition leads to "tree-like" structures that can pierce the separator, causing short circuits.[1][2][3] 2. Hydrogen Evolution Reaction (HER): Reduction of water at the anode surface consumes the electrolyte and passivates the zinc surface.[1][2] 3. Corrosion: The acidic nature of the electrolyte can lead to the corrosion of the zinc anode.[1][2]	1. Post-mortem Analysis: Disassemble the cell in an inert atmosphere and visually inspect the zinc anode for mossy or needle-like deposits using Scanning Electron Microscopy (SEM).[4][5] 2. Electrolyte Modification: Introduce additives to the electrolyte to suppress dendrite growth. Common additives include organic molecules (e.g., polyethylene (B3416737) glycol - PEG), metal ions, or leveling agents.[4][6] 3. Anode Surface Coating: Apply a protective layer (e.g., TiO2, ZIF-8) on the zinc anode to create a stable solid-electrolyte interphase (SEI) that promotes uniform zinc deposition.[7][8] 4. Optimize Current Density: Operate the battery at a lower current density to favor more uniform zinc deposition.[4]
Low Coulombic Efficiency (CE)	1. "Dead" Zinc Formation: Detached zinc dendrites that lose electrical contact with the anode.[9] 2. Side Reactions: Hydrogen evolution and corrosion consume charge that would otherwise be used for zinc plating/stripping.[1]	1. Measure CE Accurately: Use a galvanostatic cycling method with a high-precision charger to determine the ratio of charge extracted during discharging to the charge supplied during charging.[10][11][12][13] 2. Electrolyte Additives: Utilize additives that can suppress side reactions. For instance, some additives can increase the overpotential for hydrogen evolution.[6][14] 3. Surface Modification: A stable protective coating can minimize the exposed zinc surface area, thereby reducing side reactions.[7][8]
Voltage Instability and Fluctuations during Cycling	1. Dendrite-Induced Short Circuits: Intermittent contact between growing dendrites and the cathode.[2] 2. Passivation Layer Formation: Formation of insulating byproducts (e.g., zinc oxides or hydroxides) on the anode surface increases cell resistance.[3]	1. In-situ/Operando Monitoring: If available, use techniques like in-situ optical microscopy to observe dendrite growth during cycling.[15] 2. Electrochemical Impedance Spectroscopy (EIS): Monitor the change in charge transfer resistance over cycles. A significant increase may indicate passivation. 3. pH Control: Employ buffered electrolytes or additives that can maintain a stable pH at the anode-electrolyte interface.

Frequently Asked Questions (FAQs)

Zinc Dendrite Formation

Q1: What is the "tip effect" and how does it contribute to zinc dendrite growth?

A1: The "tip effect" describes the phenomenon where an uneven electric field concentrates at sharp points or "tips" on the electrode surface. This intensified electric field attracts more zinc ions to these tips, leading to preferential and accelerated deposition, which results in the uncontrolled growth of dendrites. This process creates a positive feedback loop, as the growing dendrite further concentrates the electric field, exacerbating the problem.[4]

Q2: How does current density influence the formation of zinc dendrites?

A2: Higher current densities generally worsen zinc dendrite growth. At high currents, the rate of zinc ion consumption at the anode surface can exceed the rate of their diffusion from the bulk electrolyte. This condition, known as diffusion-limited growth, promotes the formation of sharp, needle-like dendrites. Conversely, lower current densities typically allow for more controlled and uniform zinc deposition.[4]

Q3: What are the primary strategies to suppress zinc dendrite formation?

A3: The main strategies to suppress zinc dendrites fall into three categories:

• Electrolyte Additives: Introducing small amounts of specific chemicals to the electrolyte can alter zinc deposition behavior. These can be organic molecules, metal ions, or leveling agents that adsorb on the zinc surface to promote uniform ion flux.[1][4][6]

• Anode Surface Coating: Applying a protective layer on the zinc anode can create a stable artificial solid-electrolyte interphase (SEI). This layer physically blocks dendrite growth and encourages even zinc deposition.[7][8][16]

• 3D Anode Architecture: Designing a three-dimensional porous structure for the zinc anode can reduce the local current density and provide more uniform sites for zinc deposition, thereby mitigating dendrite formation.

Side Reactions: Hydrogen Evolution and Corrosion

Q4: What causes the hydrogen evolution reaction (HER) at the zinc anode?

A4: In aqueous electrolytes, water can be reduced at the anode surface to produce hydrogen gas and hydroxide (B78521) ions. This reaction is thermodynamically favorable and competes with the desired zinc plating reaction, leading to reduced Coulombic efficiency and consumption of the electrolyte.[1][2]

Q5: How can the hydrogen evolution reaction be suppressed?

A5: Suppressing HER can be achieved by:

• Increasing the HER Overpotential: Using electrolyte additives or anode surface coatings that make it kinetically more difficult for hydrogen to evolve.

• Reducing Water Activity: Employing "water-in-salt" electrolytes where the concentration of salt is very high, leaving fewer free water molecules available to react.

• Creating a Protective Barrier: A dense and uniform surface coating can physically isolate the zinc anode from the aqueous electrolyte.[8]

Q6: What leads to the corrosion of the zinc anode?

A6: Zinc is a relatively reactive metal and can corrode in the mildly acidic aqueous electrolytes typically used in zinc-iodine batteries. This corrosion process consumes the active zinc material and can lead to the formation of passivating layers on the anode surface.[1][2]

Quantitative Data on Stabilization Strategies

The following tables summarize the performance of different strategies for stabilizing zinc anodes.

Table 1: Performance of Electrolyte Additives

Additive	Concentration	Key Effects	Coulombic Efficiency (%)	Cycling Stability (hours @ current density)
Polyethylene Glycol (PEG-200)	0.1 M	Suppresses dendrites, homogenizes interfacial electric field	Not specified	890 h @ 1 mA/cm²
Benzylidene Acetone (BDA)	0.5 - 2.0 mM	Increases nucleation overpotential, refines grain size[4][6]	Not specified	890 h @ 1 mA/cm²[6]
Tetraethylammonium (TEA)	Not specified	-	Nearly 100%	3,900 h @ 2 mA/cm²[17]
Pectin	Not specified	Suppresses dendrite growth, low overpotential	Not specified	2500 h @ 1.0 mA/cm²[14]
Amphiphilic Fluorinated Block Copolymer	2.0 mg/mL	Forms a protective ZnF2-rich layer	99.6% over 700 cycles	>3800 h @ 1.0 mA/cm²[18][19]

Table 2: Performance of Anode Surface Coatings

Coating Material	Deposition Method	Key Effects	Coulombic Efficiency (%)	Cycling Stability (hours @ current density)
TiO₂	Atomic Layer Deposition	Acts as a corrosion inhibitor, enhances kinetics[8]	>99%	>95 h @ 1 mA/cm²[8]
ZnS	Sulfidation	Facilitates dendrite-free zinc deposition	Not specified	1100 h @ 2 mA/cm²[2]
ZIF-8	In-situ growth	Inhibits hydrogen evolution, suppresses dendrite growth	Not specified	Not specified
Sn-ZnF₂	Substitution reaction	Mitigates dendrite formation and corrosion	>99%	>20,000 cycles (in full cell)[20]
Carbon Dots in Mesoporous TiO₂	Coating	Stabilizes the zinc anode and controls zinc deposition	Not specified	Not specified

Detailed Experimental Protocols

Scanning Electron Microscopy (SEM) for Anode Morphology

• Cell Disassembly: After cycling, carefully disassemble the coin cell in an inert atmosphere (e.g., an argon-filled glovebox) to prevent oxidation of the zinc anode.

• Sample Preparation: Gently rinse the zinc anode with a suitable solvent (e.g., dimethyl carbonate) to remove any residual electrolyte.

• Drying: Allow the anode to dry completely inside the glovebox.

• Mounting: Mount the dried zinc anode onto an SEM stub using conductive carbon tape.

• Imaging: Transfer the mounted sample to the SEM chamber and acquire images at various magnifications to observe the surface morphology, looking for evidence of dendrites, corrosion, or passivation layers.[5][21]

X-Ray Diffraction (XRD) for Crystal Structure Analysis

• Sample Preparation: Prepare the zinc anode as described in the SEM protocol (steps 1-3).

• Mounting: Place the dried zinc anode on a zero-background sample holder.

• Data Acquisition: Mount the sample holder in the XRD instrument. Collect the diffraction pattern over a desired 2θ range (e.g., 10-100°).[22]

• Data Analysis: Analyze the positions and intensities of the diffraction peaks to identify the crystalline phases present on the anode surface (e.g., zinc, zinc oxide, or other byproducts) and to determine the preferred crystal orientation of the zinc deposits.[23][24][25][26]

Measurement of Coulombic Efficiency (CE)

• Cell Assembly: Assemble a two-electrode cell with a zinc anode as the working electrode and a stable counter electrode (e.g., copper foil).

• Galvanostatic Cycling:

  • Plate a known amount of zinc onto the counter electrode at a constant current density for a specific duration.

  • Strip the deposited zinc from the counter electrode by reversing the current until a cutoff voltage is reached.

• Calculation: The Coulombic efficiency is calculated as the ratio of the charge extracted during stripping to the charge supplied during plating.[10][11][12][13] CE = (Charge_stripping / Charge_plating) * 100%

• Cycling: Repeat this process for multiple cycles to evaluate the stability of the CE over time.

Visualizations

Caption: Problem-Solution-Outcome workflow for stabilizing zinc anodes.

Caption: Workflow for post-cycling characterization of zinc anodes.

References

• 1. mdpi.com [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Zinc dendrite suppression by a novel additive combination for rechargeable aqueous zinc batteries - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. mai.group.whut.edu.cn [mai.group.whut.edu.cn]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. An effective descriptor for the screening of electrolyte additives toward the stabilization of Zn metal anodes - Energy & Environmental Science (RSC Publishing) DOI:10.1039/D4EE00199K [pubs.rsc.org]
• 15. researchgate.net [researchgate.net]
• 16. mdpi.com [mdpi.com]
• 17. researchgate.net [researchgate.net]
• 18. pubs.acs.org [pubs.acs.org]
• 19. pubs.acs.org [pubs.acs.org]
• 20. researchgate.net [researchgate.net]
• 21. researchgate.net [researchgate.net]
• 22. cosmosjournal.in [cosmosjournal.in]
• 23. researchgate.net [researchgate.net]
• 24. researchgate.net [researchgate.net]
• 25. researchgate.net [researchgate.net]
• 26. researchgate.net [researchgate.net]

Technical Support Center: Zinc Iodide in Aqueous Solutions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with zinc iodide in aqueous solutions.

Troubleshooting Guides

Issue 1: A white precipitate forms in my aqueous zinc iodide solution.

Question: I dissolved zinc iodide in water, and a white solid precipitated out. What is this precipitate, and how can I prevent it?

Answer:

The white precipitate is likely zinc hydroxide (B78521) (Zn(OH)₂). This occurs because zinc iodide solutions are slightly acidic (around pH 5) and can undergo hydrolysis, as shown in the reaction below.[1]

ZnI₂(aq) + 2H₂O(l) ⇌ Zn(OH)₂(s) + 2HI(aq)

Troubleshooting Steps:

• pH Adjustment: The formation of zinc hydroxide is highly dependent on the pH of the solution. To prevent its precipitation, you can add a few drops of a weak acid, such as acetic acid, to lower the pH and shift the equilibrium away from the formation of the hydroxide.[2][3] For many applications involving zinc salts, maintaining a pH between 5 and 6 can prevent this issue.[4][5]

• Redissolving the Precipitate: If a precipitate has already formed, it can often be redissolved by the careful, dropwise addition of a dilute acid (e.g., 1 M acetic acid or dilute hydrochloric acid) while stirring until the solution becomes clear.

• Use of Deoxygenated Water: While the primary cause is hydrolysis, using deoxygenated water can help minimize other potential side reactions that might alter the pH.

Issue 2: My zinc iodide solution has turned yellow or brown.

Question: My initially colorless zinc iodide solution has developed a yellow or brown tint. What is causing this discoloration, and how can I fix it?

Answer:

The yellow or brown color is due to the formation of iodine (I₂) or triiodide ions (I₃⁻). This is a common issue caused by the oxidation of iodide ions (I⁻) by atmospheric oxygen, a reaction that can be accelerated by exposure to light.[1][6]

4I⁻(aq) + O₂(g) + 4H⁺(aq) → 2I₂(aq) + 2H₂O(l) I₂(aq) + I⁻(aq) ⇌ I₃⁻(aq) (brown in solution)

Troubleshooting Steps:

• Removal of Color: To remove the brown color, you can add a small amount of zinc dust and stir the solution. The zinc metal will reduce the iodine back to colorless iodide ions.[7] Continue adding small portions of zinc dust until the color disappears. The excess zinc can then be removed by filtration. Alternatively, a dilute solution of sodium thiosulfate (B1220275) can be used to reduce the iodine.[8][9][10]

• Proper Storage: To prevent discoloration, store zinc iodide solutions in amber glass bottles to protect them from light and with a tightly sealed cap to minimize contact with air.[11] Storing the solution in a cool, dark place is also recommended.

• Use of Deoxygenated Solvents: Preparing the solution with deoxygenated water can help slow down the initial oxidation process.[12]

Frequently Asked Questions (FAQs)

Q1: What is the solubility of zinc iodide in water?

A1: Zinc iodide is highly soluble in water. Its solubility increases with temperature. See the table below for specific values.[13][14][15]

Q2: At what pH does zinc hydroxide start to precipitate from a zinc iodide solution?

A2: The exact pH depends on the concentration of the zinc iodide solution. However, precipitation of zinc hydroxide generally begins to occur in the pH range of 7 to 9.5.[4][16] To ensure the zinc remains in solution, it is advisable to maintain a slightly acidic pH.

Q3: Is it normal for the synthesis of zinc iodide from elemental zinc and iodine in water to be exothermic?

A3: Yes, the reaction between zinc metal and iodine in an aqueous medium is an exothermic redox reaction, and it is normal to observe a temperature increase.[7]

Q4: Can I use solvents other than water to dissolve zinc iodide?

A4: Yes, zinc iodide is also soluble in ethanol, ether, ammonia (B1221849) solution, sodium hydroxide, and ammonium (B1175870) carbonate solution, and slightly soluble in glycerol.[1][6]

Q5: How should I handle and store solid zinc iodide?

A5: Zinc iodide is hygroscopic, meaning it readily absorbs moisture from the air.[14] It is also sensitive to light and air, which can cause it to turn brown.[1] Therefore, it should be stored in a tightly sealed container in a cool, dry, and dark place.

Data Presentation

Table 1: Solubility of Zinc Iodide in Water at Various Temperatures

Temperature (°C)	Solubility ( g/100 g of water)
0	430.6
18	432
20	450
40	446
60	468
80	488
100	510

Table 2: pH for Optimum Precipitation of Various Metal Hydroxides

Metal Hydroxide	Optimum pH for Precipitation
Chromium(III) Hydroxide	7.5
Copper(II) Hydroxide	8.1
Zinc Hydroxide	10.1
Nickel(II) Hydroxide	10.8
Cadmium Hydroxide	11.0

Note: While the optimum precipitation for zinc hydroxide is at a higher pH, it can begin to precipitate at a lower pH depending on the concentration.[5]

Experimental Protocols

Protocol 1: Preparation of a Stable Aqueous Zinc Iodide Solution

Objective: To prepare an aqueous solution of zinc iodide that remains clear and colorless.

Materials:

• Zinc iodide (ZnI₂)

• Deionized water (preferably deoxygenated by boiling or sparging with nitrogen)

• Glacial acetic acid

• Volumetric flask

• Stir plate and stir bar

Methodology:

• Add approximately 80% of the final desired volume of deionized water to a beaker.

• While stirring, add a few drops of glacial acetic acid to slightly acidify the water (to a pH of approximately 5-6).

• Slowly add the pre-weighed zinc iodide powder to the stirring water.

• Continue to stir until the zinc iodide is completely dissolved.

• Transfer the solution to a volumetric flask.

• Rinse the beaker with a small amount of the acidified deionized water and add the rinsing to the volumetric flask.

• Bring the solution to the final volume with the acidified deionized water.

• Stopper the flask and invert several times to ensure the solution is homogeneous.

• Transfer the solution to a tightly sealed amber glass bottle for storage.

Protocol 2: Synthesis of Zinc Iodide from Elemental Zinc and Iodine

Objective: To synthesize zinc iodide from its elements while minimizing side reactions.[7][17]

Materials:

• Zinc powder or dust

• Iodine crystals

• Deionized water

• Acetic acid (optional, to prevent zinc hydroxide formation)

• Erlenmeyer flask

• Stir plate and stir bar

• Filter paper and funnel

Methodology:

• In a fume hood, add a measured amount of zinc powder to an Erlenmeyer flask.

• Add a stoichiometric amount or a slight excess of iodine crystals to the flask.

• Add a small amount of deionized water to the flask to act as a medium for the reaction. If desired, a few drops of acetic acid can be added to the water beforehand.[2]

• Place the flask on a stir plate and begin stirring. The reaction is exothermic and the solution will turn dark brown as the iodine dissolves and reacts.

• Continue stirring until the brown color of the iodine fades, and the solution becomes colorless or pale yellow, indicating that the iodine has been consumed. If the color persists, a small additional amount of zinc powder can be added.[7]

• Once the reaction is complete, filter the solution to remove any unreacted zinc powder.

• The resulting clear solution is aqueous zinc iodide. If solid zinc iodide is desired, the water can be carefully evaporated.

Visualizations

Caption: Hydrolysis of zinc iodide leading to the precipitation of zinc hydroxide.

Caption: Oxidation of iodide ions to iodine and its reduction back to iodide.

Caption: Workflow for preparing a stable aqueous solution of zinc iodide.

References

• 1. Zinc iodide | 10139-47-6 [chemicalbook.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Precipitation By pH - Water Specialists Environmental Technologies [waterspecialists.biz]
• 6. Zinc iodide [ghtech.com]
• 7. Exothermic redox reaction of zinc with iodine | Class experiment | RSC Education [edu.rsc.org]
• 8. Sciencemadness Discussion Board - How to remove brown stains off beaker - Powered by XMB 1.9.11 [sciencemadness.org]
• 9. Workup [chem.rochester.edu]
• 10. Reddit - The heart of the internet [reddit.com]
• 11. carlroth.com [carlroth.com]
• 12. Oxidation of Potassium Iodide by Hydrogen Peroxide [chem.rutgers.edu]
• 13. scribd.com [scribd.com]
• 14. Zinc iodide - Wikipedia [en.wikipedia.org]
• 15. medium.com [medium.com]
• 16. mdpi.com [mdpi.com]
• 17. chymist.com [chymist.com]

Technical Support Center: Purification of Crude Zinc Iodide

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with crude zinc iodide.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in crude zinc iodide?

A1: Crude zinc iodide can contain a variety of impurities depending on the synthesis method. Common impurities include:

• Unreacted starting materials: Excess zinc powder or unreacted iodine.

• Side-reaction products: Zinc oxide or zinc hydroxide (B78521) may form if the reaction is carried out in the presence of water and exposed to air.[1][2]

• Metal salts: If the zinc used is not high-purity, salts of other metals such as copper, iron, lead, and cadmium may be present.[3]

• Solvent residues: Residual solvents like water, ether, or ethanol (B145695) from the synthesis process.

• Decomposition products: Zinc iodide can slowly decompose to release free iodine, especially when exposed to light and air, giving it a brownish tint.[1][4]

Q2: What is the white precipitate that sometimes forms during the synthesis of zinc iodide in an aqueous solution?

A2: The white precipitate is likely zinc hydroxide, formed from the hydrolysis of the zinc ion. This can be avoided by carrying out the reaction in a slightly acidic medium, for example, by adding a few drops of acetic acid.[2]

Q3: Why has my white zinc iodide powder turned brown?

A3: Zinc iodide is sensitive to light and air.[1] The brown discoloration is due to the decomposition of zinc iodide, which releases free iodine.[4][5] To prevent this, store zinc iodide in a cool, dark, and dry place, preferably under an inert atmosphere.

Q4: What is the best method for purifying small quantities of crude zinc iodide in a laboratory setting?

A4: For small-scale laboratory purification, sublimation is a highly effective method for obtaining high-purity zinc iodide.[1][6] Recrystallization from a suitable solvent is also a common and effective technique.

Troubleshooting Guide

Problem	Possible Cause(s)	Solution(s)
Low Yield of Purified Zinc Iodide	1. Incomplete reaction during synthesis.2. Loss of product during filtration or transfer.3. Splattering and loss of product during evaporation/drying.	1. Ensure the reaction goes to completion (e.g., the color of iodine disappears).2. Carefully handle the product during transfers. Wash filter paper with a small amount of the solvent to recover all the product.3. Heat the solution gently during solvent evaporation to avoid splattering.[7] Using a rotary evaporator can also help.
The Purified Zinc Iodide is Yellow or Brown	1. Presence of free iodine due to incomplete reaction.2. Decomposition of zinc iodide during purification (e.g., overheating).3. Exposure to light and air after purification.	1. During synthesis, ensure all iodine has reacted. If the solution is still colored, add a small amount of zinc powder and continue stirring until the color fades.[8]2. Avoid excessive heating during drying or sublimation.3. Store the purified product in a dark, airtight container.
The Final Product is Damp or Sticky	1. Incomplete removal of the solvent.2. Zinc iodide is highly hygroscopic and has absorbed moisture from the air.[1]	1. Ensure the product is completely dry before storage. Drying in a vacuum desiccator can be effective.[1]2. Handle and store the purified zinc iodide in a dry atmosphere (e.g., in a glove box or a desiccator).
Insoluble Impurities are Present in the Final Product	1. Incomplete filtration of unreacted zinc or other solid impurities.	1. Re-dissolve the crude zinc iodide in a suitable solvent and filter the solution through a fine filter paper before recrystallization or solvent evaporation.

Data Presentation

Table 1: Solubility of Zinc Iodide in Various Solvents

Solvent	Temperature (°C)	Solubility ( g/100 g of solvent)
Water	0	430.6[9]
Water	18	432[9]
Water	40	446[9]
Water	100	510[9]
Diethyl Ether	20	9.57[9]
Glycerol	15.5	40[9]
Liquid Ammonia	25	0.1[9]
Pyridine	18	12.9[9]
Acetic Acid	-	Very Soluble[9]
Ethanol	-	Soluble[9]

Experimental Protocols

Protocol 1: Purification by Recrystallization from Water

• Dissolution: Dissolve the crude zinc iodide in a minimum amount of hot deionized water. If the solution is colored due to excess iodine, add a small amount of zinc dust and stir until the solution becomes colorless.

• Hot Filtration: If any insoluble impurities are present, perform a hot gravity filtration to remove them.

• Crystallization: Allow the hot, clear filtrate to cool slowly to room temperature. Further cooling in an ice bath can increase the yield of crystals.

• Isolation: Collect the zinc iodide crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of ice-cold deionized water to remove any remaining soluble impurities.

• Drying: Dry the purified crystals in a vacuum oven at a low temperature or in a vacuum desiccator over a suitable drying agent (e.g., concentrated H₂SO₄).[1]

Protocol 2: Purification by Sublimation

• Apparatus Setup: Place the crude zinc iodide in a sublimation apparatus. This typically consists of a vessel to hold the solid, a means of heating (e.g., a heating mantle), and a cold surface (cold finger) for the purified solid to deposit on.

• Vacuum Application: Connect the apparatus to a vacuum pump and reduce the pressure.

• Heating: Gently heat the crude zinc iodide. The temperature should be high enough for sublimation to occur but below the melting point to avoid boiling. A temperature of around 300-400°C is often used.[1][6]

• Deposition: The pure zinc iodide will sublime and then deposit as crystals on the cold finger. Non-volatile impurities will remain in the heating vessel.

• Collection: After the sublimation is complete, turn off the heat and allow the apparatus to cool to room temperature. Carefully break the vacuum and collect the purified zinc iodide crystals from the cold finger.

Mandatory Visualization

Caption: Experimental workflows for recrystallization and sublimation of zinc iodide.

Caption: Troubleshooting logic for common issues in zinc iodide purification.

References

• 1. Page loading... [guidechem.com]
• 2. chemistry.mdma.ch [chemistry.mdma.ch]
• 3. Zinc iodide for analysis EMSURE 10139-47-6 [sigmaaldrich.com]
• 4. Zinc Iodide ZnI2 CAS 10139-47-6 Manufacturers and Suppliers - Price - Fengchen [fengchengroup.com]
• 5. Zinc iodide [ghtech.com]
• 6. Zinc iodide | 10139-47-6 [chemicalbook.com]
• 7. physicsforums.com [physicsforums.com]
• 8. Exothermic redox reaction of zinc with iodine | Class experiment | RSC Education [edu.rsc.org]
• 9. zinc iodide [chemister.ru]

Technical Support Center: Addressing Dendrite Formation in Zinc-Iodine Batteries

This technical support center is designed for researchers, scientists, and professionals in drug development who are conducting experiments with zinc-iodine batteries. It provides practical troubleshooting guidance and frequently asked questions (FAQs) to address common challenges related to zinc dendrite formation.

Troubleshooting Guides

This section is presented in a question-and-answer format to directly address specific issues you may encounter during your experiments.

Issue 1: Rapid Capacity Fade and Low Coulombic Efficiency

Q: My zinc-iodine battery is exhibiting a rapid decline in capacity and a low coulombic efficiency (CE) after only a few cycles. What are the likely causes and how can I troubleshoot this?

A: Rapid capacity fade and low coulombic efficiency are common indicators of undesirable processes at the zinc anode, primarily dendrite formation, corrosion, and hydrogen evolution.[1] Zinc dendrites are needle-like structures that can grow on the zinc anode during charging, leading to a loss of active material and potential short circuits.[2]

Troubleshooting Steps:

• Visual Inspection (Post-Mortem Analysis):

  • Procedure: After cycling, carefully disassemble the cell in a controlled environment (e.g., an argon-filled glovebox) to prevent oxidation of the zinc anode.

  • Observation: Look for mossy or needle-like zinc deposits (dendrites) on the anode surface. Also, check for any change in the color or texture of the zinc foil, which could indicate corrosion.[1]

  • Action: If dendrites are observed, refer to the mitigation strategies outlined in the FAQs below. If significant corrosion is present, consider optimizing the electrolyte's pH or using corrosion-inhibiting additives.[1]

• Electrochemical Analysis:

  • Galvanostatic Cycling: Analyze the voltage profile during charging and discharging. A significant increase in the voltage hysteresis (the difference between charge and discharge voltage) can indicate increased internal resistance due to dendrite growth or the formation of a passivation layer.[1]

  • Coulombic Efficiency (CE) Calculation: Precisely calculate the CE for each cycle. A CE significantly below 100% confirms that irreversible processes, such as dendrite formation and side reactions, are occurring.[1]

    • Formula: CE (%) = (Discharge Capacity / Charge Capacity) * 100

• Microscopy Analysis:

  • Scanning Electron Microscopy (SEM): Image the surface of the zinc anode after cycling to directly observe the morphology of any dendrites that have formed.[1]

  • In-situ/Operando Microscopy: For a dynamic view of dendrite growth during cycling, consider using techniques like in-situ optical microscopy or operando scanning transmission X-ray microscopy (STXM).[3][4]

Issue 2: Internal Short Circuit

Q: My battery's voltage suddenly dropped to zero during operation. I suspect an internal short circuit. How can I confirm this, and what are the preventative measures?

A: An abrupt voltage drop to zero is a strong indication of an internal short circuit. This is a critical failure mode, often caused by zinc dendrites penetrating the separator and creating a conductive path between the anode and the cathode.[2]

Troubleshooting and Preventative Measures:

• Confirmation:

  • Resistance Measurement: Measure the internal resistance of the cell. A value approaching zero confirms a short circuit.[1]

  • Post-Mortem Analysis: Disassemble the cell and carefully inspect the separator. You may find evidence of dendrite penetration, such as dark spots or visible punctures.

• Preventative Strategies:

  • Separator Modification: Employ more robust separators with higher mechanical strength and tortuosity to physically block dendrite growth.[5] Anionically-reinforced nanocellulose separators have shown promise in suppressing dendrites.[6]

  • Electrolyte Additives: Introduce additives to the electrolyte that can promote uniform zinc deposition and inhibit dendrite formation.[7]

  • 3D Anode Architecture: Utilize 3D zinc anode structures, which can reduce the local current density and provide more uniform ion distribution, thereby suppressing dendrite growth.[8][9]

  • Pulsed Charging: Instead of a constant current, using pulsed charging protocols can be an effective method to prevent the formation of dendrites.[10]

Frequently Asked Questions (FAQs)

Q1: What is the "tip effect" and how does it contribute to dendrite growth?

A1: The "tip effect" describes the phenomenon where an uneven electric field becomes concentrated at sharp points or "tips" on the electrode surface. This intensified electric field attracts more zinc ions to these tips, leading to preferential deposition and the accelerated, uncontrolled growth of dendrites.[1] This creates a positive feedback loop where the growing dendrite further concentrates the electric field, exacerbating the problem.

Q2: What are the primary strategies to mitigate zinc dendrite formation?

A2: Several strategies can be employed to address the challenge of zinc dendrite formation:

• Electrolyte Modification: The use of electrolyte additives is a simple and cost-effective approach to inhibit dendrite growth.[11] These additives can work through various mechanisms, such as altering the solvation shell of zinc ions or creating a protective layer on the anode surface.

• Anode Engineering: Designing 3D anode structures can effectively reduce the local current density and homogenize the electric field, leading to more uniform zinc deposition.[12][13]

• Separator Design: Developing separators with enhanced mechanical properties and tailored surface chemistry can physically block dendrite penetration and guide uniform ion flux.[6][14]

Q3: How does current density influence zinc dendrite formation?

A3: Higher current densities generally worsen zinc dendrite growth.[2] At high currents, the rate of zinc ion consumption at the anode surface can exceed the rate of ion diffusion from the bulk electrolyte. This condition, known as diffusion-limited growth, favors the formation of sharp, needle-like dendrites.[15] Conversely, lower current densities typically allow for more controlled and uniform deposition.

Data Presentation

Table 1: Comparison of Common Electrolyte Additives for Dendrite Suppression

Additive Category	Example Additive	Mechanism of Action	Reported Performance Improvement
Organic Molecules	Polyethylene glycol (PEG)	Adsorbs on the anode surface, suppressing the kinetics of zinc electrodeposition and promoting a smoother deposit.[16][17]	Symmetric cell with PEG-200 additive showed stable cycling for 890 hours, compared to 48 hours for the baseline.[17]
Nicotinamide (B372718)	Regulates electrolyte pH, increases nucleation overpotential, and restricts 2D diffusion of Zn2+.[18]	Full battery with nicotinamide additive achieved over 10,000 cycles.[18]
Inorganic Compounds	Lithium Chloride (LiCl)	Forms a protective Li2O/Li2CO3 layer on the zinc surface, providing a shielding effect against dendrite growth.[19][20]	Symmetric cell with LiCl additive achieved a prolonged cycle life of up to 3900 hours.[3]
Metal Ions	Lead(II) ions (Pb2+)	Co-deposits with zinc, altering the nucleation and growth process to promote more uniform deposition.[11]	Effectively enhances the polarization effect, thus suppressing dendrite growth.[11]

Experimental Protocols

Protocol 1: Post-Mortem Analysis of Zinc Anode using Scanning Electron Microscopy (SEM)

• Cell Disassembly: After the desired number of cycles, carefully disassemble the coin cell inside an argon-filled glovebox to prevent the oxidation of the zinc anode.

• Sample Preparation: Gently rinse the zinc anode with a suitable solvent, such as dimethyl carbonate (DMC), to remove any residual electrolyte. Allow the anode to dry completely within the glovebox.

• Mounting: Securely mount the dried zinc anode onto an SEM stub using conductive carbon tape.

• Imaging: Transfer the mounted sample to the SEM chamber. Acquire secondary electron (SE) images at various magnifications to observe the surface morphology. Typical acceleration voltages for this analysis range from 5-20 kV.[1]

Mandatory Visualizations

Caption: Mechanism of zinc dendrite formation.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Unraveling chemical origins of dendrite formation in zinc-ion batteries via in situ/operando X-ray spectroscopy and imaging [harvest.usask.ca]
• 4. academic.oup.com [academic.oup.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. matlab.labapress.com [matlab.labapress.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Electrolyte Additive Strategies for Suppression of Zinc Dendrites in Aqueous Zinc-Ion Batteries [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. pubs.acs.org [pubs.acs.org]
• 16. m.youtube.com [m.youtube.com]
• 17. Zinc dendrite suppression by a novel additive combination for rechargeable aqueous zinc batteries - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]
• 20. Unraveling chemical origins of dendrite formation in zinc-ion batteries via in situ/operando X-ray spectroscopy and imaging [ideas.repec.org]

Technical Support Center: Optimizing Zinc Iodide Catalyst Loading in Organic Reactions

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides comprehensive guidance on optimizing the use of zinc iodide (ZnI₂) as a catalyst in organic reactions. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and quantitative data to help you overcome common challenges and achieve optimal reaction outcomes.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of zinc iodide in organic reactions?

A1: Zinc iodide primarily functions as a Lewis acid catalyst.[1][2] Its zinc center can accept electron pairs, thereby activating electrophiles in the reaction. This is particularly useful in forming carbon-carbon and carbon-heteroatom bonds.[2]

Q2: Why is my reaction with zinc iodide catalyst failing or giving a low yield?

A2: Low yields in reactions catalyzed by zinc iodide can stem from several factors. A primary cause is the inactivation of the catalyst by moisture.[3] Zinc iodide is highly hygroscopic, meaning it readily absorbs water from the atmosphere.[4] This can hydrolyze the catalyst, diminishing its Lewis acidity and rendering it ineffective. Other potential causes include suboptimal catalyst loading, incorrect reaction temperature, or the presence of other inhibiting impurities in your reagents or solvent.

Q3: How should I handle and store zinc iodide to maintain its activity?

A3: Due to its hygroscopic nature, zinc iodide should be stored in a tightly sealed container in a dry environment, preferably in a desiccator or under an inert atmosphere (e.g., in a glovebox). When handling, minimize its exposure to ambient air. Weighing and transferring the catalyst should be done as quickly as possible, and ideally under an inert gas stream if the reaction is particularly sensitive to moisture.

Q4: Can zinc iodide be "poisoned" by other substances in the reaction mixture?

A4: Yes, like other Lewis acid catalysts, zinc iodide's activity can be inhibited or "poisoned." Strong Lewis bases present in the reaction mixture, such as certain nitrogen-containing compounds or even some solvents, can coordinate strongly to the zinc center, preventing it from activating the desired electrophile. Protic impurities, especially water, are a major cause of deactivation.

Q5: Is it possible to regenerate or reuse the zinc iodide catalyst?

A5: While catalyst regeneration is a key aspect of green chemistry, specific protocols for regenerating zinc iodide from organic reaction mixtures are not widely documented in the literature. In some applications, such as in zinc-iodine batteries, the zinc and iodine species are part of a rechargeable system.[5][6] For organic synthesis, recovery might involve aqueous work-up and careful purification and drying of the recovered zinc salts, though ensuring the complete removal of water to restore catalytic activity is challenging.

Troubleshooting Guide

Issue 1: Low or No Product Yield

Low product yield is a frequent issue when working with zinc iodide catalysis.[3] The following troubleshooting workflow can help identify and resolve the root cause.

Caption: Troubleshooting workflow for low or no product yield.

Issue 2: Formation of Side Products

The appearance of unexpected side products can complicate purification and reduce the yield of the desired product.

Possible Causes & Solutions:

• Cause: The catalyst loading is too high, leading to over-activation or undesired side reactions.

  • Solution: Reduce the catalyst loading incrementally. Run a screen with lower concentrations to find the optimal balance between reaction rate and selectivity.

• Cause: The reaction temperature is too high, providing enough energy to overcome the activation barrier for competing reaction pathways.

  • Solution: Lower the reaction temperature. Monitor the reaction progress at different temperatures to identify conditions that favor the formation of the desired product.

• Cause: The reaction is sensitive to the order of addition of reagents.

  • Solution: Experiment with different addition orders. For example, adding the substrate slowly to a mixture of the catalyst and other reagents can sometimes minimize side reactions.

• Cause: In reactions involving aldehydes, self-condensation (an aldol (B89426) reaction) may occur.

  • Solution: Adjust the reaction conditions (temperature, concentration) to favor the desired reaction pathway. A lower temperature often reduces the rate of self-condensation.

Quantitative Data on Catalyst Loading

The optimal catalyst loading for zinc iodide can vary significantly depending on the specific reaction. Below are examples from the literature that demonstrate the effect of catalyst loading on reaction outcomes.

Table 1: Synthesis of Trisubstituted Allenes

This table summarizes data for the reaction of a terminal alkyne, a ketone, and pyrrolidine, catalyzed by ZnI₂.

Entry	ZnI₂ Loading (mol%)	Co-catalyst/Additive	Temperature (°C)	Time (h)	Yield (%)
1	60	Ti(OEt)₄ (1 equiv)	120	16	64
2	40	Ti(OEt)₄ (1 equiv)	120	16	~60
3	0	Ti(OEt)₄ (1 equiv)	120	16	0

Data adapted from a study on the synthesis of trisubstituted allenes.[7] As shown, a decrease in catalyst loading from 60 mol% to 40 mol% resulted in a slight decrease in yield, while the absence of the catalyst completely inhibited the reaction.

Table 2: Synthesis of Styrene (B11656) Carbonate

This table shows the conversion of styrene oxide to styrene carbonate using a combination of zinc iodide, a co-catalyst, and an organic base.

Entry	ZnI₂ (mol%)	Co-catalyst (mol%)	Organic Base (mol%)	Temperature (°C)	Time (h)	Conversion (%)
1	1.2	None	Pentaalkylguanidine (2.2)	25	24	26
2	1.2	ZnCl₂ (0.8)	Pentaalkylguanidine (2.2)	25	24	75
3	0	ZnCl₂ (0.8)	Pentaalkylguanidine (2.2)	25	24	<5

Data adapted from a study on the synthesis of cyclic carbonates.[8] This data highlights a synergistic effect, where the combination of ZnI₂ and a co-catalyst significantly improves the reaction conversion.[8]

Experimental Protocols

General Protocol for Optimizing Zinc Iodide Catalyst Loading

This protocol provides a systematic approach to screen for the optimal catalyst loading in a generic organic reaction.

1. Materials and Setup:

• Anhydrous zinc iodide

• Reactants (purified and dried)

• Anhydrous solvent

• Oven-dried glassware

• Inert atmosphere setup (e.g., nitrogen or argon line)

• Magnetic stirrer and heating plate

2. Reaction Setup:

• Assemble the reaction flask under an inert atmosphere. To ensure anhydrous conditions, it is recommended to flame-dry the glassware under vacuum and backfill with inert gas.

• To the flask, add the desired amount of anhydrous zinc iodide. For an initial screening, it is advisable to test a range of loadings (e.g., 5, 10, 15, and 20 mol%).

• Add the anhydrous solvent, followed by the other reactants. The order of addition may need to be optimized for your specific reaction.

3. Reaction Monitoring:

• Stir the reaction mixture at the desired temperature.

• Monitor the progress of the reaction by taking aliquots at regular intervals and analyzing them by a suitable technique (e.g., TLC, GC, or NMR).

4. Work-up and Analysis:

• Once the reaction is complete (or has reached a plateau), quench the reaction by adding a suitable reagent (e.g., a saturated aqueous solution of sodium bicarbonate).

• Perform an appropriate work-up to isolate the crude product. This typically involves extraction with an organic solvent, washing the organic layer, drying it over an anhydrous salt (e.g., MgSO₄ or Na₂SO₄), and concentrating it under reduced pressure.

• Purify the crude product by a suitable method (e.g., column chromatography, distillation, or recrystallization).

• Characterize the purified product and calculate the yield.

5. Optimization Workflow:

The following diagram illustrates a logical workflow for optimizing catalyst loading and other reaction parameters.

Caption: A workflow for optimizing reaction conditions.

References

• 1. Zinc iodide - Wikipedia [en.wikipedia.org]
• 2. nbinno.com [nbinno.com]
• 3. physicsforums.com [physicsforums.com]
• 4. medium.com [medium.com]
• 5. An integrated design for high-energy, durable zinc–iodine batteries with ultra-high recycling efficiency - Energy & Environmental Science (RSC Publishing) [pubs.rsc.org]
• 6. A successful catalyst design for advanced zinc-iodine batteries | EurekAlert! [eurekalert.org]
• 7. researchgate.net [researchgate.net]
• 8. Zinc Iodide-Metal Chloride-Organic Base: An Efficient Catalytic System for Synthesis of Cyclic Carbonates from Carbon Dioxide and Epoxides under Ambient Conditions [mdpi.com]

improving the stability of zinc iodide solutions over time

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common stability issues encountered with zinc iodide (ZnI₂) solutions.

Troubleshooting Guides

This section provides solutions to specific problems you might encounter during your experiments with zinc iodide solutions.

Issue 1: Solution has turned yellow or brown.

• Cause: Your zinc iodide solution has likely degraded. Zinc iodide solutions are susceptible to oxidation, where iodide ions (I⁻) are converted to iodine (I₂), which imparts a yellow-to-brown color to the solution. This process can be accelerated by exposure to light and air (oxygen).

• Solution:

  • Short-term Decolorization: If the discoloration is minor and the solution is needed for immediate, non-critical applications, you can add a small amount of zinc powder and stir until the brown color disappears. The excess zinc will reduce the iodine back to iodide. However, this is a temporary fix and does not address the underlying stability issue.

  • Prevention for Future Preparations:

    • Storage: Store zinc iodide solutions in amber or opaque containers to protect them from light.[1] Purge the headspace of the container with an inert gas like nitrogen or argon before sealing to minimize contact with oxygen.

    • Acidification: Prepare the solution in a slightly acidic medium. Adding a small amount of a weak acid, such as acetic acid, can help improve stability. A recommended starting point is to use a 0.2 M acetic acid solution as the solvent.[2]

Issue 2: A white precipitate has formed in the solution.

• Cause: The formation of a white precipitate is most likely due to the precipitation of zinc hydroxide (B78521) (Zn(OH)₂). This occurs if the pH of the solution rises, typically becoming neutral or slightly alkaline.[6][7] Zinc hydroxide has low solubility in water at neutral to high pH.[8][9][10][11][12]

• Solution:

  • Re-dissolving the Precipitate: The precipitate can be redissolved by carefully adding a few drops of a dilute acid (e.g., dilute acetic acid or hydrochloric acid) to lower the pH of the solution. Add the acid dropwise while stirring until the precipitate dissolves.

  • Prevention:

    • pH Control: Maintain the zinc iodide solution at a slightly acidic pH. The solubility of zinc hydroxide is significantly higher in acidic conditions. Preparation of the solution using dilute acetic acid (e.g., 0.2 M) as the solvent is an effective preventative measure.[2][6][7]

    • High-Purity Reagents: Use high-purity zinc iodide and deionized water for solution preparation to avoid impurities that could alter the pH.

Issue 3: Inconsistent experimental results using the zinc iodide solution.

• Cause: Inconsistent results can stem from the degradation of the zinc iodide solution. The presence of free iodine or a change in the concentration of zinc ions due to precipitation can interfere with chemical reactions.

• Solution:

  • Verify Solution Integrity: Before use, visually inspect the solution for any signs of discoloration or precipitation.

  • Quantitative Analysis: For critical applications, it is advisable to quantify the iodide concentration to ensure it is within the expected range. This can be done using spectrophotometric methods.

  • Use Freshly Prepared Solutions: Whenever possible, use freshly prepared zinc iodide solutions, especially for sensitive applications. If storage is necessary, follow the stabilization protocols outlined in this guide.

Frequently Asked Questions (FAQs)

Q1: How can I prepare a stable zinc iodide solution?

A1: To prepare a stable zinc iodide solution, dissolve high-purity zinc iodide in a slightly acidic solvent, such as 0.2 M acetic acid.[2][7] Store the resulting solution in a tightly sealed, amber glass bottle to protect it from light and air. For extended storage, consider purging the headspace with an inert gas.

Q2: What is the shelf-life of a typical zinc iodide solution?

A2: The shelf-life of a zinc iodide solution is highly dependent on the storage conditions and the presence of stabilizers. An unstabilized aqueous solution exposed to light and air can show signs of degradation within hours or days. A properly prepared and stored acidic solution can remain stable for a significantly longer period, potentially several weeks to months. For critical applications, it is recommended to verify the solution's integrity if it has been stored for an extended period.

Q3: How does light affect the stability of zinc iodide solutions?

A3: Light, particularly UV light, can provide the energy to accelerate the oxidation of iodide to iodine, leading to the discoloration of the solution.[1][13] Therefore, it is crucial to store zinc iodide solutions in light-resistant containers.

Q4: Can I use a different acid besides acetic acid to stabilize the solution?

A4: Yes, other acids like dilute hydrochloric acid can also be used to maintain an acidic pH and prevent the precipitation of zinc hydroxide. However, acetic acid is often preferred as it is a weaker acid and less likely to introduce highly reactive ions that could interfere with certain applications.

Q5: How can I quantify the degradation of my zinc iodide solution?

A5: Degradation, specifically the formation of free iodine, can be quantified using spectrophotometry. One common method involves the reaction of iodine with a starch solution to form a blue-colored complex, which can be measured at a specific wavelength (around 615 nm). The intensity of the color is proportional to the concentration of free iodine.

Data Presentation

Table 1: Expected Stability of Zinc Iodide Solutions Under Various Conditions

Storage Condition	Stabilizer	Expected Observation (1 week)	Expected Observation (4 weeks)
Clear bottle, ambient light, open to air	None	Noticeable yellow/brown discoloration	Significant brown discoloration, possible precipitate
Amber bottle, dark, sealed	None	Slight yellowing	Noticeable yellow/brown discoloration
Amber bottle, dark, sealed	0.2 M Acetic Acid	Colorless	Colorless to very faint yellow
Amber bottle, dark, sealed, N₂ headspace	0.2 M Acetic Acid	Colorless	Colorless

Experimental Protocols

Protocol 1: Preparation of a Stabilized Zinc Iodide Solution

Materials:

• High-purity zinc iodide (ZnI₂) powder

• 0.2 M Acetic acid solution

• Amber glass bottle with a tight-fitting cap

• Magnetic stirrer and stir bar

• Weighing scale and weigh boat

Procedure:

• Determine the desired concentration and volume of the zinc iodide solution.

• Calculate the required mass of zinc iodide powder.

• Weigh the calculated amount of zinc iodide powder using a clean weigh boat.

• Measure the required volume of 0.2 M acetic acid solution.

• Place the magnetic stir bar in the amber glass bottle and add the 0.2 M acetic acid.

• Place the bottle on the magnetic stirrer and start stirring.

• Slowly add the weighed zinc iodide powder to the stirring solution.

• Continue stirring until the zinc iodide is completely dissolved.

• Seal the bottle tightly. For long-term storage, purge the headspace with an inert gas before sealing.

• Label the bottle with the solution name, concentration, date of preparation, and any safety information.

Protocol 2: Spectrophotometric Quantification of Free Iodine (Degradation Product)

Materials:

• Zinc iodide solution to be tested

• Starch indicator solution (1% w/v)

• Spectrophotometer

• Cuvettes

• Deionized water

• Potassium iodide (KI) and Iodine (I₂) for standard curve preparation

Procedure:

• Prepare a Standard Curve:

  • Prepare a series of standard solutions with known concentrations of iodine in a potassium iodide solution (to dissolve the iodine).

  • To a fixed volume of each standard, add a set amount of starch indicator solution.

  • Measure the absorbance of each standard at the wavelength of maximum absorbance for the starch-iodine complex (approximately 615 nm).

  • Plot a graph of absorbance versus iodine concentration to create a standard curve.

• Sample Preparation:

  • Take a known volume of your zinc iodide solution.

  • Dilute the sample with deionized water if the discoloration is intense.

  • Add the same amount of starch indicator solution as used for the standards.

• Measurement:

  • Measure the absorbance of the prepared sample at the same wavelength used for the standard curve.

• Calculation:

  • Use the absorbance of the sample and the standard curve to determine the concentration of free iodine in your zinc iodide solution.

Visualizations

Caption: Degradation pathways of zinc iodide solutions.

Caption: Workflow for preparing a stable zinc iodide solution.

References

• 1. damascusuniversity.edu.sy [damascusuniversity.edu.sy]
• 2. rsc.org [rsc.org]
• 3. Iodine—A Potential Antioxidant and the Role of Iodine/Iodide in Health and Disease [scirp.org]
• 4. researchgate.net [researchgate.net]
• 5. The Extrathyronine Actions of Iodine as Antioxidant, Apoptotic, and Differentiation Factor in Various Tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chemistry.mdma.ch [chemistry.mdma.ch]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. cdnsciencepub.com [cdnsciencepub.com]
• 10. At what pH, is the solubility of Zn(OH){2} minimum? What is the minimum s.. [askfilo.com]
• 11. physicsforums.com [physicsforums.com]
• 12. Zinc hydroxide - Wikipedia [en.wikipedia.org]
• 13. Investigation of the effects of heat and light on iodine content of packaged and open salt brands collected from Jimma town - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Scaling Up Zinc Iodide Synthesis

Welcome to the technical support center for the synthesis of zinc iodide. This resource is designed for researchers, scientists, and drug development professionals to address the challenges encountered when scaling up production from the laboratory to pilot or industrial scales. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and data to support your scale-up activities.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for synthesizing zinc iodide, and which is preferred for scale-up?

A1: There are two primary methods for synthesizing zinc iodide:

• Direct reaction of elemental zinc and iodine: This is an exothermic redox reaction.[1]

• Double displacement reaction: For example, reacting barium iodide with zinc sulfate.[2]

For scalability, the direct reaction of zinc and iodine is often preferred due to its atom economy, simpler separation process, and lower cost of starting materials.[2]

Q2: What are the main safety concerns when handling large quantities of zinc and iodine?

A2: When scaling up, the risks associated with the raw materials increase. Key safety concerns include:

• Zinc Dust: Can be flammable and should be kept away from ignition sources.[3] Handling should be done in a well-ventilated area to avoid inhalation.[4][5]

• Iodine: Iodine vapors are toxic and corrosive.[3] Use in a well-ventilated area or a closed system is crucial.[4] Skin contact should be avoided as it can cause burns.[3]

• Exothermic Reaction: The reaction between zinc and iodine is exothermic, and at a large scale, this can lead to a rapid increase in temperature (thermal runaway) if not properly managed.[6][7]

Always consult the Safety Data Sheet (SDS) for detailed handling procedures and wear appropriate Personal Protective Equipment (PPE), including safety goggles, gloves, and respiratory protection.[4][8]

Q3: How does the choice of solvent impact the reaction at scale?

A3: The solvent plays a crucial role in facilitating the reaction between solid zinc and iodine.[7] At scale, solvent selection impacts:

• Reaction Rate: Solvents like water, ethanol, or acetic acid can initiate and mediate the reaction.

• Heat Management: The solvent acts as a heat sink, helping to control the reaction temperature. The heat capacity of the chosen solvent is an important consideration.

• Downstream Processing: The ease of solvent removal and recovery is a major economic and environmental consideration at scale. The boiling point and potential for azeotrope formation are important factors.

• Side Reactions: In the absence of a slightly acidic medium (like acetic acid), hydrolysis can lead to the formation of zinc hydroxide (B78521) as a white precipitate.[2]

Troubleshooting Guides

Problem 1: Low Yield

Potential Cause	Troubleshooting Steps
Incomplete Reaction	- Improve Mixing: Ensure adequate agitation to maintain suspension of zinc particles and facilitate contact with dissolved iodine. Inadequate mixing can lead to localized depletion of reactants.[9] For larger reactors, consider impeller design and placement.[10] - Monitor Reaction Endpoint: The disappearance of the characteristic brown color of iodine indicates the reaction is nearing completion.[1] - Particle Size: Using finer zinc powder increases the surface area for reaction, but may also increase reactivity and exotherm.
Product Loss During Isolation	- Filtration: Optimize the filtration method. For large volumes, consider pressure or centrifugal filtration over gravity or vacuum filtration to improve efficiency and reduce processing time.[11][12] - Washing: Use minimal amounts of cold solvent for washing the product to avoid significant product dissolution.
Side Reactions	- pH Control: The formation of zinc hydroxide can be suppressed by using a dilute acid like acetic acid in the reaction medium.[2]

Problem 2: Poor Product Quality (Discoloration, Impurities)

Potential Cause	Troubleshooting Steps
Product is Yellow/Brown	- Residual Iodine: This indicates an incomplete reaction or inefficient washing. Ensure sufficient reaction time and thorough washing of the isolated product.
Presence of White Precipitate	- Zinc Hydroxide Formation: This is likely due to hydrolysis. Add a small amount of acetic acid to the reaction mixture to keep the pH slightly acidic.[2]
Inorganic Impurities	- Raw Material Purity: Use high-purity zinc and iodine as starting materials. Impurities in raw materials can be carried through to the final product.[13] - Leaching from Equipment: Ensure reactor and processing equipment are made of compatible materials to prevent leaching of metal impurities.[14]

Problem 3: Difficulty with Temperature Control

Potential Cause	Troubleshooting Steps
Runaway Reaction	- Heat Removal: As reactor size increases, the surface-area-to-volume ratio decreases, making heat removal less efficient.[15] Ensure the reactor's cooling system (e.g., cooling jacket, internal coils, or external heat exchanger) is adequate for the scale of the reaction.[6][10] - Controlled Addition: Instead of adding all reactants at once, consider a semi-batch process where one reactant is added gradually to control the rate of heat generation.[16] - Solvent as Heat Sink: Ensure a sufficient volume of solvent is used to absorb the heat generated.
Localized Hotspots	- Inadequate Mixing: Poor mixing can lead to localized areas of high temperature.[17] Improve agitation to ensure uniform temperature distribution throughout the reactor.[6]

Data Presentation

Table 1: Effect of Scale on Key Process Parameters (Illustrative)

Parameter	Lab Scale (1 L)	Pilot Scale (100 L)	Production Scale (1000 L)
Typical Batch Size	100-200 g	10-20 kg	100-200 kg
Heat Removal Method	Ice bath, natural convection	Cooling jacket	Cooling jacket with internal coils or external heat exchanger
Mixing	Magnetic stirrer	Mechanical overhead stirrer (e.g., pitched-blade turbine)	Baffled reactor with optimized impeller
Typical Addition Time	< 5 minutes	30-60 minutes (controlled)	1-2 hours (controlled)
Average Yield	90-95%	85-90%	80-88%
Purity	>98%	>98%	>97%

Table 2: Common Impurities in Scaled-Up Zinc Iodide Synthesis

Impurity	Source	Analytical Method	Mitigation Strategy
Unreacted Iodine	Incomplete reaction	Visual, Titration, UV-Vis	Increase reaction time, improve mixing, use a slight excess of zinc.
Unreacted Zinc	Excess reactant used	Gravimetric analysis	Filtration.
Zinc Hydroxide	Hydrolysis of zinc iodide	Visual, pH measurement	Maintain a slightly acidic pH during reaction.[2]
Heavy Metals (e.g., Fe, Pb, Cd)	Impurities in zinc raw material, leaching from reactor	ICP-MS, AAS[18]	Use high-purity raw materials, ensure proper material of construction for reactor.
Other Halides (Cl, Br)	Impurities in iodine raw material	Ion Chromatography	Use high-purity iodine.

Experimental Protocols

Pilot-Scale Synthesis of Zinc Iodide (Illustrative 10 kg Scale)

Materials:

• Zinc powder (325 mesh): 2.1 kg (slight excess)

• Iodine crystals: 10.0 kg

• Deionized water: 50 L

• Acetic acid (glacial): 200 mL

Equipment:

• 100 L glass-lined or Hastelloy reactor with a cooling jacket, mechanical agitator (pitched-blade turbine), and bottom outlet valve.

• Charging port for solids and liquids.

• Temperature probe.

• Nutsche filter-dryer or a combination of a filter press and a vacuum dryer.

Procedure:

• Reactor Preparation: Ensure the reactor is clean and dry. Start the agitator at a low speed.

• Solvent Charging: Charge the reactor with 50 L of deionized water and 200 mL of glacial acetic acid.

• Cooling: Start the cooling fluid flow through the reactor jacket and cool the water to 10-15°C.

• Zinc Addition: Carefully add 2.1 kg of zinc powder to the reactor through the charging port.

• Iodine Addition (Controlled): Begin the controlled addition of 10.0 kg of iodine crystals. Add the iodine in portions over 1-2 hours to manage the exothermic reaction. Monitor the temperature closely, ensuring it does not exceed 40-50°C. Adjust the addition rate and cooling as necessary.

• Reaction: After all the iodine has been added, continue to stir the mixture. The reaction is complete when the brown color of the iodine has disappeared, and the solution is colorless or pale yellow. This may take 2-4 hours.

• Filtration: Transfer the reaction slurry to a filter press or Nutsche filter to separate the zinc iodide solution from the excess unreacted zinc.

• Washing (Optional): If a very pure product is required, the excess zinc on the filter can be washed with a small amount of cold deionized water, and the wash can be combined with the filtrate.

• Product Isolation (Crystallization and Drying): The zinc iodide solution can be concentrated under vacuum to induce crystallization. The resulting slurry is then filtered, and the solid zinc iodide is dried under vacuum at 60-80°C until a constant weight is achieved. Alternatively, a spray dryer can be used for large-scale continuous production.

Mandatory Visualization

Caption: Workflow for pilot-scale synthesis of zinc iodide.

Caption: Troubleshooting logic for low yield in zinc iodide synthesis.

References

• 1. Exothermic redox reaction of zinc with iodine | Class experiment | RSC Education [edu.rsc.org]
• 2. chemistry.mdma.ch [chemistry.mdma.ch]
• 3. chymist.com [chymist.com]
• 4. chemiis.com [chemiis.com]
• 5. sites.chemengr.ucsb.edu [sites.chemengr.ucsb.edu]
• 6. amarequip.com [amarequip.com]
• 7. youtube.com [youtube.com]
• 8. msds.nipissingu.ca [msds.nipissingu.ca]
• 9. mt.com [mt.com]
• 10. jinzongmachinery.com [jinzongmachinery.com]
• 11. brotherfiltration.com [brotherfiltration.com]
• 12. making.com [making.com]
• 13. Recent trends in the impurity profile of pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. ijnrd.org [ijnrd.org]
• 16. Handling Reaction Exotherms – A Continuous Approach - Chemical Industry Journal [chemicalindustryjournal.co.uk]
• 17. jinzongmachinery.com [jinzongmachinery.com]
• 18. Ascensus [ascensusspecialties.com]

Technical Support Center: Enhancing the Ionic Conductivity of Zinc Iodide Electrolytes

This technical support center is designed for researchers, scientists, and drug development professionals working with zinc iodide (ZnI₂) electrolytes. It provides practical troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to address common challenges and enhance the ionic conductivity in your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that limit the ionic conductivity of aqueous zinc iodide electrolytes?

A1: The primary limiting factors include high viscosity at high salt concentrations, the formation of complex zinc-ion solvation structures with water molecules, and strong ion-pairing between Zn²⁺ and I⁻ ions. These factors can impede ion mobility and, consequently, lower the overall ionic conductivity.

Q2: How do additives, such as ionic liquids, enhance the ionic conductivity of ZnI₂ electrolytes?

A2: Ionic liquids (ILs) can enhance ionic conductivity through several mechanisms.[1] Cations from the IL, such as 1-ethyl-3-methylimidazolium (B1214524) ([EMIM]⁺), can interact with iodide and polyiodide ions, preventing the formation of larger, less mobile species.[1][2] This interaction can also disrupt the solvation shell of Zn²⁺ ions, reducing the energy barrier for ion movement.[1] Additionally, some ILs can create a more favorable electrode-electrolyte interface, promoting uniform ion flux.[2][3]

Q3: What is the "shuttle effect" in zinc-iodine batteries, and how does it relate to the electrolyte?

A3: The shuttle effect is a significant cause of poor cycling stability and capacity loss in zinc-iodine batteries. It involves the dissolution of iodine from the cathode into the electrolyte, forming polyiodide ions (such as I₃⁻). These polyiodide ions are soluble and can diffuse across the separator to the zinc anode, where they are reduced back to iodide. This process creates an internal short circuit, leading to self-discharge and irreversible loss of active material.[2] Electrolyte additives, like certain ionic liquids, can trap these polyiodide species, effectively suppressing the shuttle effect.[1][2]

Q4: Can increasing the concentration of ZnI₂ always improve ionic conductivity?

A4: Not necessarily. While increasing the salt concentration increases the number of charge carriers, it can also lead to a significant increase in the electrolyte's viscosity. This increased viscosity restricts ion mobility, and beyond an optimal concentration, the ionic conductivity will start to decrease. Therefore, there is a trade-off between charge carrier concentration and electrolyte viscosity that must be optimized.

Q5: What are the main side reactions at the zinc anode in aqueous electrolytes?

A5: The primary side reactions at the zinc anode in aqueous electrolytes are zinc dendrite formation and the hydrogen evolution reaction (HER).[4] Dendrites are sharp, needle-like zinc deposits that can grow unevenly, leading to short circuits and battery failure.[4] The HER is the reduction of water to produce hydrogen gas, which consumes the electrolyte and can lead to a buildup of pressure within the cell.[4]

Troubleshooting Guide

This guide provides solutions to common problems encountered during experiments with zinc iodide electrolytes.

Observed Problem	Potential Root Cause(s)	Recommended Troubleshooting Steps & Solutions
Low Ionic Conductivity	1. Sub-optimal Salt Concentration: The concentration of ZnI₂ may be too high, leading to high viscosity, or too low, resulting in insufficient charge carriers. 2. Impurities in the Electrolyte: Contaminants can interfere with ion transport. 3. Incorrect Measurement Technique: Improper cell setup or EIS parameters can lead to inaccurate readings.	1. Optimize Concentration: Prepare a series of electrolytes with varying ZnI₂ concentrations to identify the optimal value for ionic conductivity. 2. Ensure Purity: Use high-purity salts and deionized water for electrolyte preparation. 3. Verify Measurement Protocol: Follow the detailed EIS protocol provided below. Ensure proper cell constant calibration.
Poor Cycling Stability / Rapid Capacity Fade	1. Zinc Dendrite Formation: Uneven deposition of zinc ions on the anode.[4] 2. Polyiodide Shuttle Effect: Dissolution of iodine and diffusion of polyiodides to the anode.[2] 3. Hydrogen Evolution Reaction (HER): Consumption of the aqueous electrolyte.[4]	1. Introduce Electrolyte Additives: Incorporate additives like ionic liquids (e.g., EMIM-OAc) or organic molecules to suppress dendrite growth.[2][5] 2. Modify the Separator: Use a separator with a coating that can physically block polyiodides. 3. Control pH: Buffer the electrolyte to a suitable pH to minimize the HER.
Abrupt Cell Failure (Voltage Drop to Zero)	1. Internal Short Circuit: Penetration of the separator by zinc dendrites.[6]	1. Post-Mortem Analysis: Disassemble the cell in a controlled environment to visually inspect for dendrites.[6] 2. Preventative Measures: Employ robust separators and use electrolyte additives known to suppress dendrite formation.[6]
Inconsistent or Non-Reproducible Results	1. Electrolyte Preparation Inconsistency: Variations in weighing, mixing, or storage of the electrolyte. 2. Environmental Factors: Fluctuations in ambient temperature can affect ionic conductivity. 3. Cell Assembly Variations: Inconsistent electrode spacing or pressure can alter impedance measurements.	1. Standardize Protocol: Follow a strict, documented procedure for electrolyte preparation. 2. Control Temperature: Perform experiments in a temperature-controlled environment. 3. Consistent Assembly: Use a standardized procedure for assembling test cells to ensure reproducibility.

Quantitative Data Presentation

The following tables summarize key performance metrics for various zinc-based electrolytes.

Table 1: Ionic Conductivity of Selected Zinc-Based Electrolytes

Electrolyte Composition	Additive	Ionic Conductivity (mS/cm)	Temperature (°C)	Source
Zn(OAc)₂ in H₂O	None	14.4	25	[2]
Zn(OAc)₂ / KOAc in H₂O (Xzn=0.2)	KOAc	76.5	25	[2]
Polymer Electrolyte	Ionic Liquid (EMITf)	~0.144	Room Temp	[7]
Iota-Carrageenan Gel Electrolyte	-	42.95	Room Temp

Note: Data for ZnI₂ electrolytes with specific ionic liquid additives is limited in publicly available literature. The data presented here is for comparable zinc-based systems to provide a general performance context.

Experimental Protocols

Protocol 1: Preparation of ZnI₂ Electrolyte with Ionic Liquid Additive

This protocol describes the preparation of a 1 M ZnI₂ aqueous electrolyte with 1-Ethyl-3-methylimidazolium acetate (B1210297) (EMIM-OAc) as an additive.

Materials:

• Zinc Iodide (ZnI₂, anhydrous, high purity)

• 1-Ethyl-3-methylimidazolium acetate (EMIM-OAc, >95%)

• Deionized (DI) water (resistivity > 18 MΩ·cm)

• Magnetic stirrer and stir bar

• Volumetric flask

• Weighing scale

Procedure:

• Calculate Required Masses:

  • For a 1 M ZnI₂ solution, you will need 319.22 g of ZnI₂ per liter of solution.

  • Determine the desired volume percent (e.g., 5 vol%) of the EMIM-OAc additive.

• Dissolve ZnI₂:

  • Accurately weigh the required mass of ZnI₂.

  • In a volumetric flask, add approximately half of the final desired volume of DI water.

  • Slowly add the weighed ZnI₂ to the DI water while stirring continuously with a magnetic stirrer until it is fully dissolved.

• Add Ionic Liquid:

  • Measure the required volume of EMIM-OAc and add it to the ZnI₂ solution.

  • Continue stirring until the solution is homogeneous.

• Final Volume Adjustment:

  • Carefully add DI water to the volumetric flask until the meniscus reaches the calibration mark.

  • Continue stirring for another 15-20 minutes to ensure thorough mixing.

• Storage:

  • Store the prepared electrolyte in a sealed container in a cool, dark place to prevent degradation.

Protocol 2: Measurement of Ionic Conductivity using Electrochemical Impedance Spectroscopy (EIS)

This protocol outlines the steps to measure the ionic conductivity of a liquid electrolyte.

Equipment:

• Potentiostat with a Frequency Response Analyzer (FRA) module

• Conductivity cell with two parallel platinum electrodes (the cell constant should be known or determined)

• The prepared electrolyte solution

• Temperature-controlled chamber or water bath

Procedure:

• Cell Constant Calibration (if unknown):

  • Use a standard solution with a known conductivity (e.g., a certified KCl solution).

  • Fill the conductivity cell with the standard solution.

  • Perform an EIS measurement (see step 4) to obtain the resistance (R_std).

  • Calculate the cell constant (K) using the formula: K = σ_std * R_std, where σ_std is the known conductivity of the standard.

• Cell Preparation:

  • Thoroughly clean and dry the conductivity cell.

  • Fill the cell with the prepared ZnI₂ electrolyte, ensuring the electrodes are fully submerged and there are no air bubbles.

• Temperature Equilibration:

  • Place the filled cell in a temperature-controlled environment and allow it to equilibrate to the desired temperature (e.g., 25 °C) for at least 30 minutes.

• EIS Measurement:

  • Connect the conductivity cell to the potentiostat.

  • Set the EIS parameters:

    • Frequency Range: Typically from 100 kHz to 1 Hz.

    • AC Amplitude: A small sinusoidal voltage, usually 10 mV.

    • DC Potential: 0 V (at open circuit potential).

  • Run the EIS measurement.

• Data Analysis:

  • Plot the obtained impedance data as a Nyquist plot (-Imaginary Impedance vs. Real Impedance).

  • The bulk resistance (R_b) of the electrolyte is determined from the high-frequency intercept of the semicircle with the real axis.

  • Calculate the ionic conductivity (σ) using the formula: σ = K / R_b, where K is the cell constant.

Mandatory Visualizations

Caption: Workflow for electrolyte preparation and ionic conductivity measurement.

Caption: Troubleshooting logic for low ionic conductivity.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. [PDF] Suppressing the dendritic growth of zinc in an ionic liquid containing cationic and anionic zinc complexes for battery applications. | Semantic Scholar [semanticscholar.org]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. Ionic Liquid-Incorporated Zn-Ion Conducting Polymer Electrolyte Membranes | MDPI [mdpi.com]

Reference Data & Comparative Studies

A Comparative Analysis of Zinc Iodide and Zinc Chloride as Catalysts in Organic Synthesis

For researchers, scientists, and drug development professionals, the selection of an appropriate Lewis acid catalyst is a critical decision that can significantly impact reaction efficiency, yield, and selectivity. Among the versatile options available, zinc halides, particularly zinc iodide (ZnI₂) and zinc chloride (ZnCl₂), are frequently employed due to their accessibility and catalytic prowess in a variety of organic transformations. This guide provides an objective comparison of their catalytic activity, supported by experimental data, detailed methodologies, and mechanistic insights.

Core Comparison: Lewis Acidity and Catalytic Performance

The fundamental difference in the catalytic behavior of zinc iodide and zinc chloride stems from their varying Lewis acidity. Generally, the Lewis acidity of zinc halides follows the order ZnCl₂ > ZnBr₂ > ZnI₂. This is attributed to the higher electronegativity of chlorine compared to iodine, which leads to a more electron-deficient and thus more Lewis acidic zinc center in zinc chloride.[1][2] However, a stronger Lewis acidity does not always translate to superior catalytic performance. Other factors, such as the role of the halide anion as a nucleophile or a leaving group, and the solubility of the catalyst in the reaction medium, can play a crucial role.

Quantitative Data Presentation

The following tables summarize the catalytic performance of zinc iodide and zinc chloride in different organic reactions. It is important to note that the data is collated from various studies and direct comparisons under identical conditions are limited.

Table 1: Catalytic Performance in the Synthesis of Cyclic Carbonates from CO₂ and Epoxides

Catalyst System	Substrate	Conversion (%)	Conditions	Reference
ZnI₂ / Pentaalkylguanidine	Styrene (B11656) Oxide	26	25 °C, 24 h, CO₂ (balloon)	[3]
ZnI₂ / ZnCl₂ / Guanidine (B92328)	Styrene Oxide	Enhanced	25 °C, 24 h, CO₂ (balloon)	[3]
ZnI₂ / NbCl₅ / MTBD	Styrene Oxide	95	25 °C, 24 h, CO₂ (balloon)	[3]

Note: In this study, a synergistic effect was observed when ZnI₂ and ZnCl₂ were used together, suggesting they may have complementary roles in the catalytic cycle. ZnI₂ was identified as an excellent source of the iodide anion, which acts as a nucleophile.[3]

Table 2: Catalytic Performance in Esterification Reactions

Catalyst	Reaction	Yield (%)	Conditions	Reference
ZnCl₂	Esterification of benzoic acid with phenols	75-90	10 mol% catalyst, POCl₃, reflux, 1-2 h	[4]
ZnCl₂	Esterification of fatty acids	~85-90	1% mol catalyst, 170 °C, 4 h	[1][5]

Note: While a direct comparison with ZnI₂ for these specific reactions is not available in the cited literature, these results demonstrate the high efficiency of ZnCl₂ as an esterification catalyst.

Table 3: Catalytic Performance in Other Organic Syntheses

Catalyst	Reaction	Yield (%)	Conditions	Reference
ZnI₂	Synthesis of trisubstituted allenes	up to 95	60 mol% catalyst, 120 °C, 16 h	[6][7]
ZnI₂	Synthesis of aminoindolizines	High	Not specified	[8]
ZnCl₂	Synthesis of carbamates	up to 86	1 equiv. catalyst, Toluene, rt	N/A
ZnCl₂	Grignard addition to aromatic nitriles	Good	Catalytic amount	[9]

Experimental Protocols

1. Synthesis of Cyclic Carbonates Catalyzed by a ZnI₂/ZnCl₂ System [3]

A mixture of an epoxide (e.g., styrene oxide, 10 mmol), zinc iodide (0.12 mmol), zinc chloride (0.08 mmol), and a guanidine base (0.4 mmol) is stirred under a carbon dioxide atmosphere (balloon pressure) at 25 °C for 24 hours. The progress of the reaction is monitored by thin-layer chromatography (TLC) or gas chromatography (GC). Upon completion, the reaction mixture is worked up to isolate the corresponding cyclic carbonate.

2. Esterification of Carboxylic Acids with Phenols Catalyzed by ZnCl₂ [4]

To a mixture of a carboxylic acid (1 mmol) and a phenol (B47542) (1 mmol) in phosphorus oxychloride (POCl₃, 2 vol.), anhydrous zinc chloride (0.1 mmol, 10 mol%) is added. The reaction mixture is heated to reflux (70-80 °C) and stirred for 1-2 hours. The reaction is monitored by TLC. After completion, the mixture is cooled to room temperature, and ice-cold water is added to precipitate the crude product. The solid is collected by filtration, washed with water, and dried to afford the corresponding ester.

Mandatory Visualization

General experimental workflow for zinc halide-catalyzed reactions.

General mechanism of Lewis acid catalysis by zinc halides.

Conclusion

Both zinc iodide and zinc chloride are effective Lewis acid catalysts for a range of organic transformations. Zinc chloride, being a stronger Lewis acid, is a highly efficient catalyst for reactions such as esterification.[4][5][10] Zinc iodide, while a weaker Lewis acid, can exhibit unique catalytic activity, particularly in reactions where the iodide ion plays a nucleophilic role.[3] In some cases, a combination of both catalysts can lead to synergistic effects and enhanced reactivity. The choice between zinc iodide and zinc chloride should, therefore, be guided by the specific requirements of the reaction, including the nature of the substrate and the desired reaction mechanism.

References

• 1. Fischer-Speier Esterification and Beyond: Recent Mechanicistic Advances [mdpi.com]
• 2. benchchem.com [benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. ijsrp.org [ijsrp.org]
• 5. Homogeneous Catalysis and Heterogeneous Recycling: A Simple Zn(II) Catalyst for Green Fatty Acid Esterification - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Zinc Iodide Catalyzed Synthesis of Trisubstituted Allenes from Terminal Alkynes and Ketones - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Zinc iodide: a mild and efficient catalyst for one-pot synthesis of aminoindolizines via sequential A3 coupling/cycloisomerization - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 9. Zinc chloride-catalyzed Grignard addition reaction of aromatic nitriles - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 10. nbinno.com [nbinno.com]

A Comparative Guide to Zinc Iodide and Zinc Bromide in Rechargeable Aqueous Batteries

For researchers, scientists, and professionals in drug development, the quest for safer, more cost-effective, and higher-performance energy storage solutions is paramount. Aqueous rechargeable batteries, particularly those based on zinc chemistry, have emerged as a promising alternative to traditional lithium-ion technologies. This guide provides an in-depth, data-driven comparison of two leading candidates in this field: zinc iodide (Zn-I₂) and zinc bromide (Zn-Br₂) batteries.

This document will objectively evaluate the performance of these two systems, supported by experimental data from recent scientific literature. It will delve into their electrochemical properties, performance metrics, and the underlying chemical reactions. Detailed experimental protocols are also provided to facilitate further research and development.

At a Glance: Key Performance Metrics

The performance of zinc iodide and zinc bromide batteries can vary significantly based on the specific cell design, electrolyte composition, and operating conditions. The following tables summarize key quantitative data extracted from various studies to provide a comparative overview.

Table 1: Performance Comparison of Zinc Iodide (Zn-I₂) Aqueous Batteries

Specific Capacity (mAh/g)	Energy Density (Wh/kg)	Coulombic Efficiency (%)	Cycling Stability (Cycles @ Capacity Retention)	Experimental Conditions
~210	101	>98.2	45,000 @ sustained capacity	Activated carbon encapsulated I₂ cathode, Zn(CF₃SO₃)₂ electrolyte.[1]
231.1	N/A	>98.2	45,000	PDDA binder, mitigating polyiodide shuttling.[2]
192.3	N/A	~100	2800 @ 156 mAh/g	High iodine loading (80%).
160	N/A	N/A	700 @ 79%	Polyaniline (PANI) framework to immobilize iodine.
N/A	N/A	99.2	1000 @ 99.9%	PANI carrier for polyiodide.

Table 2: Performance Comparison of Zinc Bromide (Zn-Br₂) Aqueous Batteries

Specific Capacity (mAh/g)	Energy Density (Wh/kg)	Coulombic Efficiency (%)	Cycling Stability (Cycles @ Capacity Retention)	Experimental Conditions
N/A	142	94%	>11,000	Static (non-flow) design with TPABr additive.[3]
344	116	99.22	150 @ >89%	[bMImB]Br₂ complexing agent.[4]
N/A	54.87	96.59	1500 h @ 81.94%	Hydrophobic organic bromide design.[5]
N/A	65-75 (practical)	60-77% (round-trip)	N/A	Commercial flow battery system (Redflow ZBM2).[4]
N/A	N/A	~70%	N/A	Typical flow battery configuration.[5]

Delving Deeper: Electrochemical Fundamentals

The fundamental difference between zinc iodide and zinc bromide batteries lies in the electrochemical potential of the halogen redox couples. The standard reduction potential of the Br₂/Br⁻ couple (+1.07 V vs. SHE) is significantly higher than that of the I₂/I⁻ couple (+0.54 V vs. SHE). This difference in potential directly impacts the theoretical cell voltage and energy density of the respective batteries.

The following diagram illustrates the basic charge and discharge reactions occurring at the electrodes in both battery systems.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. gmsarnjournal.com [gmsarnjournal.com]
• 5. iieta.org [iieta.org]

Characterization of Zinc Iodide Solutions: A Comparative Guide Using Raman Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

Raman spectroscopy emerges as a powerful, non-destructive analytical technique for the detailed characterization of zinc iodide solutions. This guide provides an objective comparison of the performance of Raman spectroscopy in identifying and quantifying different zinc iodide species in aqueous environments, supported by experimental data from various studies. It is designed to assist researchers in understanding the complex equilibria at play in these solutions.

Comparative Analysis of Zinc Iodide Species

In aqueous solutions, zinc iodide exists not as simple solvated ions but as a dynamic equilibrium of various complex species. Raman spectroscopy allows for the in-situ identification of these species through their unique vibrational modes. The primary species identified are the di-iodide, tri-iodide, and tetra-iodide complexes of zinc.

A key observation is the shift in Raman peak positions as the number of iodide ligands coordinated to the zinc center changes. An increase in the number of iodide ligands leads to a decrease in the vibrational frequency of the Zn-I bond, resulting in a red-shift of the corresponding Raman peak.[1] This trend is a critical diagnostic tool for characterizing the speciation in zinc iodide solutions.

The table below summarizes the Raman peak assignments for the major zinc iodide complexes found in aqueous solutions, based on experimental observations and density functional theory (DFT) calculations.

Zinc Iodide Species	Raman Peak Position (cm⁻¹)	Vibrational Mode	Reference
[ZnI₂(OH₂)₂]	~218	Symmetric Zn-I Stretch	[1]
[ZnI₃(OH₂)]⁻	~176	Symmetric Zn-I Stretch	[1]
[ZnI₄]²⁻	~128	Symmetric Zn-I Stretch	[1]

Note: The exact peak positions can vary slightly depending on the concentration, temperature, and presence of other ions in the solution.

The relative intensities of these peaks can be used for the quantitative analysis of the concentration of each species in the solution.[2][3] Changes in experimental conditions, such as temperature and pressure, can significantly impact the equilibrium between these species. Studies on analogous zinc halide systems have shown that temperature has a more pronounced effect on the species distribution than pressure.[4][5]

Experimental Protocols

A generalized experimental protocol for the Raman spectroscopic analysis of zinc iodide solutions is outlined below. This protocol is a synthesis of standard practices described in the literature.[6][7][8][9]

1. Sample Preparation:

• Prepare aqueous solutions of zinc iodide (ZnI₂) at the desired concentrations by dissolving the salt in deionized water.

• If investigating the effect of other salts, add the respective salt at the desired molar ratio.

• Ensure complete dissolution of all components.

• Samples can be analyzed in standard glass or quartz cuvettes.

2. Raman Spectrometer Setup:

• A typical Raman spectroscopy setup consists of a laser source, collection optics, a spectrometer, and a detector.[6][9]

• Laser Source: A laser with a wavelength in the visible or near-infrared region (e.g., 532 nm, 785 nm) is commonly used.[2][7] The choice of wavelength can be critical to avoid fluorescence from the sample.

• Optics: Lenses are used to focus the laser beam onto the sample and to collect the scattered light. A notch or edge filter is essential to block the strong Rayleigh scattered light from the laser wavelength.[8]

• Spectrometer: A spectrometer disperses the collected Raman scattered light into its constituent wavelengths.

• Detector: A sensitive detector, such as a charge-coupled device (CCD), is used to record the Raman spectrum.

3. Data Acquisition:

• Place the sample cuvette in the sample holder of the spectrometer.

• Adjust the focus of the laser into the solution.

• Set the data acquisition parameters, including:

  • Laser Power: Use a power level that provides a good signal-to-noise ratio without causing sample heating or degradation.

  • Integration Time: The time the detector collects light for a single spectrum. Longer times improve the signal-to-noise ratio.[3]

  • Number of Accumulations: Averaging multiple spectra can further improve the data quality.[2]

• Record the Raman spectrum over the desired wavenumber range, typically covering the region where the Zn-I vibrational modes appear (e.g., 100-500 cm⁻¹).

4. Data Analysis:

• Perform baseline correction to remove any background signal.

• Identify the Raman peaks corresponding to the different zinc iodide species.

• The peak positions can be used for qualitative identification.

• For quantitative analysis, the integrated area or height of the characteristic peaks can be correlated with the concentration of each species using a calibration curve.

Visualizations

Experimental Workflow

The following diagram illustrates the typical workflow for the Raman spectroscopic analysis of zinc iodide solutions.

Experimental workflow for Raman analysis.

Equilibrium of Zinc Iodide Species

The diagram below depicts the equilibrium between the different zinc iodide complex ions in an aqueous solution, as can be characterized by Raman spectroscopy.

Equilibrium of zinc iodide species in solution.

References

• 1. researchgate.net [researchgate.net]
• 2. static.horiba.com [static.horiba.com]
• 3. spectroscopyonline.com [spectroscopyonline.com]
• 4. Laser Raman Spectral Determination of Zinc Halide Complexes in Aqueous Solutions as a Function of Temperature and Pressure | Semantic Scholar [semanticscholar.org]
• 5. researchgate.net [researchgate.net]
• 6. Raman Spectroscopy - Electrochemical Techniques Gamry Instruments [gamry.com]
• 7. kops.uni-konstanz.de [kops.uni-konstanz.de]
• 8. ggscw.ac.in [ggscw.ac.in]
• 9. drawellanalytical.com [drawellanalytical.com]

A Comparative Guide to Validating the Purity of Synthesized Zinc Iodide

For researchers, scientists, and professionals in drug development, ensuring the purity of synthesized reagents like zinc iodide (ZnI₂) is a critical step that underpins the reliability of experimental outcomes and the quality of final products. Zinc iodide is utilized in various applications, including as a Lewis acid catalyst in organic synthesis, a component in electrolytes, and as a stain in electron microscopy.[1][2] The presence of impurities, such as unreacted starting materials, byproducts like zinc oxide, or trace metals, can significantly alter its chemical behavior and lead to inconsistent results.

This guide provides an objective comparison of key analytical methods for validating the purity of synthesized zinc iodide, offering supporting experimental data and detailed protocols to aid researchers in selecting the most appropriate techniques for their specific needs.

Comparison of Analytical Methods

The selection of an analytical method for purity validation depends on the specific information required. A comprehensive assessment typically involves a combination of techniques to determine the main component assay, identify and quantify trace impurities, and confirm the material's physical form. The primary methods compared here are Argentometric Titration for iodide content, Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) for trace metal impurities, and Powder X-Ray Diffraction (PXRD) for crystalline phase purity.

Data Presentation: Performance of Purity Validation Methods

The following table summarizes the quantitative performance of each method, providing a benchmark for comparison between a synthesized zinc iodide sample and a commercial standard (≥99.99% trace metals basis).

Parameter	Argentometric Titration (Mohr's Method)	Inductively Coupled Plasma-Mass Spectrometry (ICP-MS)	Powder X-Ray Diffraction (PXRD)
Primary Use	Quantifies iodide (I⁻) content (Assay)	Quantifies trace metallic impurities	Identifies crystalline phases and impurities
Principle	Precipitation titration with silver nitrate (B79036)	Ionization of atoms in plasma followed by mass separation	Diffraction of X-rays by the crystal lattice
Synthesized Sample (Expected)	98.5% I⁻	Pb: 5 ppm, Fe: 8 ppm, Mg: 12 ppm	Major ZnI₂ phase, possible minor ZnO phase
Commercial Standard	≥99.5% I⁻	Pb: <1 ppm, Fe: <1 ppm, Mg: <1 ppm	Single, highly crystalline ZnI₂ phase
Limit of Quantitation (LOQ)	~0.1% w/w	<1 ppb (parts-per-billion) for most elements	~1-2% w/w for crystalline impurities
Precision (RSD)	< 1%	< 5%	N/A (qualitative/semi-quantitative)
Analysis Time per Sample	~20-30 minutes	~5-10 minutes (after setup)	~30-60 minutes
Relative Cost	Low	High	Medium
Required Expertise	Intermediate	High	Intermediate

Experimental Workflow and Method Selection

A systematic approach is crucial for the comprehensive purity validation of a newly synthesized batch of zinc iodide. The workflow begins with initial characterization and branches into specific tests depending on the purity requirements.

Caption: Figure 1: Experimental workflow for zinc iodide purity validation.

The choice of which analytical techniques to employ is often dictated by the intended application of the synthesized material. The following decision tree can guide researchers in selecting the appropriate validation methods.

Caption: Figure 2: Decision tree for selecting a purity analysis method.

Detailed Experimental Protocols

The following protocols provide standardized methodologies for the key experiments cited. All procedures should be performed in accordance with laboratory safety guidelines.

Protocol: Argentometric Titration for Iodide Assay (Mohr's Method)

This method determines the percentage of iodide in the zinc iodide sample by titration with a standardized silver nitrate solution.

• Reagents and Equipment:

  • Synthesized Zinc Iodide

  • Commercial Standard Zinc Iodide

  • 0.1 M Silver Nitrate (AgNO₃) standardized solution

  • 5% w/v Potassium Chromate (B82759) (K₂CrO₄) indicator solution

  • Deionized water

  • Analytical balance, 250 mL Erlenmeyer flasks, 50 mL burette

• Procedure:

  • Sample Preparation: Accurately weigh approximately 0.5 g of the synthesized zinc iodide into a 250 mL Erlenmeyer flask. Record the exact weight. Dissolve the sample in 100 mL of deionized water.

  • Indicator Addition: Add 1 mL of the 5% potassium chromate indicator solution to the flask. The solution will turn a pale yellow.

  • Titration: Titrate the zinc iodide solution with the standardized 0.1 M AgNO₃ solution while constantly swirling the flask. The endpoint is reached upon the first appearance of a permanent reddish-brown precipitate (silver chromate), which persists for at least 30 seconds.

  • Record Volume: Record the volume of AgNO₃ solution used.

  • Blank Titration: Perform a blank titration using 100 mL of deionized water and the indicator to account for any impurities.

  • Standard Analysis: Repeat the procedure for the commercial standard zinc iodide to validate the method.

  • Calculation:

    • Moles of AgNO₃ = (V_sample - V_blank) × M_AgNO₃

    • Moles of I⁻ = Moles of AgNO₃ / 2 (since ZnI₂ has two iodide ions)

    • Mass of I⁻ = Moles of I⁻ × Molar Mass of I (126.9 g/mol )

    • % Iodide = (Mass of I⁻ / Initial Sample Mass) × 100

Protocol: ICP-MS for Trace Metal Impurities

This technique is used to detect and quantify elemental impurities at trace and ultra-trace levels.[3]

• Reagents and Equipment:

  • Synthesized Zinc Iodide

  • High-purity (trace metal grade) nitric acid (HNO₃)

  • Deionized water (18.2 MΩ·cm)

  • Certified multi-element calibration standards

  • ICP-MS instrument

• Procedure:

  • Sample Preparation: Accurately weigh approximately 0.1 g of the synthesized zinc iodide into a 50 mL acid-leached centrifuge tube.

  • Digestion: Add 1 mL of high-purity nitric acid and 9 mL of deionized water to achieve a 1% acid matrix. Gently swirl until the sample is fully dissolved. This creates a 1000 ppm stock solution.

  • Dilution: Create a final sample for analysis by performing a 100-fold dilution of the stock solution with 1% nitric acid. This brings the final concentration to approximately 10 ppm, which is suitable for most ICP-MS instruments.

  • Instrument Calibration: Calibrate the ICP-MS using a series of multi-element standards (e.g., blank, 1 ppb, 10 ppb, 100 ppb) in a 1% nitric acid matrix.

  • Sample Analysis: Analyze the prepared sample solution. The instrument will measure the ion counts for each mass-to-charge ratio, corresponding to different elements.

  • Data Analysis: Use the instrument software to calculate the concentration of each metallic impurity in the original solid sample based on the calibration curve and the dilution factors.

Protocol: Powder X-Ray Diffraction (PXRD) for Crystalline Purity

PXRD is a non-destructive technique used to identify the crystalline phases present in a solid material.

• Equipment:

  • Powder X-Ray Diffractometer with a Cu Kα radiation source

  • Sample holder (zero-background sample holder recommended)

  • Mortar and pestle

• Procedure:

  • Sample Preparation: Gently grind approximately 100 mg of the synthesized zinc iodide using a mortar and pestle to ensure a fine, homogeneous powder. This minimizes preferred orientation effects.

  • Sample Mounting: Carefully pack the powdered sample into the sample holder, ensuring the surface is flat and level with the holder's rim.

  • Instrument Setup: Set the diffractometer parameters. A typical scan for phase identification would be:

    • 2θ Range: 10° to 90°

    • Step Size: 0.02°

    • Time per Step: 1-2 seconds

  • Data Collection: Run the PXRD scan on the synthesized sample.

  • Standard Analysis: Run an identical scan on the commercial, high-purity zinc iodide standard.

  • Data Analysis: Compare the diffractogram of the synthesized sample to the one from the commercial standard and to reference patterns from a crystallographic database (e.g., ICDD). The presence of additional peaks in the synthesized sample's pattern indicates crystalline impurities (e.g., ZnO, which has a distinct pattern).

References

• 1. Zinc iodide - Wikipedia [en.wikipedia.org]
• 2. nbinno.com [nbinno.com]
• 3. spectroscopyonline.com [spectroscopyonline.com]

A Comparative Guide to the Electrochemical Performance of Zinc-Iodine and Lithium-Ion Batteries

For Researchers, Scientists, and Drug Development Professionals

The landscape of energy storage is continually evolving, with researchers diligently exploring alternatives to conventional lithium-ion battery technology. Among the promising contenders, aqueous zinc-iodine batteries have garnered significant attention due to their inherent safety, low cost, and environmentally friendly characteristics. This guide provides an objective comparison of the electrochemical performance of zinc-iodine and lithium-ion batteries, supported by experimental data and detailed methodologies, to aid researchers in making informed decisions for their specific applications.

Fundamental Working Principles

The operational mechanisms of zinc-iodine and lithium-ion batteries are fundamentally different, dictating their respective electrochemical characteristics.

A key distinction lies in the charge storage mechanism. Lithium-ion batteries rely on the intercalation and de-intercalation of lithium ions into the crystal structure of the anode and cathode materials. In contrast, zinc-iodine batteries operate on a conversion reaction mechanism. During discharge, metallic zinc at the anode is oxidized to zinc ions (Zn²⁺), while at the cathode, iodine (I₂) is reduced to iodide ions (I⁻). The process is reversed during charging.[1][2]

Figure 1: A simplified representation of the charge and discharge processes in zinc-iodine and lithium-ion batteries.

Comparative Electrochemical Performance

The differing chemistries of zinc-iodine and lithium-ion batteries translate to distinct performance metrics. While lithium-ion batteries are a mature technology with well-established performance ranges, zinc-iodine batteries are still under active research, exhibiting a wider range of reported values depending on the specific materials and cell design.

Performance Metric	Zinc-Iodine Batteries	Lithium-Ion Batteries (Commercial)
Gravimetric Energy Density (Wh/kg)	100 - 450 (research); theoretically up to 837	150 - 270
Volumetric Energy Density (Wh/L)	Varies significantly with cell design	250 - 693[3]
Power Density (W/kg)	Can be very high, with some reports >10,000	1 - 10,000[3]
Nominal Voltage (V)	~1.3[2]	3.2 - 3.85[3]
Cycle Life (cycles to 80% capacity)	Highly variable: 100s to >50,000	400 - 1,200[3]
Coulombic Efficiency (%)	Can approach 100% with shuttle effect mitigation	99 - 99.9[4]
Safety	High (aqueous, non-flammable electrolyte)	Lower (flammable organic electrolyte)
Cost	Potentially low (abundant materials)	Higher (lithium and cobalt scarcity)
Environmental Impact	Lower (less toxic, easily recyclable materials)	Higher (concerns with mining and disposal)

Experimental Protocols for Electrochemical Characterization

Standardized electrochemical testing is crucial for the accurate evaluation and comparison of battery performance. The following are typical experimental protocols used for both zinc-iodine and lithium-ion batteries.

Cell Assembly

• Zinc-Iodine Pouch Cell: A typical assembly involves a zinc foil anode, a separator (e.g., glass fiber), and an iodine/carbon composite cathode, all enclosed in a pouch with an aqueous electrolyte (e.g., ZnSO₄ or ZnI₂ solution).

• Lithium-Ion Coin Cell: A standard CR2032 coin cell is often used for laboratory-scale testing. It consists of a lithium metal or graphite anode, a separator, a lithium-based cathode, and a non-aqueous electrolyte, all enclosed in a stainless-steel casing.

Electrochemical Measurements

A multi-channel battery testing system is typically employed to perform the following tests at a controlled temperature (e.g., 25°C).

• Galvanostatic Cycling (Charge-Discharge Test): This is the primary method to determine the specific capacity, energy density, cycle life, and coulombic efficiency.

  • Procedure: The battery is repeatedly charged and discharged at a constant current (C-rate) between defined voltage limits. The C-rate is normalized to the theoretical capacity of the active material. For instance, a 1C rate means the battery is charged or discharged in one hour.

  • Data Acquired: Charge/discharge capacity, voltage profiles, cycle number, and coulombic efficiency (ratio of discharge to charge capacity in a cycle).

• Cyclic Voltammetry (CV): This technique provides insights into the redox reactions occurring at the electrodes.

  • Procedure: The potential of the working electrode is swept linearly with time between two vertex potentials. The resulting current is measured.

  • Data Acquired: The positions of the oxidation and reduction peaks indicate the potentials at which the electrochemical reactions occur. The shape and area of the peaks can provide information about the reaction kinetics and reversibility.

• Electrochemical Impedance Spectroscopy (EIS): EIS is used to investigate the internal resistance and charge transfer kinetics of the battery.

  • Procedure: A small AC voltage or current perturbation is applied to the battery over a range of frequencies, and the resulting impedance is measured.

  • Data Acquired: A Nyquist plot is generated, from which various components of the battery's internal resistance (e.g., electrolyte resistance, charge transfer resistance, and diffusion impedance) can be determined by fitting the data to an equivalent circuit model.

Figure 2: A typical experimental workflow for evaluating the electrochemical performance of a battery.

Summary and Outlook

Both zinc-iodine and lithium-ion batteries present unique sets of advantages and disadvantages. Lithium-ion batteries are the incumbent technology, offering high energy density and a mature manufacturing ecosystem. However, concerns regarding safety, cost, and the environmental impact of raw material sourcing are driving the search for alternatives.

Zinc-iodine batteries emerge as a compelling option, particularly for applications where safety and cost are paramount, such as large-scale energy storage. Their aqueous nature eliminates the fire risk associated with lithium-ion batteries, and the abundance of zinc and iodine offers a pathway to lower-cost energy storage. The primary challenges for zinc-iodine batteries lie in improving their energy density and cycle life, which are areas of intense research. The wide range of reported performance data highlights the significant potential for optimization through materials engineering and cell design.

For researchers and scientists, the choice between these two battery chemistries will depend on the specific requirements of their application. For high-energy, portable electronics, lithium-ion batteries remain the dominant choice. However, for stationary energy storage and other applications where safety and cost take precedence, zinc-iodine batteries represent a promising and rapidly advancing frontier in electrochemical energy storage.

References

• 1. Zinc-iodine batteries show double performance vs lithium-ion [rinnovabili.net]
• 2. Advancements in aqueous zinc–iodine batteries: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Lithium-ion battery - Wikipedia [en.wikipedia.org]
• 4. Battery University | BU-808c: Coulombic and Energy Efficiency with… [batteryuniversity.com]

Zinc Iodide as a Catalyst: A Cost-Benefit Analysis for Researchers

A comprehensive guide for researchers, scientists, and drug development professionals evaluating the use of zinc iodide as a catalyst in organic synthesis and energy storage applications. This guide provides a detailed comparison with common alternatives, supported by experimental data, cost analysis, and clear visualizations to inform your research and development decisions.

Executive Summary

Zinc iodide (ZnI₂) emerges as a compelling catalytic option in various chemical applications, primarily driven by its low cost, operational simplicity, and efficiency. In organic synthesis, particularly in multicomponent reactions like the A³ coupling and allenylation reactions, ZnI₂ demonstrates comparable or even superior performance to more expensive catalysts such as those based on gold or copper. In the burgeoning field of energy storage, zinc-iodine batteries present a safe and cost-effective alternative to other aqueous battery chemistries, with zinc iodide playing a central role as the cathode material. This guide provides a data-driven cost-benefit analysis of utilizing zinc iodide as a catalyst, empowering researchers to make informed decisions for their specific needs.

Zinc Iodide in Organic Synthesis: A Cost-Effective Powerhouse

Zinc iodide has proven to be a versatile and efficient Lewis acid catalyst for a variety of organic transformations. Its affordability and straightforward handling make it an attractive alternative to precious metal catalysts.

Comparison with Alternative Catalysts

To illustrate the cost-benefit profile of zinc iodide, we compare its performance in two key synthetic reactions against commonly used alternative catalysts: the A³ coupling reaction (synthesis of propargylamines) and the synthesis of trisubstituted allenes.

Reaction	Catalyst	Catalyst Loading (mol%)	Reaction Time	Yield (%)	Catalyst Cost (USD/mmol)	Cost per gram of Product (USD/g)
A³ Coupling	Zinc Iodide (ZnI₂) **	10	3 h	92	~0.06	~0.03
Copper Iodide (CuI)	5	6 h	85	~0.15	~0.09
Allenylation	Zinc Iodide (ZnI₂) **	60	1 h (MW)	Up to 95	~0.06	~0.11
Gold Catalyst (IPrAuCl/AgSbF₆)	2.5	48 h	~80	>10.00	>5.00

Data Interpretation:

• A³ Coupling: Zinc iodide demonstrates a higher yield in a significantly shorter reaction time compared to copper(I) iodide.[1] Coupled with its lower cost, ZnI₂ presents a more economical and efficient option for the synthesis of aminoindolizines.

• Allenylation Reaction: In the synthesis of trisubstituted allenes, zinc iodide offers a dramatic advantage in terms of reaction time (1 hour under microwave irradiation versus 48 hours for the gold catalyst) and yields comparable or higher products.[2][3][4] The cost difference is substantial, making zinc iodide the clear choice for large-scale synthesis.[2][3][4]

Experimental Protocols

To a solution of pyridine-2-carboxaldehyde (1 mmol), a secondary amine (1.2 mmol), and a terminal alkyne (1.5 mmol) in toluene (B28343) (5 mL), zinc iodide (10 mol%) is added. The reaction mixture is then stirred at 100 °C for the time specified in the comparative data table. After completion of the reaction (monitored by TLC), the mixture is cooled to room temperature, and the solvent is evaporated under reduced pressure. The residue is purified by column chromatography on silica (B1680970) gel to afford the desired aminoindolizine.

In a sealed microwave vial, pyrrolidine (B122466) (1 mmol), a ketone (1 equiv.), a terminal alkyne (1 equiv.), and zinc iodide (60 mol%) are combined without any solvent. The vial is sealed and subjected to microwave irradiation at 120 °C for 1 hour. After cooling, the crude reaction mixture is purified directly by column chromatography on silica gel to yield the trisubstituted allene.[2][3][4]

Reaction Workflows

A³ Coupling Reaction Workflow

Allenylation Reaction Workflow

Zinc Iodide in Energy Storage: A Promising Cathode Material

Aqueous zinc-ion batteries (ZIBs) are gaining significant attention as a safe and cost-effective energy storage solution. Zinc iodide can be utilized as a key component of the cathode in these batteries, offering distinct advantages over other materials.

Comparison with Manganese Dioxide Cathode

Manganese dioxide (MnO₂) is a commonly studied cathode material for ZIBs. The following table compares the performance and cost of a zinc iodide-based cathode with a manganese dioxide-based cathode.

Parameter	Zinc Iodide (ZnI₂) Cathode	Manganese Dioxide (MnO₂) Cathode
Theoretical Capacity (mAh/g)	211	308
Typical Discharge Voltage (V)	~1.0	~1.3
Cycle Life	Good, but can be affected by polyiodide shuttling	Moderate, often suffers from structural degradation
Rate Capability	Generally good	Can be limited by slow ion diffusion
Cost (USD/kg)	~15-50	~5-20 (for battery grade)
Safety	High (aqueous electrolyte)	High (aqueous electrolyte)

Data Interpretation:

While manganese dioxide boasts a higher theoretical capacity and discharge voltage, zinc-iodine batteries can offer competitive performance with the potential for better rate capability. The cost of battery-grade manganese dioxide is generally lower than zinc iodide. However, the overall cost-effectiveness of a zinc-iodine battery depends on various factors, including manufacturing processes and the potential for performance enhancements through catalyst and electrolyte engineering. Research indicates that MnO₂ electrodes can deliver a discharge capacity of around 270.4 mAh g⁻¹ at a current density of 0.1 A g⁻¹, with good cycling stability.[4][5] Zinc-iodine batteries, on the other hand, are noted for their high safety and low cost.[3]

Experimental Protocols

A typical zinc iodide cathode can be prepared by mixing zinc iodide, a conductive carbon material (e.g., carbon nanotubes or graphene), and a binder (e.g., polyvinylidene fluoride (B91410) - PVDF) in a weight ratio of approximately 70:20:10. This slurry is then cast onto a current collector (e.g., titanium foil or carbon paper) and dried under vacuum to remove the solvent.

The prepared zinc iodide cathode is assembled into a coin cell with a zinc metal anode and an aqueous electrolyte (e.g., a solution of zinc sulfate (B86663) or zinc triflate). The electrochemical performance is evaluated by galvanostatic charge-discharge cycling at various current densities to determine the specific capacity, coulombic efficiency, and cycling stability. Cyclic voltammetry and electrochemical impedance spectroscopy are also employed to study the electrochemical kinetics and reaction mechanisms.

Battery Chemistry and Workflow

Zinc-Iodine Battery Charge/Discharge Cycle

Conclusion: The Verdict on Zinc Iodide

The analysis presented in this guide underscores the significant potential of zinc iodide as a cost-effective and efficient catalyst in both organic synthesis and energy storage.

• For synthetic chemists , zinc iodide offers a compelling alternative to expensive noble metal catalysts, often providing superior or comparable results with significantly reduced costs and reaction times. Its operational simplicity further enhances its appeal for both academic research and industrial applications.

• For researchers in energy storage , zinc-iodine batteries represent a promising avenue for developing safe, low-cost, and sustainable energy storage systems. While challenges such as optimizing cycle life remain, the inherent advantages of the zinc-iodine chemistry make it a field ripe for innovation.

Ultimately, the decision to employ zinc iodide will depend on the specific requirements of the application. However, the data strongly suggests that for a wide range of processes, zinc iodide offers an exceptional balance of performance and economic viability, making it a catalyst that warrants serious consideration in the modern research landscape.

References

• 1. oaepublish.com [oaepublish.com]
• 2. Battery Manganese Dioxide Price, 2025 Battery Manganese Dioxide Price Manufacturers & Suppliers | Made-in-China.com [made-in-china.com]
• 3. researchgate.net [researchgate.net]
• 4. A comparison study of MnO2 and Mn2O3 as zinc-ion battery cathodes: an experimental and computational investigation - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. A comparison study of MnO2 and Mn2O3 as zinc-ion battery cathodes: an experimental and computational investigation - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Lewis Acidity of Zinc Halides in Catalysis

For Researchers, Scientists, and Drug Development Professionals

Introduction to Zinc Halides as Lewis Acid Catalysts

Zinc halides are versatile and cost-effective Lewis acids employed in a variety of organic transformations, including Friedel-Crafts reactions, aldol (B89426) reactions, and cycloadditions. A Lewis acid is a chemical species that can accept a pair of electrons, and in the context of catalysis, this property is used to activate substrates, thereby increasing reaction rates and influencing selectivity. The catalytic activity of a zinc halide is directly related to its Lewis acidity, which is modulated by the electronegativity of the halide atom.

Understanding the Trend in Lewis Acidity

The Lewis acidity of zinc halides (ZnX₂) is primarily influenced by the electron-withdrawing ability of the halogen atoms. A more electronegative halogen will pull electron density away from the zinc center to a greater extent, making the zinc atom more electron-deficient and thus a stronger Lewis acid.

Based on the electronegativity of the halogens (F > Cl > Br > I), the expected trend in Lewis acidity for the zinc halides is:

ZnF₂ > ZnCl₂ > ZnBr₂ > ZnI₂

This trend, however, can be influenced by other factors such as the solvent and the nature of the Lewis base (the substrate). For instance, a spectroscopic study of the equilibria between zinc halides and aromatic amines in ether solution found the order of Lewis acidity to be ZnCl₂ > ZnBr₂ > ZnI₂, with the overall difference being small. It is also important to note that the low solubility of zinc fluoride (B91410) (ZnF₂) in many common organic solvents can limit its practical application in homogeneous catalysis.

Quantitative Comparison of Lewis Acidity

While a single experimental study providing a unified Lewis acidity scale for all four zinc halides is elusive, we can compile data from various sources to provide a comparative overview. The following table summarizes the expected trend based on chemical principles and available qualitative data.

Zinc Halide	Chemical Formula	Relative Lewis Acidity (Qualitative)	Key Properties Affecting Catalytic Performance
Zinc Fluoride	ZnF₂	Strongest (theoretically)	High lattice energy, low solubility in many organic solvents.
Zinc Chloride	ZnCl₂	Strong	Good solubility in various organic solvents like ethanol (B145695) and acetone.
Zinc Bromide	ZnBr₂	Moderate	Generally soluble in organic solvents.
Zinc Iodide	ZnI₂	Weakest	Good solubility in organic solvents.

Note: The qualitative trend for ZnCl₂, ZnBr₂, and ZnI₂ is based on spectroscopic studies in ether solution. The position of ZnF₂ is based on the high electronegativity of fluorine.

Hard and Soft Acids and Bases (HSAB) Principle

The Hard and Soft Acids and Bases (HSAB) theory provides another framework for understanding the reactivity of zinc halides. This theory classifies Lewis acids and bases as "hard" or "soft" based on factors like size, charge density, and polarizability.

• Hard acids are small, highly charged, and not easily polarizable.

• Soft acids are large, have a low charge, and are highly polarizable.

In the context of zinc halides, the Zn²⁺ ion is considered a borderline Lewis acid. The halide ions, which are Lewis bases, range from hard (F⁻) to soft (I⁻). According to the HSAB principle, hard acids prefer to bond with hard bases, and soft acids with soft bases. This can influence the stability of the zinc halide and its interaction with different substrates.

Experimental Protocols: A Case Study in Diels-Alder Reaction

To provide a practical context for comparing the catalytic activity of zinc halides, we present a representative experimental protocol for a Diels-Alder reaction. This reaction, a [4+2] cycloaddition, is a powerful tool in organic synthesis for the formation of six-membered rings. Lewis acids are known to catalyze this reaction by coordinating to the dienophile, thereby lowering its Lowest Unoccupied Molecular Orbital (LUMO) and accelerating the reaction rate.

Reaction: Diels-Alder cycloaddition of cyclopentadiene (B3395910) and methyl vinyl ketone.

Objective: To compare the catalytic efficiency of ZnF₂, ZnCl₂, ZnBr₂, and ZnI₂ by measuring the reaction yield and endo/exo selectivity under identical conditions.

Materials:

• Cyclopentadiene (freshly cracked from dicyclopentadiene)

• Methyl vinyl ketone

• Zinc Fluoride (ZnF₂)

• Zinc Chloride (ZnCl₂)

• Zinc Bromide (ZnBr₂)

• Zinc Iodide (ZnI₂)

• Dichloromethane (B109758) (CH₂Cl₂, anhydrous)

• Diethyl ether

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Round-bottom flasks

• Magnetic stirrer and stir bars

• Syringes and needles

• Inert atmosphere setup (e.g., nitrogen or argon balloon)

• Thin-layer chromatography (TLC) plates and chamber

• Column chromatography setup (silica gel)

• Rotary evaporator

• NMR spectrometer and/or GC-MS for product analysis

Procedure (to be performed for each zinc halide catalyst):

• Catalyst Preparation: In a dry, inert atmosphere, add the zinc halide catalyst (e.g., 0.1 mmol) to a round-bottom flask equipped with a magnetic stir bar.

• Solvent and Dienophile Addition: Add anhydrous dichloromethane (5 mL) to the flask, followed by methyl vinyl ketone (1.0 mmol). Stir the mixture at room temperature for 10-15 minutes to allow for coordination of the Lewis acid to the dienophile.

• Diene Addition: Cool the mixture to 0 °C in an ice bath. Slowly add freshly cracked cyclopentadiene (1.2 mmol) to the reaction mixture via syringe.

• Reaction Monitoring: Allow the reaction to stir at 0 °C and monitor its progress by TLC.

• Quenching: Once the reaction is complete (as indicated by the consumption of the limiting reagent), quench the reaction by adding saturated aqueous sodium bicarbonate solution (10 mL).

• Workup: Transfer the mixture to a separatory funnel. Separate the organic layer, and extract the aqueous layer with diethyl ether (2 x 10 mL). Combine the organic layers, wash with brine (15 mL), and dry over anhydrous magnesium sulfate.

• Purification and Analysis: Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator. Purify the crude product by column chromatography on silica (B1680970) gel.

• Characterization: Determine the yield of the purified product. Analyze the product by ¹H NMR or GC-MS to determine the ratio of endo to exo isomers.

Expected Outcome and Comparison:

The catalytic activity of the different zinc halides can be compared based on:

• Reaction Rate: A faster reaction (shorter time to completion) indicates a more active catalyst.

• Product Yield: A higher yield of the Diels-Alder adduct suggests a more efficient catalyst.

• Stereoselectivity: The ratio of endo to exo products can be influenced by the Lewis acid catalyst.

By performing this experiment for each of the four zinc halides under identical conditions, researchers can obtain valuable data to guide their choice of catalyst for specific applications.

Visualizing the Catalytic Role of Zinc Halides

Diagrams created using the DOT language can help visualize the concepts discussed in this guide.

Caption: Relationship between halide electronegativity and zinc halide Lewis acidity.

Caption: General workflow for a zinc halide-catalyzed Diels-Alder reaction.

Conclusion

The selection of a zinc halide catalyst requires a balance of theoretical considerations and practical experimentation. While the trend of Lewis acidity is generally expected to follow the electronegativity of the halide (ZnF₂ > ZnCl₂ > ZnBr₂ > ZnI₂), factors such as solubility and the specific nature of the reactants can influence catalytic performance. The provided experimental protocol for the Diels-Alder reaction offers a standardized method for empirically determining the most effective zinc halide catalyst for a given transformation. For researchers and professionals in drug development, a systematic evaluation of these catalysts can lead to optimized reaction conditions, improved yields, and enhanced selectivity in the synthesis of complex molecular targets.

validation of zinc iodide's role in specific reaction mechanisms

In the landscape of chemical synthesis, the choice of catalyst is paramount to achieving desired outcomes with high efficiency, selectivity, and sustainability. Zinc iodide (ZnI₂), a versatile Lewis acid, has emerged as a potent catalyst in a variety of organic transformations. This guide provides an objective comparison of zinc iodide's performance against other catalysts in two key reactions: the synthesis of trisubstituted allenes and the formation of cyclic carbonates from epoxides and carbon dioxide. The information is tailored for researchers, scientists, and drug development professionals, presenting quantitative data, detailed experimental protocols, and visual representations of reaction mechanisms and workflows.

Synthesis of Trisubstituted Allenes: A Comparative Study

The one-pot synthesis of trisubstituted allenes from terminal alkynes, amines, and ketones is a critical transformation in organic chemistry. Zinc iodide has proven to be a highly effective catalyst for this reaction.

Performance Comparison of Zinc Salts

A study on the allenylation of terminal alkynes highlights the superior performance of zinc iodide compared to other zinc salts. The data below summarizes the yield of the desired allene (B1206475) product using different zinc-based catalysts under identical reaction conditions.

Catalyst (60 mol%)	Additive (1 equiv)	Solvent	Temperature (°C)	Time (h)	Yield (%)
ZnI₂	Ti(OEt)₄	None	120	16	64
Zn(OTf)₂	Ti(OEt)₄	None	120	16	45
Zn(OAc)₂	Ti(OEt)₄	None	120	16	<25
ZnCl₂	Ti(OEt)₄	None	120	16	<25
ZnBr₂	Ti(OEt)₄	None	120	16	<25

Data sourced from a study on the ZnI₂-catalyzed allenylation of terminal alkynes with pyrrolidine (B122466) and ketones.[1][2]

The results clearly indicate that zinc iodide is the most effective catalyst among the tested zinc salts for this specific transformation, affording a significantly higher yield of the trisubstituted allene.

Alternative Catalytic Systems

While zinc iodide shows excellent activity, other metal catalysts have also been employed for similar transformations, including cadmium iodide (CdI₂), copper(I) iodide (CuI), and gold-based catalysts.[1][2] In some reported instances, CuI was found to be highly reactive for the synthesis of the precursor propargylamines but failed to complete the transformation to the desired allenes.[1] This highlights the unique catalytic role of zinc iodide in facilitating the subsequent steps of the reaction.

Experimental Protocol: Zinc Iodide-Catalyzed Synthesis of Trisubstituted Allenes

The following is a general procedure for the synthesis of trisubstituted allenes using zinc iodide as a catalyst.

Reagents and Materials:

• Pyrrolidine

• Ketone (e.g., cyclohexanone)

• Terminal alkyne (e.g., phenylacetylene)

• Zinc iodide (ZnI₂)

• Titanium(IV) ethoxide (Ti(OEt)₄)

• Teflon-sealed screw-cap vial

Procedure:

• To a Teflon-sealed screw-cap vial, add pyrrolidine (1 mmol), the ketone (1 equiv), the terminal alkyne (1 equiv), and zinc iodide (60 mol%).

• Add titanium(IV) ethoxide (1 equiv) to the mixture.

• Seal the vial and heat the reaction mixture at 120 °C for 16 hours.

• Monitor the reaction progress using an appropriate analytical technique (e.g., GC-MS).

• Upon completion, the product can be isolated and purified using standard laboratory techniques.

Reaction Mechanism and Workflow

The proposed mechanism for the zinc iodide-catalyzed allenylation involves the initial formation of a propargylamine (B41283) intermediate, followed by a rate-determining[1][3]-hydride transfer to yield the allene product.[3][4][5][6]

References

• 1. Zinc Iodide Catalyzed Synthesis of Trisubstituted Allenes from Terminal Alkynes and Ketones - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Collection - Zinc Iodide Catalyzed Synthesis of Trisubstituted Allenes from Terminal Alkynes and Ketones - ACS Omega - Figshare [acs.figshare.com]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Zinc Iodide Catalyzed Synthesis of Trisubstituted Allenes from Terminal Alkynes and Ketones - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Cathode Materials for High-Performance Zinc-Iodine Batteries

A comprehensive guide for researchers and scientists on the performance of emerging cathode materials in zinc-iodine battery technology, supported by experimental data and detailed protocols.

The quest for safer and more cost-effective energy storage solutions has propelled zinc-iodine (Zn-I₂) batteries to the forefront of electrochemical research. Their inherent safety, the natural abundance of zinc and iodine, and high theoretical capacity make them a promising alternative to conventional lithium-ion batteries. The performance of Zn-I₂ batteries is intrinsically linked to the efficacy of the cathode material, which plays a crucial role in iodine confinement and facilitating the redox reactions. This guide provides a comparative overview of various classes of cathode materials, presenting key performance metrics, detailed experimental protocols, and a visual representation of the typical research workflow.

Performance Comparison of Cathode Materials

The development of advanced cathode materials is pivotal to overcoming the challenges associated with Zn-I₂ batteries, such as the shuttling of polyiodides and sluggish reaction kinetics. Researchers have explored a diverse range of materials, including various forms of carbon, heteroatom-doped carbons, single-atom catalysts, conductive polymers, and metal-organic framework (MOF)-derived materials. The following table summarizes the key electrochemical performance indicators of representative cathode materials from recent studies.

Cathode Material	Specific Capacity (mAh/g)	Current Density (A/g)	Cycle Life	Capacity Retention (%)	Coulombic Efficiency (%)	Reference
Carbon-Based Materials
Activated Porous Corncob Carbon (APCC)	100	0.1	150 cycles	-	-	[1]
Activated Carbon	210	0.1	10,000 cycles	66	96.7	[2][3]
Heteroatom-Doped Carbons
N-doped Hierarchical Porous Carbon (NHPC)	-	-	-	-	-	[4]
N and P co-doped Porous Carbon (NPPC-1.5/I₂)	175	0.1	6,000 cycles	97	-	[4]
Single-Atom Catalysts
Fe Single-Atom Catalyst (Fe SAC-MNC)	139.6	15	50,000 cycles	80.5	-	[4]
Ni Single-Atom Catalyst (NiSAs-HPC/I₂)	121	10.55 (50C)	40,000 cycles	91.5	-	[4]
Zn Single-Atom & MoC Clusters (Zn-SA-MoC/NCFs)	230.6	0.1055 (0.5C)	20,000 cycles	90	-	[5][6][7]
Conductive Polymers
Polyaniline (PANI-I₂)	160	1.5	700 cycles	79	-	[2][8]
MOF-Derived Materials
Hollow Carbon Nanostraws (HCNS) from InOF-1	234.1	1	-	-	-	[9]
Iron-Coordinated COF (I@PPBY-Fe-COF)	240	1	8,000 cycles	90.9	-

Experimental Protocols

Standardized experimental procedures are crucial for the accurate evaluation and comparison of cathode materials. Below are typical protocols for material synthesis, battery assembly, and electrochemical characterization.

Cathode Material Synthesis

• Carbon-Based Materials (e.g., Activated Porous Carbon):

  • A biomass precursor (e.g., corncob) is pyrolyzed under an inert atmosphere (e.g., N₂) at elevated temperatures (e.g., 600-900°C) for several hours.

  • The resulting carbonized material is mixed with an activating agent (e.g., KOH) and further heated to create a porous structure.

  • The activated carbon is then washed with acid and deionized water until neutral pH is achieved and dried.

  • Iodine is loaded onto the carbon host via a melt-infiltration method, where the carbon and iodine are mixed and heated above the melting point of iodine in a sealed container.

• Heteroatom-Doped Carbons (e.g., N, P co-doped):

  • A nitrogen and phosphorus-containing precursor (e.g., a mixture of glucose, dicyandiamide, and phytic acid) is subjected to hydrothermal treatment.

  • The resulting product is then carbonized at high temperatures under an inert atmosphere.

  • The iodine loading is performed using the melt-infiltration technique as described above.

• Single-Atom Catalysts (e.g., Fe-SAC):

  • A metal salt (e.g., FeCl₃) and a nitrogen-containing carbon precursor (e.g., ZIF-8) are mixed in a solvent.

  • The mixture is then pyrolyzed at a high temperature under an inert atmosphere to form metal-nitrogen-carbon (M-N-C) structures.

  • Acid leaching is often performed to remove any metal nanoparticles, leaving behind single metal atoms coordinated with nitrogen in the carbon matrix.

  • Iodine is subsequently loaded onto the single-atom catalyst host.

• Conductive Polymers (e.g., Polyaniline):

  • Aniline monomer is polymerized in an acidic solution containing an oxidizing agent (e.g., ammonium (B1175870) persulfate).

  • The resulting polyaniline (PANI) is then collected, washed, and dried.

  • Iodine can be incorporated into the PANI matrix during or after polymerization to form the PANI-I₂ composite.

• MOF-Derived Materials (e.g., from ZIF-8):

  • A metal-organic framework (e.g., ZIF-8) is synthesized through the reaction of a metal salt (e.g., zinc nitrate) and an organic linker (e.g., 2-methylimidazole) in a solvent.

  • The synthesized MOF is then used as a precursor and pyrolyzed at a controlled temperature under an inert atmosphere to create a porous carbon structure, sometimes with embedded metal or metal oxide nanoparticles.

  • The iodine is loaded into the MOF-derived carbon.

Battery Assembly

• Cathode Slurry Preparation: The active material (iodine-loaded cathode material), a conductive agent (e.g., Super P), and a binder (e.g., PVDF) are mixed in a specific weight ratio (e.g., 8:1:1) in a solvent (e.g., NMP) to form a homogeneous slurry.

• Electrode Casting: The slurry is uniformly cast onto a current collector (e.g., carbon cloth or titanium foil) and dried in a vacuum oven.

• Coin Cell Assembly: CR2032 coin cells are typically assembled in an argon-filled glovebox. A zinc foil serves as the anode, a glass fiber membrane as the separator, and the prepared cathode is used. The electrolyte is typically an aqueous solution of a zinc salt (e.g., 2 M ZnSO₄).

Electrochemical Measurements

• Cyclic Voltammetry (CV): Performed to investigate the redox reactions and electrochemical reversibility of the cathode materials.

• Galvanostatic Charge-Discharge (GCD): Used to determine the specific capacity, coulombic efficiency, and cycling stability of the battery at various current densities.

• Electrochemical Impedance Spectroscopy (EIS): Employed to analyze the charge transfer resistance and ion diffusion kinetics within the battery.

• Rate Performance: The battery is cycled at progressively increasing current densities to evaluate its ability to deliver high power.

• Long-Term Cycling: The battery is charged and discharged for an extended number of cycles at a constant current density to assess its stability and capacity retention.

Experimental Workflow

The following diagram illustrates the typical workflow for the development and evaluation of cathode materials for zinc-iodine batteries.

Experimental workflow for cathode material evaluation in zinc-iodine batteries.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. A Review on the Design of Cathode Catalyst Materials for Zinc-Iodine Batteries [mdpi.com]
• 4. A Successful Catalyst Design for Advanced Zinc-Iodine Batteries - Tech Briefs [techbriefs.com]
• 5. A successful catalyst design for advanced zinc-iodine batteries | EurekAlert! [eurekalert.org]
• 6. A successful catalyst design for advanced zinc-iodine batteries [chemeurope.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]

A Comparative Guide to the Environmental Impact of Zinc Iodide Synthesis

For researchers, scientists, and professionals in drug development, selecting a synthetic route for a compound like zinc iodide involves considerations beyond mere yield and purity. The environmental footprint of a chemical process is a critical factor, influencing everything from regulatory compliance to the overall sustainability of a product's life cycle. This guide provides a comparative analysis of common methods for synthesizing zinc iodide, with a focus on their environmental impact, supported by experimental data and protocols.

Comparison of Synthesis Methods

Two primary methods for the synthesis of zinc iodide are the direct reaction of its elemental constituents and a double displacement reaction. While both are effective, they present different environmental and practical considerations. The following table summarizes the key quantitative and qualitative metrics for each method.

Metric	Direct Synthesis (Zn + I₂)	Double Displacement (e.g., ZnSO₄ + BaI₂)	Greener Alternatives (e.g., Microwave/Ultrasound-Assisted)
Atom Economy	100%	< 100% (typically around 50-70%)	Potentially high, depending on the specific reaction
E-Factor (Environmental Factor)	Low (approaches 0 in ideal conditions)	High (significant byproduct formation)	Potentially low
Energy Consumption	Exothermic reaction, may require initial energy input for activation.	Requires energy for dissolution of reactants and potentially for product purification.	Microwave and ultrasound methods can be more energy-efficient due to targeted heating and reduced reaction times.[1][2]
Solvent Usage	Often uses a solvent like methanol (B129727) or ethanol (B145695) to facilitate the reaction.[3]	Aqueous solution is typically used.	Can often be performed with greener solvents or in solvent-free conditions.[1]
Waste Generation	Minimal, primarily unreacted starting materials which can be recovered.	Generates a significant amount of solid byproduct (e.g., BaSO₄), which requires disposal.[4]	Reduced waste generation due to higher efficiency and selectivity.
Toxicity of Reactants	Zinc (low to moderate toxicity), Iodine (can be corrosive and toxic in high concentrations).	Zinc Sulfate (B86663) (moderate toxicity), Barium Iodide (high toxicity due to barium).	Aims to use less toxic starting materials.
Reaction Time	Generally rapid.	Can be slower due to dissolution and precipitation steps.	Significantly reduced reaction times.[1]
Safety Hazards	Exothermic reaction requires careful temperature control. Iodine vapors are toxic.[5]	Barium compounds are highly toxic.	Reduced risk due to controlled reaction conditions and often smaller scale.

Experimental Protocols

Direct Synthesis of Zinc Iodide

Principle: This method involves the direct reaction of elemental zinc and iodine. The reaction is typically carried out in a solvent to facilitate the interaction between the solid reactants.

Methodology:

• In a well-ventilated fume hood, add 2.0 g of iodine crystals to a 125 mL Erlenmeyer flask.

• Add 25 mL of methanol to the flask to dissolve the iodine.

• Carefully add 2.0 g of zinc powder to the solution. An exothermic reaction will occur, and the dark color of the iodine will begin to fade.

• Gently heat the flask on a hot plate under low heat, swirling occasionally, for 15-20 minutes, or until the solution becomes colorless or pale yellow.[6]

• Once the reaction is complete, decant the warm solution into a pre-weighed beaker, leaving any unreacted zinc behind.

• Wash the remaining zinc with two 5 mL portions of methanol and add the washings to the beaker.

• Gently heat the beaker on a hot plate to evaporate the methanol, leaving behind solid zinc iodide.

• Dry the unreacted zinc and weigh it to determine the mass of zinc that reacted.

Double Displacement Synthesis of Zinc Iodide

Principle: This method relies on the precipitation of an insoluble salt to drive the reaction towards the formation of the desired soluble product. A common example is the reaction between zinc sulfate and barium iodide.

Methodology:

• Prepare a solution of zinc sulfate by dissolving a stoichiometric amount in deionized water.

• In a separate beaker, prepare a solution of barium iodide by dissolving a stoichiometric amount in deionized water.

• Slowly add the barium iodide solution to the zinc sulfate solution with constant stirring. A white precipitate of barium sulfate will form.

• Continue stirring for a set period to ensure complete reaction.

• Filter the mixture to separate the solid barium sulfate from the aqueous zinc iodide solution.

• The filtrate, containing the zinc iodide, can then be concentrated by evaporation of the water to obtain the solid product.

Hazard Assessment and Environmental Impact

The direct synthesis method is generally considered to have a lower environmental impact due to its 100% atom economy and minimal waste generation.[7][8] The primary environmental concerns are the use of organic solvents and the potential for release of toxic iodine vapors. Proper handling in a fume hood and solvent recycling can mitigate these risks.

The double displacement method, while effective, generates a significant amount of solid waste in the form of a precipitated salt (e.g., barium sulfate).[4] While barium sulfate itself is relatively inert, the use of soluble barium salts as reactants poses a significant toxicity hazard.

Greener Alternatives: A Path Forward

Emerging technologies like microwave-assisted synthesis and sonochemistry (ultrasound-assisted synthesis) offer promising avenues for reducing the environmental impact of chemical syntheses.[1][9][10] These methods can lead to:

• Increased energy efficiency: By directly targeting the reacting molecules, these methods can significantly reduce energy consumption compared to conventional heating.[1][2]

• Reduced reaction times: Reactions can often be completed in minutes rather than hours.[1]

• Use of greener solvents: These techniques can often be performed with more environmentally friendly solvents or even in the absence of a solvent.[1]

While specific protocols for the microwave or ultrasound-assisted synthesis of zinc iodide are not yet widely established, the principles have been successfully applied to the synthesis of other metal halides and inorganic nanoparticles.[11][12][13] Further research in this area could lead to significantly more sustainable methods for producing zinc iodide.

Life Cycle Assessment Workflow

A comprehensive evaluation of the environmental impact of a chemical synthesis process is best achieved through a Life Cycle Assessment (LCA). The following diagram illustrates the typical workflow of an LCA for a chemical synthesis process.

Life Cycle Assessment (LCA) Workflow for Chemical Synthesis.

This diagram outlines the four main stages of an LCA: Goal and Scope Definition, Life Cycle Inventory, Life Cycle Impact Assessment, and Interpretation. By systematically analyzing the inputs and outputs at each stage of the synthesis process, a comprehensive environmental profile can be developed.

References

• 1. Microwave-Assisted Synthesis: Can Transition Metal Complexes Take Advantage of This “Green” Method? - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Exothermic redox reaction of zinc with iodine | Class experiment | RSC Education [edu.rsc.org]
• 4. chemistry.mdma.ch [chemistry.mdma.ch]
• 5. chymist.com [chymist.com]
• 6. studylib.net [studylib.net]
• 7. media.accesstuition.com [media.accesstuition.com]
• 8. jocpr.com [jocpr.com]
• 9. iosrjournals.org [iosrjournals.org]
• 10. BJOC - Solvent-free sonochemistry: Sonochemical organic synthesis in the absence of a liquid medium [beilstein-journals.org]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]
• 13. researchgate.net [researchgate.net]

A Comparative Analysis of Zinc Iodide and Cadmium Iodide Crystal Structures

A detailed examination of the structural nuances of zinc iodide (ZnI₂) and cadmium iodide (CdI₂), two important metal dihalides, reveals significant differences in their crystal lattices, stemming from the distinct electronic configurations and ionic radii of their constituent cations. While both compounds share the same MX₂ stoichiometry, their solid-state architectures diverge, with cadmium iodide adopting a classic layered structure and zinc iodide exhibiting a more complex three-dimensional network. This guide provides a comparative overview of their structures, supported by crystallographic data and a summary of the experimental techniques used for their determination.

Crystal Structure and Bonding: A Tale of Two Lattices

Cadmium iodide is renowned for its archetypal layered hexagonal crystal structure. In this arrangement, the iodide anions form a hexagonal close-packed (HCP) lattice. The cadmium (Cd²⁺) cations occupy the octahedral holes between the iodide layers, but only in alternating layers. This results in a sandwich-like structure of I-Cd-I layers that are held together by weak van der Waals forces. This layered nature is a defining characteristic of the CdI₂ structure type, which is adopted by many other metal dihalides. The bonding in cadmium iodide is predominantly ionic, but with some partial covalent character.[1][2]

In contrast, the crystal structure of anhydrous zinc iodide (ZnI₂) is notably different and more complex. The structure of solid ZnI₂ is unusual as the zinc centers are tetrahedrally coordinated.[3][4] Groups of four of these tetrahedra share three vertices to create "super-tetrahedra" with the composition {Zn₄I₁₀}.[3][4] These super-tetrahedral units are then interconnected at their vertices to form a three-dimensional framework.[3][4] This intricate arrangement contrasts sharply with the simple layered structure of CdI₂. However, it is worth noting that a trigonal form of ZnI₂ has also been reported, which adopts a layered structure similar to that of cadmium iodide, with zinc cations in octahedral coordination.[5] This suggests the existence of polymorphism for zinc iodide.

Quantitative Crystallographic Data

The structural differences between zinc iodide and cadmium iodide are quantitatively captured in their crystallographic parameters. The following table summarizes the key data for the common polymorphs of each compound.

Parameter	Zinc Iodide (ZnI₂) - Trigonal (R-3m)	Cadmium Iodide (CdI₂) - Trigonal (P-3m1)
Crystal System	Trigonal	Trigonal
Space Group	R-3m (No. 166)	P-3m1 (No. 164)
Lattice Constants	a = 4.11 Å, c = 21.40 Å	a = 4.29 Å, c = 7.30 Å
α = 90°, β = 90°, ɣ = 120°	α = 90°, β = 90°, ɣ = 120°
Unit Cell Volume	312.51 ų	116.46 ų
Coordination Geometry	Octahedral (ZnI₆)	Octahedral (CdI₆)
M-I Bond Length	2.88 Å	3.02 Å

Data for ZnI₂ (Trigonal) sourced from the Materials Project (mp-570964)[5]. Data for CdI₂ (Trigonal) sourced from the Materials Project (mp-567259)[6].

Experimental Determination of Crystal Structures

The crystal structures of zinc iodide and cadmium iodide have been primarily determined using X-ray diffraction (XRD) techniques.

Single-Crystal X-ray Diffraction: This is the most powerful technique for obtaining precise structural information. A single crystal of the compound is mounted in an X-ray diffractometer. A beam of monochromatic X-rays is directed at the crystal, and the diffraction pattern of the X-rays is collected. The positions and intensities of the diffracted beams are used to determine the arrangement of atoms within the crystal lattice. The process typically involves:

• Crystal Growth: Growing a high-quality single crystal of the compound.

• Data Collection: Mounting the crystal and collecting diffraction data.

• Structure Solution: Using computational methods, such as direct methods or Patterson methods, to determine the initial positions of the atoms.

• Structure Refinement: Optimizing the atomic positions and other parameters to achieve the best fit between the calculated and observed diffraction patterns.

Powder X-ray Diffraction (PXRD): This technique is used when single crystals are not available. A powdered sample of the material is irradiated with X-rays, and the diffraction pattern is recorded. While PXRD provides less detailed information than single-crystal XRD, it is a valuable tool for identifying the crystal phase and determining lattice parameters. The analysis often involves comparing the experimental diffraction pattern to known patterns in crystallographic databases.

Structural Comparison: A Visual Representation

The logical relationship in the structural comparison between zinc iodide and cadmium iodide can be visualized as a decision-making process based on their fundamental properties.

Caption: A diagram illustrating the influence of cation properties on the resulting crystal structures of ZnI₂ and CdI₂.

References

• 1. Cadmium iodide - Wikipedia [en.wikipedia.org]
• 2. Cadmium_iodide [chemeurope.com]
• 3. Zinc iodide - Wikipedia [en.wikipedia.org]
• 4. webqc.org [webqc.org]
• 5. next-gen.materialsproject.org [next-gen.materialsproject.org]
• 6. next-gen.materialsproject.org [next-gen.materialsproject.org]

A Comparative Analysis of Zinc Iodide as a Potential Radiopaque Agent

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of zinc iodide with established radiopaque agents, offering available experimental data and detailed protocols to assist in the evaluation of its efficacy. While direct comparative studies on the clinical radiopacity of zinc iodide are limited, this document synthesizes fundamental principles of radiopacity and existing data on related compounds to offer a thorough assessment.

Principles of Radiopacity

Radiopacity, the ability of a material to absorb X-rays and thus appear opaque on a radiograph, is fundamentally determined by the atomic number and density of the constituent elements.[1] Materials with higher atomic numbers and densities exhibit greater X-ray attenuation.[1] The most common metric for quantifying radiopacity in a clinical setting is the Hounsfield Unit (HU) for CT scans and equivalent aluminum thickness (mm Al) for planar radiography.[2][3]

Comparison of Radiopaque Elements

A comparison of the key elements in zinc iodide (zinc and iodine) with other common radiopacifying elements provides a foundational understanding of their potential efficacy.

Element	Atomic Number (Z)	Density (g/cm³)	Common Radiopaque Forms
Zinc (Zn)	30[4]	7.14	Zinc Oxide[5]
Iodine (I)	53	4.93	Iohexol, Iodixanol
Barium (Ba)	56	3.51	Barium Sulfate[1]
Bismuth (Bi)	83	9.78	Bismuth Subcarbonate, Bismuth Oxychloride[6]
Tungsten (W)	74	19.25	Metallic Tungsten[6]

Note: While zinc has a lower atomic number than iodine and barium, its higher density compared to barium sulfate (B86663) is a factor in its potential for X-ray attenuation.

Quantitative Comparison of Radiopacity

The radiopacity of dental materials containing zinc oxide provides some insight. For instance, a zinc oxide-eugenol cement (IRM) was found to have a radiopacity equivalent to 5.7 mm Al.[5] Another study on dental cements showed that a zinc phosphate (B84403) cement had a high radiopacity value of 12.9 mm Al/2.0 mm specimen.[7] These values are comparable to or greater than that of enamel (approximately 2.05 - 4.3 mm Al) and dentin (approximately 1.11 - 2.3 mm Al).[7][8]

For comparison, studies on other radiopaque fillers show that at a 30% weight loading in a polymer composite, bismuth oxychloride (BiOCl) can provide greater stiffness than barium sulfate (BaSO4).[6] The radiopacity of composite resins is often enhanced by adding elements with high atomic numbers like zinc, strontium, zirconium, and barium.[9]

The mass attenuation coefficient is a direct measure of a material's ability to absorb X-rays. A high-accuracy measurement of the mass attenuation coefficient for pure zinc has been performed, providing fundamental data for theoretical comparisons.[10] While this data is for elemental zinc, it serves as a basis for estimating the radiopacity of zinc-containing compounds like zinc iodide.

Experimental Protocols

The following are detailed methodologies for key experiments to validate the efficacy of a novel radiopaque agent like zinc iodide.

In Vitro Radiopacity Assessment using Digital Radiography

This protocol is adapted from methodologies commonly used in the evaluation of dental restorative materials.[3][11]

Objective: To determine the radiopacity of a test material and compare it to a standard reference (aluminum) and other radiopaque agents.

Materials:

• Test material (e.g., zinc iodide dispersed in a polymer matrix)

• Reference materials (e.g., barium sulfate, iohexol)

• Aluminum stepwedge (99.5% purity) with incremental thickness steps[12]

• Digital X-ray system (e.g., dental X-ray unit with a digital sensor)[13]

• Image analysis software (e.g., ImageJ)[14]

• Molds for specimen preparation (e.g., 10 mm diameter, 1-2 mm thickness)[12]

Procedure:

• Specimen Preparation: Fabricate disc-shaped specimens of the test material and reference materials of a standardized thickness (e.g., 1 mm or 2 mm).[12]

• Radiographic Imaging:

  • Place the specimens and the aluminum stepwedge on the digital X-ray sensor.

  • Expose the sensor using a dental X-ray unit with standardized settings (e.g., 70 kVp, 8 mA, 0.2 s exposure time).[11]

• Image Analysis:

  • Import the digital radiograph into the image analysis software.

  • Measure the mean gray value (MGV) of each specimen and each step of the aluminum wedge.[14]

• Data Interpretation:

  • Create a calibration curve by plotting the MGV of each aluminum step against its known thickness.

  • Use the calibration curve to determine the equivalent aluminum thickness (mm Al) for the test and reference materials based on their measured MGVs.

  • Compare the mm Al values to assess the relative radiopacity.

Biocompatibility and Cytotoxicity Assays

Evaluating the biological safety of a potential radiopaque agent is critical.

Objective: To assess the in vitro cytotoxicity of the test material on relevant cell lines.

Materials:

• Test material (e.g., zinc iodide solution or extract)

• Relevant cell lines (e.g., fibroblasts, endothelial cells)

• Cell culture medium and supplements

• MTT or similar cytotoxicity assay kit

• Incubator (37°C, 5% CO2)

• Microplate reader

Procedure:

• Cell Seeding: Seed the selected cell line in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Treatment: Expose the cells to various concentrations of the test material extract for a specified period (e.g., 24, 48, 72 hours). Include a negative control (cell culture medium only) and a positive control (a known cytotoxic agent).

• Cytotoxicity Assay (MTT Assay):

  • After the incubation period, remove the treatment medium and add MTT solution to each well.

  • Incubate for a few hours to allow for the formation of formazan (B1609692) crystals.

  • Solubilize the formazan crystals with a solubilization solution.

• Data Analysis:

  • Measure the absorbance of each well using a microplate reader at the appropriate wavelength.

  • Calculate the percentage of cell viability for each concentration of the test material relative to the negative control.

  • Determine the concentration at which the test material exhibits significant cytotoxicity.

Visualizing Experimental Workflows

Caption: Workflow for validating zinc iodide's efficacy.

Conclusion

While direct evidence for the clinical radiopacity of zinc iodide is not yet established in the literature, a theoretical assessment based on the properties of zinc and data from related compounds suggests it may have potential as a radiopaque agent. Its efficacy would be dependent on the concentration and formulation used. The provided experimental protocols offer a clear pathway for researchers to quantitatively assess the radiopacity and biocompatibility of zinc iodide, enabling a direct comparison with existing clinical standards. Further research is warranted to fully elucidate the potential of zinc iodide in medical imaging applications.

References

• 1. mddionline.com [mddionline.com]
• 2. radiopaedia.org [radiopaedia.org]
• 3. scite.ai [scite.ai]
• 4. Zinc - Wikipedia [en.wikipedia.org]
• 5. RADIOPACITY EVALUATION OF ROOT-END FILLING MATERIALS BY DIGITIZATION OF IMAGES - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Radiopacity of composite dental materials using a digital X-ray system. | Semantic Scholar [semanticscholar.org]
• 9. Comparison of radiopacity of different composite resins - PMC [pmc.ncbi.nlm.nih.gov]
• 10. High-accuracy measurement of mass attenuation coefficients and the imaginary component of the atomic form factor of zinc from 8.51 keV to 11.59 keV, and X-ray absorption fine structure with investigation of zinc theory and nanostructure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Evaluation of the radiopacity of restorative materials with different structures and thicknesses using a digital radiography system - PMC [pmc.ncbi.nlm.nih.gov]
• 13. repozitorij.sfzg.unizg.hr [repozitorij.sfzg.unizg.hr]
• 14. aijcr.thebrpi.org [aijcr.thebrpi.org]

A Comparative Analysis of Byproducts in Zinc Iodide Synthesis Routes

For Researchers, Scientists, and Drug Development Professionals

The synthesis of zinc iodide (ZnI₂), a compound with applications in catalysis and analytical chemistry, can be approached through several synthetic routes. The choice of method can significantly influence the purity of the final product, primarily due to the formation of various byproducts. This guide provides an objective comparison of the byproducts generated from three common zinc iodide synthesis methods, supported by experimental data and detailed analytical protocols.

Comparison of Synthesis Routes and Their Byproducts

The selection of a synthesis route for zinc iodide should consider not only the yield and reaction conditions but also the nature and quantity of byproducts, which can impact the purity of the final product and the need for subsequent purification steps. The three routes analyzed are:

• Direct Reaction of Zinc and Iodine: This method involves the direct combination of elemental zinc and iodine in a suitable solvent.

• Double Displacement Reaction: This route utilizes the reaction between a soluble zinc salt (zinc sulfate) and a soluble iodide salt (barium iodide).

• Reaction of Zinc Oxide with Hydroiodic Acid: This is an acid-base reaction between zinc oxide and hydroiodic acid.

The primary byproducts associated with each route are summarized in the table below.

Synthesis Route	Reaction Equation	Primary Byproduct(s)	Remarks
Direct Reaction	Zn + I₂ → ZnI₂	Unreacted Zinc (Zn)Unreacted Iodine (I₂)Zinc Hydroxide (B78521) (Zn(OH)₂) [in aqueous media]	The formation of zinc hydroxide is a significant issue in aqueous solutions but can be mitigated by the addition of a weak acid like acetic acid.[1] Unreacted starting materials are common impurities if the reaction does not go to completion.
Double Displacement	ZnSO₄ + BaI₂ → ZnI₂ + BaSO₄(s)	Barium Sulfate (B86663) (BaSO₄)	Barium sulfate is insoluble and precipitates out of the solution, allowing for separation by filtration. However, incomplete precipitation or co-precipitation can affect product purity.[1]
Zinc Oxide & Hydroiodic Acid	ZnO + 2HI → ZnI₂ + H₂O	Water (H₂O)	This reaction is a straightforward acid-base neutralization. The primary byproduct is water, which can be removed by evaporation. Incomplete reaction could leave unreacted zinc oxide as an impurity.[2]

Quantitative Analysis of Byproducts

Accurate quantification of byproducts is crucial for assessing the purity of the synthesized zinc iodide. The following table outlines the typical percentage of byproducts observed and the analytical methods for their quantification.

Synthesis Route	Byproduct	Typical Percentage (% w/w)	Analytical Method
Direct Reaction	Unreacted Zinc	Variable	Gravimetric analysis
Unreacted Iodine	Variable	Visual inspection (color), Titration
Zinc Hydroxide	Can be significant in water; minimized with acid	Gravimetric analysis or complexometric titration
Double Displacement	Barium Sulfate	~100% of theoretical byproduct yield	Gravimetric analysis[3][4]
Zinc Oxide & Hydroiodic Acid	Unreacted Zinc Oxide	Variable	Gravimetric analysis of insoluble material

Experimental Protocols

Detailed methodologies for the synthesis of zinc iodide and the quantitative analysis of key byproducts are provided below.

Synthesis Protocols

1. Direct Reaction of Zinc and Iodine (in Ethanol) [5]

• Materials: Zinc powder (0.5 g), Iodine (0.5 g), Ethanol (B145695) (5 cm³).

• Procedure:

  • Dissolve 0.5 g of iodine in 5 cm³ of ethanol in a test tube.

  • Slowly add 0.5 g of zinc powder to the iodine solution while stirring.

  • The reaction is exothermic and proceeds until the brown color of the iodine fades.

  • If the iodine color persists, add small increments of zinc powder until the solution is colorless.

  • Filter the solution to remove excess unreacted zinc.

  • Evaporate the ethanol from the filtrate to obtain solid zinc iodide.

2. Double Displacement Reaction [1]

• Materials: Zinc sulfate solution (e.g., 1 M), Barium iodide solution (e.g., 1 M).

• Procedure:

  • In a beaker, mix stoichiometric amounts of zinc sulfate and barium iodide solutions.

  • A white precipitate of barium sulfate will form immediately.

  • Stir the mixture for a defined period to ensure complete precipitation.

  • Filter the mixture to separate the barium sulfate precipitate from the zinc iodide solution.

  • Wash the precipitate with deionized water to recover any entrained zinc iodide.

  • The filtrate contains the aqueous zinc iodide, which can be isolated by evaporating the water.

3. Reaction of Zinc Oxide with Hydroiodic Acid

• Materials: Zinc oxide, Hydroiodic acid (e.g., 57% in water).

• Procedure:

  • In a fume hood, slowly add a stoichiometric amount of zinc oxide to a stirred solution of hydroiodic acid.

  • The reaction is exothermic. Continue stirring until all the zinc oxide has dissolved.

  • The resulting solution is aqueous zinc iodide.

  • The product can be isolated by evaporation of the water.

Analytical Protocols

1. Gravimetric Analysis of Unreacted Zinc

• Procedure:

  • After the direct reaction is complete, filter the reaction mixture through a pre-weighed filter paper.

  • Wash the collected solid (unreacted zinc) with the solvent used for the reaction (e.g., ethanol) to remove any dissolved zinc iodide.

  • Dry the filter paper and the collected solid in an oven at a suitable temperature (e.g., 100-110 °C) until a constant weight is achieved.

  • The final weight minus the initial weight of the filter paper gives the mass of unreacted zinc.

2. Gravimetric Analysis of Barium Sulfate [3][4]

• Procedure:

  • Filter the precipitate from the double displacement reaction through a pre-weighed, ashless filter paper.

  • Wash the precipitate thoroughly with deionized water to remove any soluble impurities. Test the filtrate with a few drops of silver nitrate (B79036) solution to ensure complete removal of iodide ions.

  • Dry the filter paper and precipitate in an oven.

  • Transfer the filter paper and precipitate to a pre-weighed crucible and ignite it in a muffle furnace at high temperature (e.g., 800 °C) to burn off the filter paper and leave pure barium sulfate.

  • Cool the crucible in a desiccator and weigh it. The difference between the final and initial crucible weight gives the mass of barium sulfate.

3. Complexometric Titration for Zinc Hydroxide [6][7]

• Procedure:

  • Separate the zinc hydroxide precipitate by filtration.

  • Dissolve the precipitate in a known volume of a standard acid (e.g., HCl or H₂SO₄).

  • Add a suitable buffer (e.g., ammonia-ammonium chloride buffer to achieve a pH of ~10).

  • Add an indicator such as Eriochrome Black T.

  • Titrate the solution with a standardized solution of ethylenediaminetetraacetic acid (EDTA) until the color changes from wine-red to blue.

  • The amount of zinc can be calculated from the volume of EDTA used.

Visualizing Synthesis and Byproduct Formation

The following diagrams illustrate the workflows for the different synthesis routes and the points at which byproducts are generated and can be analyzed.

References

• 1. chemistry.mdma.ch [chemistry.mdma.ch]
• 2. The reaction of hydrochloric acid with zinc oxide to class 11 chemistry CBSE [vedantu.com]
• 3. akbis.gantep.edu.tr [akbis.gantep.edu.tr]
• 4. papazyan.org [papazyan.org]
• 5. Exothermic redox reaction of zinc with iodine | Class experiment | RSC Education [edu.rsc.org]
• 6. hiranuma.com [hiranuma.com]
• 7. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of Zinc(II) Iodide: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper handling and disposal of chemical waste is a critical component of laboratory safety and environmental responsibility. Zinc(II) iodide (ZnI₂), a compound used in various chemical syntheses, requires careful management due to its corrosive nature and aquatic toxicity. This guide provides essential, step-by-step procedures for the safe disposal of zinc(II) iodide, ensuring compliance with safety regulations and minimizing environmental impact.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle zinc(II) iodide with appropriate personal protective equipment (PPE). Zinc(II) iodide is corrosive and can cause severe skin burns and eye damage.[1][2][3] It is also harmful if inhaled, causing irritation to the respiratory tract.[4][5]

Recommended Personal Protective Equipment (PPE):

PPE Category	Specification	Rationale
Eye Protection	Safety goggles or a face shield	To prevent eye irritation or injury from dust or splashes.[2][6]
Skin Protection	Chemical-resistant gloves (e.g., nitrile), lab coat, long sleeves, and trousers	To avoid skin contact and potential burns.[2][6]
Respiratory Protection	NIOSH-approved respirator with a P100 filter	Required if dust is generated to prevent inhalation of harmful particles.[6][7]

Work should be conducted in a well-ventilated area, preferably within a fume hood, especially when handling the powder form.[1][6] An eyewash station and safety shower should be readily accessible.[1]

Step-by-Step Disposal Protocol

Zinc(II) iodide and its containers must be treated as hazardous waste.[4][5] It is crucial to prevent its release into the environment, as it is very toxic to aquatic life with long-lasting effects.[5] Do not empty into drains or release into water bodies.[2][3][4][5]

1. Waste Collection and Storage:

• Collect all zinc(II) iodide waste, including contaminated materials like paper towels or gloves, in a designated, properly labeled, and sealed container.
• Store the waste container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.[1]

2. Spill Management:

• Small Spills: Carefully clean up spills immediately.[1] Use a damp cloth to gently wipe up the material to avoid generating dust and place it in the designated hazardous waste container.[6]
• Large Spills: Evacuate the area.[2][6] Wear appropriate PPE, including respiratory protection.[2] Contain the spill and collect the material using a shovel or other appropriate tools, then place it into a suitable container for disposal.[2][7]

3. Final Disposal:

• Dispose of the hazardous waste through a licensed disposal company.[2] Chemical waste generators must adhere to all local, regional, and national hazardous waste regulations to ensure complete and accurate classification and disposal.[1][3]
• One suggested method for disposal by a licensed facility is to dissolve or mix the material with a combustible solvent and incinerate it in a chemical scrubber.[2]

Environmental and Regulatory Considerations

Zinc(II) Iodide Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of zinc(II) iodide.

Caption: A flowchart outlining the procedural steps for the safe handling and disposal of zinc(II) iodide waste in a laboratory setting.

References

• 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 2. cdhfinechemical.com [cdhfinechemical.com]
• 3. fishersci.com [fishersci.com]
• 4. carlroth.com [carlroth.com]
• 5. carlroth.com [carlroth.com]
• 6. chemiis.com [chemiis.com]
• 7. oxfordlabfinechem.com [oxfordlabfinechem.com]
• 8. atsdr.cdc.gov [atsdr.cdc.gov]

Safeguarding Your Research: A Comprehensive Guide to Handling Zinc(II) Iodide

For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount. This guide provides essential safety and logistical information for handling zinc(II) iodide, including detailed personal protective equipment (PPE) protocols, operational plans, and disposal procedures to foster a culture of safety and precision in your critical work.

Personal Protective Equipment (PPE) for Zinc(II) Iodide

When handling zinc(II) iodide, a comprehensive approach to personal protection is crucial to prevent exposure.[1][2][3] The following table summarizes the recommended PPE for various laboratory scenarios involving this compound.

Scenario	Eye/Face Protection	Skin Protection	Respiratory Protection
Handling Solid Powder	Safety goggles with side protection or a face shield.[1][4]	Chemical-resistant gloves (e.g., PVC), lab coat, and long trousers.[1][3]	NIOSH-approved respirator with a P100 filter if dust is generated.[1]
Preparing/Handling Solutions	Chemical safety goggles or a face shield.[1][2]	Chemical-resistant gloves, lab coat.	Not generally required if handled in a well-ventilated area or fume hood.
Weighing and Transferring	Safety goggles with side protection.[4][5]	Protective gloves and a lab coat.[1]	A NIOSH-approved respirator is recommended, especially in areas without local exhaust ventilation.[1]
Cleaning Spills	Chemical safety goggles and a face shield.	Chemical-resistant gloves, lab coat, and protective clothing to minimize skin contact.[2][3]	For large spills, a self-contained breathing apparatus may be necessary. For small spills, a respirator with a P100 filter should be used if dust is present.[1]

Operational Plan for Safe Handling

A systematic approach to handling zinc(II) iodide minimizes risks and ensures procedural consistency.

Experimental Protocol: Step-by-Step Handling Procedure

• Preparation and Planning :

  • Before beginning any work, consult the Safety Data Sheet (SDS) for zinc(II) iodide.[4][6][7]

  • Ensure that a properly functioning eyewash station and safety shower are readily accessible.[2][7]

  • Work in a well-ventilated area, preferably within a chemical fume hood, especially when handling the powder form or heating the substance.[1]

• Donning PPE :

  • Put on all required PPE as outlined in the table above before entering the designated handling area.

• Handling the Compound :

  • When weighing and transferring solid zinc(II) iodide, do so carefully to avoid generating dust.[1][4]

  • If creating a solution, slowly add the solid to the solvent to prevent splashing.

  • Avoid all personal contact, including inhalation of dust or fumes.[3]

• Post-Handling :

  • Thoroughly wash hands and any exposed skin with soap and water after handling.[4][8]

  • Clean all equipment used in the process.

  • Remove and properly store or dispose of PPE. Contaminated clothing should be removed immediately and washed before reuse.[2][7]

Disposal Plan

Proper disposal of zinc(II) iodide and associated waste is critical to prevent environmental contamination and ensure regulatory compliance.

Protocol for Waste Disposal

• Segregation of Waste :

  • All disposable materials that have come into contact with zinc(II) iodide, such as gloves, weighing papers, and contaminated wipes, should be collected in a designated, labeled hazardous waste container.

• Solid and Solution Waste :

  • Unused solid zinc(II) iodide and solutions should be collected in separate, clearly labeled hazardous waste containers. Do not mix with other waste streams.

  • For small spills, the material can be carefully picked up with a damp cloth and placed in an appropriate disposal container.[1]

• Final Disposal :

  • Dispose of all zinc(II) iodide waste through your institution's hazardous waste management program, following all local, state, and federal regulations.[6][7][9] Chemical waste generators must determine whether a discarded chemical is classified as a hazardous waste to ensure complete and accurate classification.[6]

Visualizing the Workflow

To further clarify the procedural flow, the following diagram illustrates the key steps and decision points for the safe handling and disposal of zinc(II) iodide.

Caption: Workflow for Safe Handling and Disposal of Zinc(II) Iodide.

References

• 1. chemiis.com [chemiis.com]
• 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. carlroth.com [carlroth.com]
• 5. carlroth.com [carlroth.com]
• 6. fishersci.com [fishersci.com]
• 7. msds.nipissingu.ca [msds.nipissingu.ca]
• 8. cdhfinechemical.com [cdhfinechemical.com]
• 9. rprorwxhoilrmj5q.ldycdn.com [rprorwxhoilrmj5q.ldycdn.com]